sodium;trichlorogold;chloride

• CAS: 15189-51-2

Core Science & Biosynthesis

A Technical Guide to Sodium Tetrachloroaurate(III) for Researchers and Drug Development Professionals

An in-depth technical guide on the physical and chemical properties of Sodium Tetrachloroaurate(III).

Introduction

Sodium tetrachloroaurate(III), systematically named Sodium tetrachloridoaurate(1-), is an inorganic gold compound with the chemical formula Na[AuCl₄]. It is a salt composed of a sodium cation (Na⁺) and a square planar tetrachloroaurate(III) anion ([AuCl₄]⁻). This compound is most commonly available as a bright yellow-orange crystalline dihydrate (Na[AuCl₄]·2H₂O), but also exists in an anhydrous form.[1]

For researchers, scientists, and professionals in drug development, sodium tetrachloroaurate(III) serves as a crucial precursor and catalyst. Its primary applications include the synthesis of gold nanoparticles for biomedical uses, such as drug delivery and medical imaging, and as a catalyst in a variety of organic transformations.[2][3] While some gold compounds have been investigated for therapeutic purposes, including cancer, the evidence for sodium tetrachloroaurate(III) itself is limited, and it is noted for its potential toxicity.[2][4]

This guide provides a comprehensive overview of the physical and chemical properties of sodium tetrachloroaurate(III), detailed experimental protocols for its synthesis and application, and an exploration of its role in research and development.

Physical and Chemical Properties

The properties of sodium tetrachloroaurate(III) vary between its anhydrous and dihydrate forms. The following tables summarize these key characteristics.

Physical Properties

Quantitative physical data for both the anhydrous and dihydrate forms are presented below.

Property	Sodium Tetrachloroaurate(III) (Anhydrous)	Sodium Tetrachloroaurate(III) Dihydrate
Synonyms	Sodium gold chloride, Sodium chloroaurate	Gold sodium chloride dihydrate
CAS Number	15189-51-2	13874-02-7[5][6]
Molecular Formula	NaAuCl₄[7][8]	NaAuCl₄·2H₂O[6]
Molecular Weight	361.77 g/mol [8]	397.80 g/mol [5][6]
Appearance	Orange powder[7]	Yellow to orange crystalline powder[5][8]
Melting Point	Not available	100 °C (decomposes)[5]
Density	3.81 g/cm³ (Calculated crystal density)¹	0.8 g/cm³ (Reported bulk density)¹
Solubility in Water	139 g/100 mL (10°C)[7]151 g/100 mL (20°C)[7]900 g/100 mL (60°C)[7]	150 g/100 mL (10°C)
Other Solubilities	Soluble in alcohol, sparingly in ether[7]	Soluble in water, alcohol, and ether[5]

¹Note on Density: A significant discrepancy exists in the reported density values. The value of 3.81 g/cm³ for the anhydrous form is a calculated crystal density from crystallographic data and is considered more accurate. The widely cited value of 0.8 g/cm³ for the dihydrate likely refers to the bulk density of the powder, not the intrinsic crystal density, and appears anomalously low for a gold compound.[5]

Chemical Properties

Property	Description
Stability	The dihydrate is stable up to 100°C, at which point it begins to decompose before all water of hydration is lost.[8] The compound is stable under recommended storage conditions (room temperature, inert atmosphere).[5]
Incompatible Materials	Strong bases, ammonia, organic solvents, acids, and zinc.
Hazardous Decomposition	When heated to decomposition, it may release toxic fumes of hydrogen chloride, sodium oxides, and gold oxides.
Reactivity	Acts as a catalyst in organic synthesis and is a key precursor for the chemical reduction to elemental gold, forming nanoparticles.[2]

Crystallographic Data

The crystal structure of anhydrous sodium tetrachloroaurate(III) has been determined by X-ray diffraction.

Parameter	Anhydrous Na[AuCl₄]
Crystal System	Monoclinic
Space Group	P2₁/n
Lattice Constants	a = 11.277 Åb = 11.234 Åc = 20.584 Åβ = 104.58°
Geometry	The [AuCl₄]⁻ anion exhibits the expected square-planar geometry.
Reference	Jones, P. G., Hohbein, R., & Schwarzmann, E. (1988). Acta Crystallographica Section C, 44(7), 1164-1166.

The dihydrate form is described as consisting of orange-yellow, rhombic, bipyramidal crystals.[7][8]

Experimental Protocols

Detailed methodologies for the synthesis of sodium tetrachloroaurate(III) and its subsequent use in fabricating gold nanoparticles are provided below.

Protocol: Synthesis of Sodium Tetrachloroaurate(III)

This protocol describes a modern and efficient method for synthesizing sodium tetrachloroaurate(III) directly from gold powder, adapted from patent literature. This method avoids the intermediate step of creating tetrachloroauric acid.

Materials and Reagents:

• Gold powder (99.9%+ purity)

• Concentrated Hydrochloric Acid (HCl, ~36 wt%)

• Sodium Chlorate (NaClO₃)

• Sodium Periodate (NaIO₄)

• Deionized water

• 100 mL flat-bottomed flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL flat-bottomed flask, place 0.5 g of gold powder.

• Acid Addition: Carefully add 25 mL of concentrated HCl to the flask.

• Oxidizer Solution Preparation: In a separate beaker, prepare an aqueous solution by dissolving 1 g of sodium chlorate and 1 g of sodium periodate in 5 mL of deionized water.

• Initiation of Reaction: Add the oxidizer solution to the flask containing the gold powder and HCl.

• Dissolution: Stir the mixture at room temperature. The reaction is typically rapid, and the gold powder should be fully consumed within approximately 5 minutes, resulting in a clear, orange-yellow product solution containing sodium tetrachloroaurate(III).

• Isolation: Concentrate the product solution using a rotary evaporator at 100°C under reduced pressure (e.g., 0.5 mbar).

• Crystallization: Allow the concentrated solution to stand at room temperature. Crystalline sodium tetrachloroaurate(III) will form. The yield is reported to be greater than 99%.

References

• 1. High-Resolution Space Group Diagrams and Tables [img.chem.ucl.ac.uk]
• 2. webvpn.ynu.edu.cn [webvpn.ynu.edu.cn]
• 3. File:Natriumtetrachloroaurat.png - Wikimedia Commons [commons.wikimedia.org]
• 4. File:Natriumtetrachloroaurat.png - 维基百科，自由的百科全书 [zh.wikipedia.org]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. 氯金酸钠 - 维基百科，自由的百科全书 [zh.wikipedia.org]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Solubility of Sodium Tetrachloroaurate(III)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium tetrachloroaurate(III) (Na[AuCl₄]), a critical parameter for its application in research, catalysis, and pharmaceutical development. This document summarizes available quantitative and qualitative solubility data, outlines a general experimental protocol for solubility determination, and presents logical workflows through diagrams.

Core Concepts in Solubility

The solubility of a compound is defined as the maximum concentration that can be dissolved in a solvent at a given temperature and pressure to form a stable, homogeneous solution. For an ionic compound like sodium tetrachloroaurate(III), the solubility is influenced by several factors including the polarity of the solvent, temperature, and the presence of common ions. Understanding these factors is crucial for designing and controlling chemical reactions, purification processes, and formulation development.

Solubility Data for Sodium Tetrachloroaurate(III)

Sodium tetrachloroaurate(III) exists in both anhydrous (NaAuCl₄) and dihydrate (NaAuCl₄·2H₂O) forms. It is a golden-orange crystalline solid.[1]

Solubility in Aqueous Solutions

Sodium tetrachloroaurate(III) is highly soluble in water. The available quantitative data for the anhydrous form at various temperatures is summarized in the table below.

Temperature (°C)	Solubility ( g/100 mL H₂O)
10	139.2[2], 150[3]
20	151.3[2]
30	177.8[2]
40	226.8[2]
60	900[2][4]

Note: There may be slight variations in reported values across different sources.

Solubility in Organic Solvents

• Alcohols (Ethanol and Methanol): Sodium tetrachloroaurate(III) is reported to be soluble in both ethanol and methanol.[1][5][6] One source describes it as "slightly" soluble in methanol.[5] A water/ethanol soluble Au(I) complex formed from NaAuCl₄ has shown potential in chemotherapy.[6]

• Ethers: The compound is generally described as soluble in ether.[1][5][6]

• Diethyl Ether: More specifically, its solubility in diethyl ether is characterized as "sparingly soluble".[4]

Experimental Protocol for Solubility Determination

While a specific, standardized protocol for determining the solubility of sodium tetrachloroaurate(III) is not extensively documented, a general and reliable method based on the principle of reaching equilibrium saturation is outlined below. This protocol can be adapted for various solvents.

Objective: To determine the solubility of sodium tetrachloroaurate(III) in a given solvent at a specific temperature.

Materials:

• Sodium tetrachloroaurate(III) (anhydrous or dihydrate, as required)

• Solvent of interest (e.g., water, ethanol, methanol)

• Constant temperature bath or incubator

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (chemically compatible with the solvent)

• Vials for sample collection

• Analytical instrumentation for quantification (e.g., ICP-MS, UV-Vis spectrophotometer)

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of sodium tetrachloroaurate(III) to a known volume of the solvent in a sealed container. The excess solid is crucial to ensure that the solution reaches saturation.

  • Place the container in a constant temperature bath set to the desired temperature.

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibration should be determined empirically.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Immediately filter the collected supernatant through a syringe filter to remove any remaining microscopic solid particles. This step is critical to prevent overestimation of solubility.

• Quantification of Dissolved Solute:

  • Accurately dilute the filtered, saturated solution to a concentration that falls within the linear range of the chosen analytical method.

  • Analyze the concentration of gold in the diluted solution using a calibrated analytical instrument such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or a UV-Vis spectrophotometer (by creating a standard curve for the absorbance of the tetrachloroaurate ion).

• Calculation of Solubility:

  • From the measured concentration of the diluted solution, calculate the concentration of sodium tetrachloroaurate(III) in the original saturated solution.

  • Express the solubility in the desired units, typically as grams of solute per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

Visualizing Experimental and Logical Workflows

To aid in the conceptual understanding of the processes involved in solubility studies, the following diagrams are provided.

Caption: Experimental workflow for determining the solubility of sodium tetrachloroaurate(III).

Caption: Logical workflow for assessing the solubility of a compound in a novel solvent.

References

• 1. labsolu.ca [labsolu.ca]
• 2. sodium tetrachloroaurate(III) [chemister.ru]
• 3. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 4. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 5. Sodium tetrachloroaurate (III) dihydrate | 13874-02-7 [chemicalbook.com]
• 6. chembk.com [chembk.com]

An In-Depth Technical Guide to the Thermal Decomposition of Sodium Tetrachloroaurate(III)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of sodium tetrachloroaurate(III) (NaAuCl₄), a critical process in various scientific and industrial applications, including the synthesis of gold nanoparticles and catalysis. While direct, comprehensive thermoanalytical studies on sodium tetrachloroaurate(III) dihydrate are not extensively published, a robust understanding of its decomposition pathway can be constructed by examining its chemical properties, the behavior of analogous compounds, and data from related applications.

Introduction

Sodium tetrachloroaurate(III), typically available as the dihydrate (NaAuCl₄·2H₂O), is a key gold precursor. Its controlled thermal decomposition is a fundamental method for producing gold-based materials with specific properties. This process involves a series of chemical changes as the temperature increases, leading to the sequential removal of water and chlorine, ultimately yielding pure metallic gold. Understanding the precise temperatures and mechanisms of these transformations is crucial for optimizing synthetic protocols and ensuring material quality.

Proposed Thermal Decomposition Pathway

The thermal decomposition of sodium tetrachloroaurate(III) dihydrate is expected to proceed in a multi-step process, analogous to the well-documented decomposition of tetrachloroauric acid (HAuCl₄·3H₂O)[1]. The process involves dehydration, followed by the sequential reduction of gold(III) to gold(I), and finally to metallic gold(0).

Proposed multi-step thermal decomposition pathway of NaAuCl₄·2H₂O.

Quantitative Data Summary

The following tables summarize the expected mass loss and thermal events during the decomposition of NaAuCl₄·2H₂O, based on stoichiometric calculations and temperature ranges observed for the analogous decomposition of HAuCl₄·3H₂O[1].

Table 1: Predicted Mass Loss via Thermogravimetric Analysis (TGA)

Decomposition Step	Temperature Range (°C)	Proposed Reaction	Theoretical Mass Loss (%)
1. Dehydration	~100 - 150	NaAuCl₄·2H₂O → NaAuCl₄ + 2H₂O	9.05%
2. Reduction to Au(I)	~160 - 240	NaAuCl₄ → NaCl + AuCl + Cl₂	17.84% (from AuCl₃)
3. Reduction to Au(0)	> 240	AuCl → Au + ½Cl₂	8.92% (from AuCl)

Table 2: Expected Thermal Events via Differential Scanning Calorimetry (DSC)

Event	Temperature Range (°C)	Description
Endotherm	~100 - 150	Dehydration of NaAuCl₄·2H₂O.
Endotherm/Exotherm	~160 - 240	Decomposition of AuCl₃ to AuCl. The nature of the peak (endo- or exothermic) can depend on the atmosphere.
Endotherm/Exotherm	> 240	Decomposition of AuCl to metallic Au.

Experimental Protocols

To investigate the thermal decomposition of sodium tetrachloroaurate(III), a combination of thermoanalytical techniques is required. Below are detailed methodologies for key experiments.

Thermogravimetric Analysis Coupled with Mass Spectrometry (TGA-MS)

This protocol allows for the quantification of mass loss as a function of temperature and the identification of evolved gaseous products.

Workflow for TGA-MS analysis of NaAuCl₄·2H₂O decomposition.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of NaAuCl₄·2H₂O into an alumina crucible.

• Instrument Setup: Place the crucible in a TGA instrument coupled to a mass spectrometer via a heated transfer line (maintained at ~200°C to prevent condensation).

• Experimental Conditions:

  • Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 50 mL/min.

  • Temperature Program: Equilibrate the sample at 30°C, then heat to 600°C at a constant ramp rate of 10°C/min.

• Data Acquisition: Continuously record the sample mass, temperature, and mass spectra of the evolved gases. Monitor for characteristic m/z ratios corresponding to H₂O (18), HCl (36, 38), and Cl₂ (70, 72, 74).

• Data Analysis: Correlate the steps in the mass loss curve (from TGA) with the detection of specific gases by the MS to identify the decomposition products at each stage.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with phase transitions and chemical reactions during decomposition.

Methodology:

• Sample Preparation: Seal 2-5 mg of NaAuCl₄·2H₂O in an aluminum or gold crucible with a pinhole lid to allow for the escape of gaseous products. Prepare an empty, sealed crucible as a reference.

• Instrument Setup: Place the sample and reference crucibles into the DSC cell.

• Experimental Conditions:

  • Atmosphere: Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min.

  • Temperature Program: Equilibrate at 30°C, then heat to 400°C at a rate of 10°C/min.

• Data Analysis: Analyze the resulting heat flow curve to identify the temperatures of endothermic and exothermic events, which correspond to processes like dehydration, melting, and decomposition.

In-Situ X-ray Diffraction (XRD)

This technique allows for the identification of the crystalline phases present in the solid residue as the temperature is increased.

Methodology:

• Sample Preparation: Place a thin layer of NaAuCl₄·2H₂O powder on a high-temperature sample stage (e.g., platinum strip).

• Instrument Setup: Mount the stage in an XRD chamber equipped with a heating element and a position-sensitive detector.

• Experimental Conditions:

  • Atmosphere: Maintain an inert atmosphere or vacuum within the chamber.

  • Temperature Program: Heat the sample in a stepwise or continuous manner, with programmed temperature holds at intervals (e.g., every 20°C) to allow for data collection.

• Data Acquisition: Collect XRD patterns at each temperature setpoint.

• Data Analysis: Analyze the diffraction patterns to identify the crystalline phases present at each temperature. This will allow for the direct observation of the transformation from NaAuCl₄ to NaCl, AuCl₃, AuCl, and finally Au.

Discussion of Decomposition Products

The expected solid and gaseous products from the thermal decomposition of NaAuCl₄·2H₂O are:

• Solid Residues: The initial dihydrate loses water to form the anhydrous salt. This subsequently decomposes to form sodium chloride (NaCl) and gold(III) chloride (AuCl₃). Further heating leads to the formation of gold(I) chloride (AuCl) and finally elemental gold (Au)[1].

• Gaseous Products: The primary gaseous products are water vapor (H₂O) from the dehydration step, and chlorine gas (Cl₂) from the reduction of Au(III) to Au(I) and Au(I) to Au(0)[1]. The presence of hydrogen chloride (HCl) as a hazardous decomposition product in safety data sheets suggests that under certain conditions, particularly in the presence of trace moisture, hydrolysis of the gold chlorides may occur. The formation of sodium oxides is also possible at high temperatures in an oxidizing atmosphere.

Conclusion

References

• 1. researchgate.net [researchgate.net]

A Technical Guide to Sodium Tetrachloroaurate(III): History, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of sodium tetrachloroaurate(III) (Na[AuCl₄]), historically known as sodium trichlorogold chloride. It details the compound's history, physicochemical properties, and detailed experimental protocols for its synthesis. Furthermore, this guide explores its applications, particularly in catalysis and nanotechnology, and delves into the general biological effects and associated signaling pathways of gold(III) compounds, offering insights for researchers in drug development. All quantitative data is presented in structured tables, and key experimental workflows and biological pathways are visualized using Graphviz diagrams.

Introduction

Sodium tetrachloroaurate(III), with the chemical formula Na[AuCl₄], is an inorganic gold compound that exists as a golden-orange crystalline solid.[1] It is commercially available in both anhydrous and dihydrate (Na[AuCl₄]·2H₂O) forms.[1] This compound has garnered significant interest in various scientific fields due to its utility as a catalyst in organic synthesis and as a precursor in the fabrication of gold nanoparticles, which have widespread applications in medicine and materials science.[2][3] Historically, gold compounds, including mixtures containing gold and sodium chlorides, have been utilized in medicine, highlighting a long-standing interest in their biological properties.[2] This guide aims to provide an in-depth technical resource for professionals working with or interested in the applications of sodium tetrachloroaurate(III).

History and Discovery

The history of soluble gold compounds for medicinal use dates back centuries, with "potable gold" being a subject of interest for alchemists.[2] The specific synthesis of what was likely a mixture of gold and sodium chlorides, termed "Auri et Sodii Chloridum," became official in many European pharmacopoeias in the 19th century.[2] This preparation was recommended for a variety of ailments, indicating early recognition of the biological activity of gold salts.[2]

Physicochemical Properties

Sodium tetrachloroaurate(III) is a well-characterized inorganic salt. Its key quantitative properties are summarized in the tables below for easy reference.

Table 1: General Properties of Sodium Tetrachloroaurate(III)

Property	Value	Reference(s)
Chemical Formula	Na[AuCl₄] (anhydrous)	[1]
Na[AuCl₄]·2H₂O (dihydrate)	[1]
Molar Mass	361.76 g/mol (anhydrous)	[1]
397.80 g/mol (dihydrate)	[6]
Appearance	Golden-orange solid/powder	[1]
Density	3.81 g/cm³	[1]

Table 2: Solubility of Anhydrous Sodium Tetrachloroaurate(III) in Water

Temperature (°C)	Solubility ( g/100 mL)	Reference(s)
10	139	[1]
20	151	[1]
60	900	[1]

The compound is also soluble in alcohol and ether.[1]

Experimental Protocols

Synthesis of Sodium Tetrachloroaurate(III) Dihydrate

The most common and conventional method for the laboratory synthesis of sodium tetrachloroaurate(III) dihydrate involves the reaction of tetrachloroauric(III) acid (HAuCl₄) with sodium chloride (NaCl).

Experimental Workflow: Synthesis of Sodium Tetrachloroaurate(III) Dihydrate

Caption: Workflow for the synthesis of Sodium Tetrachloroaurate(III) Dihydrate.

Detailed Methodology:

• Preparation of Reactants:

  • Prepare an aqueous solution of tetrachloroauric(III) acid (HAuCl₄). The concentration can vary, but a 1 M solution is a reasonable starting point. Chloroauric acid can be prepared by dissolving gold in aqua regia.

  • Prepare a saturated aqueous solution of sodium chloride (NaCl).

• Reaction:

  • In a suitable reaction vessel (e.g., a round-bottom flask), combine the tetrachloroauric(III) acid solution with a stoichiometric equivalent of the sodium chloride solution.

  • Heat the mixture to 100°C with continuous stirring. A reflux condenser can be used to prevent solvent loss.

• Crystallization and Purification:

  • After the reaction is complete (which can be monitored by the color change of the solution), the solution is concentrated by evaporation. This is typically done using a rotary evaporator.[7]

  • The concentrated solution is then allowed to cool slowly to room temperature, which will induce the crystallization of the product.[7]

  • The resulting orange crystals of sodium tetrachloroaurate(III) dihydrate are collected by filtration.

  • The crystals should be washed with a small amount of ice-cold distilled water to remove any soluble impurities and then with a non-polar solvent like diethyl ether to aid in drying.

  • The final product is dried under vacuum to remove any residual solvent.

Note: For a more efficient and environmentally friendly synthesis, newer methods involving the direct reaction of gold with sodium oxy-halogen salts and hydrochloric acid have been developed.[1]

Applications

Catalysis in Organic Synthesis

Sodium tetrachloroaurate(III) is a widely used and relatively inexpensive gold catalyst for a variety of organic transformations.[3] These include:

• Nucleophilic addition to multiple bonds.[3]

• Nonsymmetrical etherification.[3]

• Nucleophilic substitution of propargylic alcohols.[3]

• Synthesis of heterocyclic compounds like 1,5-benzodiazepines and quinoxalines, which are important in pharmaceuticals.[8]

Precursor for Gold Nanoparticles

A significant application of sodium tetrachloroaurate(III) is as a precursor in the synthesis of gold nanoparticles (AuNPs).[2][3] The tetrachloroaurate anion ([AuCl₄]⁻) is readily reduced by various reducing agents to form elemental gold (Au⁰), which then nucleates and grows into nanoparticles of controlled size and shape.

Experimental Workflow: Gold Nanoparticle Synthesis

Caption: General workflow for the synthesis of gold nanoparticles.

Biological Significance and Signaling Pathways

While specific studies on the signaling pathways directly affected by sodium tetrachloroaurate(III) are limited, the broader class of gold compounds has been investigated for their biological effects, particularly their anti-inflammatory and anti-cancer properties.[5][9] It is important to note that the following information pertains to gold compounds in general and may not have been specifically demonstrated for Na[AuCl₄].

Gold compounds are known to interact with various cellular components and signaling pathways. One of the key targets is the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway , which plays a crucial role in inflammation and cell survival.

Signaling Pathway: General Mechanism of Action for Gold Compounds

Caption: Generalized signaling pathway showing the inhibitory effect of gold compounds on NF-κB activation.

Gold compounds can inhibit the IκB kinase (IKK) complex, which is a key regulator of the NF-κB pathway. By inhibiting IKK, the degradation of IκB (the inhibitor of NF-κB) is prevented. This keeps NF-κB in an inactive state in the cytoplasm, thereby preventing the transcription of pro-inflammatory genes.

Additionally, gold compounds have been shown to affect other signaling molecules and transcription factors, such as Protein Kinase C (PKC) and STAT3, which are also involved in cell growth, proliferation, and inflammation. The ability of gold compounds to modulate these pathways underscores their potential in the development of novel therapeutic agents.

Conclusion

Sodium tetrachloroaurate(III) is a compound with a rich, albeit not always precisely documented, history intertwined with the medicinal use of gold. Its modern applications are well-established, particularly in the fields of catalysis and nanotechnology. This technical guide has provided a consolidated resource on its properties, a detailed experimental protocol for its synthesis, and an overview of the biological significance of gold compounds. For researchers and professionals in drug development, understanding the chemistry and biological interactions of this and related gold compounds can open new avenues for the design of novel therapeutics and drug delivery systems. Further research into the specific molecular targets and signaling pathways of sodium tetrachloroaurate(III) is warranted to fully elucidate its therapeutic potential.

References

• 1. Gmelins Handbuch der anorganischen Chemie – Wikipedia [de.wikipedia.org]
• 2. Sodium tetrachloroaurate(III) 99 13874-02-7 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Gmelin-System – Wikipedia [de.wikipedia.org]
• 5. CN106044841A - Preparation method of chloroauric acid - Google Patents [patents.google.com]
• 6. Gmelins Handbuch der anorganischen Chemie: Na--Natrium. System-nummer 21 - Google ブックス [books.google.co.jp]
• 7. Gold-based therapy: From past to present - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubcompare.ai [pubcompare.ai]
• 9. A Brief History of Potable Gold [triggered.edina.clockss.org]

Spectroscopic Properties of Sodium Tetrachloroaurate(III): A Technical Guide

Abstract: This technical guide provides an in-depth analysis of the spectroscopic properties of sodium tetrachloroaurate(III) (Na[AuCl₄]), a pivotal gold(III) compound in chemical synthesis, catalysis, and drug development. Intended for researchers, scientists, and professionals in drug development, this document details the theoretical basis and practical application of key spectroscopic techniques for the characterization of this compound. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of the underlying chemical principles and workflows.

Introduction

Sodium tetrachloroaurate(III), often referred to by the common name sodium gold chloride, is an inorganic compound with the chemical formula Na[AuCl₄]. It typically exists as a golden-orange crystalline solid in its dihydrate form (Na[AuCl₄]·2H₂O).[1] The compound is composed of a sodium cation (Na⁺) and a square planar tetrachloroaurate(III) anion ([AuCl₄]⁻). The Au(III) center, with a d⁸ electron configuration, gives rise to distinct spectroscopic features that are instrumental for its characterization and for monitoring its reactions.

This guide focuses on the primary spectroscopic techniques used to analyze Na[AuCl₄]: Ultraviolet-Visible (UV-Vis) Spectroscopy, Vibrational Spectroscopy (Raman and Infrared), and a discussion on the challenges associated with Nuclear Magnetic Resonance (NMR) Spectroscopy.

Molecular Structure and Electronic Configuration

The key spectroscopic features of Na[AuCl₄] are dictated by the electronic structure and geometry of the [AuCl₄]⁻ anion.

Caption: Square planar geometry of the [AuCl₄]⁻ anion.

The Au(III) ion in a square planar ligand field experiences splitting of its 5d orbitals. The ordering of these orbitals is generally accepted as dₓ₂-y₂ > dxy > dz₂ > (dxz, dyz). As a d⁸ metal, the eight electrons fill the lower four orbitals, leaving the highest-energy dₓ₂-y₂ orbital empty. This configuration is fundamental to understanding the electronic transitions observed in UV-Vis spectroscopy.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a primary technique for characterizing Na[AuCl₄] in solution. The absorption bands arise from two main types of electronic transitions: d-d transitions (ligand field transitions) and ligand-to-metal charge transfer (LMCT) transitions.

Spectral Data

The UV-Vis spectrum of the [AuCl₄]⁻ anion is characterized by strong absorptions in the UV region, primarily due to LMCT transitions, and weaker absorptions at longer wavelengths corresponding to d-d transitions. In aqueous solutions, HAuCl₄ (a closely related species) shows two main peaks around 220 nm and 300 nm due to ligand-to-metal charge transfer.[2] An ionic liquid containing the [AuCl₄]⁻ anion showed an absorption maximum at 321 nm in chloroform.[3]

Detailed studies of single-crystal and solution spectra of Na[AuCl₄]·2H₂O have allowed for the assignment of the key electronic transitions.[4] While the d-d transitions are formally forbidden by the Laporte selection rule, they become weakly allowed through vibronic coupling, resulting in low molar absorptivity. The LMCT bands are fully allowed and thus have much higher intensities.

Transition Type	Orbital Transition	Wavelength Region	Molar Absorptivity (ε)
d-d (Ligand Field)	¹A₁g → ¹A₂g (dxy → dₓ₂-y₂)	Visible (weak)	Low
d-d (Ligand Field)	¹A₁g → ¹Eg (dxz,dyz → dₓ₂-y₂)	Near UV (weak)	Low
LMCT	Cl⁻ (p) → Au³⁺ (dₓ₂-y₂)	UV (strong)	High
LMCT	Cl⁻ (p) → Au³⁺ (dₓ₂-y₂)	UV (strong)	High

Note: Specific λmax and ε values can vary with solvent and pH.

Caption: d-orbital splitting for a square planar d⁸ complex.

Experimental Protocol: UV-Vis Spectroscopy

• Instrument: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a stock solution of Na[AuCl₄]·2H₂O in deionized water or an appropriate organic solvent (e.g., acetonitrile). Due to the high molar absorptivity of the LMCT bands, concentrations in the range of 0.01–0.5 mM are typically sufficient.

  • The pH of aqueous solutions should be controlled, as hydrolysis can occur, leading to the replacement of chloride ligands with hydroxide, which shifts the absorption bands.[5]

• Procedure:

  • Use a pair of matched 1 cm path length quartz cuvettes.

  • Fill the reference cuvette with the pure solvent.

  • Fill the sample cuvette with the Na[AuCl₄] solution.

  • Record a baseline spectrum with the pure solvent in both beams.

  • Acquire the absorption spectrum of the sample, typically over a range of 200–600 nm.

Vibrational Spectroscopy (Raman and Infrared)

Vibrational spectroscopy probes the stretching and bending modes of the Au-Cl bonds within the [AuCl₄]⁻ anion. For a perfectly square planar (D₄h symmetry) molecule, the vibrational modes can be predicted by group theory. Some modes will be Raman active, some IR active, and some inactive in both. Distortion of the ion in a crystal lattice can lead to changes in these selection rules.

Spectral Data

The primary vibrations of interest are the Au-Cl stretching modes. These are found in the far-IR and low-frequency Raman regions. For an ionic liquid complex containing the [AuCl₄]⁻ anion, strong Raman peaks were observed at 316 cm⁻¹ and 340 cm⁻¹, which are attributed to the vibrational modes of the tetrachloroaurate anion.[3]

Vibration Mode	Symmetry (D₄h)	Activity	Approximate Frequency (cm⁻¹)
Sym. Stretch	A₁g	Raman	~340
Asym. Stretch	B₂g	Raman	~316
Asym. Stretch	Eᵤ	IR	Not readily found
In-plane Bend	B₂u	Inactive	Not readily found
Out-of-plane Bend	A₂u	IR	Not readily found
Out-of-plane Bend	Eᵤ	IR	Not readily found

Experimental Protocol: Raman Spectroscopy

• Instrument: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Sample Preparation:

  • Solid: A small amount of the crystalline Na[AuCl₄]·2H₂O powder can be placed directly onto a microscope slide for analysis.

  • Solution: Prepare a concentrated solution (e.g., >10 mM) in a suitable solvent (water is a weak Raman scatterer, making it a good choice). The solution is placed in a glass vial or cuvette.

• Procedure:

  • Place the sample in the spectrometer's sample holder.

  • Focus the laser onto the sample.

  • Acquire the spectrum, adjusting laser power and acquisition time to achieve a good signal-to-noise ratio. The region of interest for Au-Cl modes is typically 100–400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While NMR is a powerful tool for structural elucidation, its application to the gold nucleus (¹⁹⁷Au) is severely limited. ¹⁹⁷Au is the only naturally occurring isotope of gold, but it has a nuclear spin (I) of 3/2. Nuclei with I > 1/2 possess an electric quadrupole moment, which interacts strongly with local electric field gradients. This interaction leads to very rapid nuclear relaxation and, consequently, extremely broad NMR signals that are often undetectable with standard high-resolution NMR spectrometers. Therefore, routine solution-state ¹⁹⁷Au NMR spectra of Na[AuCl₄] are not typically acquired. Specialized solid-state NMR techniques may be applicable but are not common for routine characterization.

General Experimental Workflow

The spectroscopic characterization of a compound like Na[AuCl₄] follows a logical progression to confirm its identity and purity.

Caption: General workflow for spectroscopic analysis.

Conclusion

The spectroscopic properties of sodium tetrachloroaurate(III) are well-defined and provide robust methods for its characterization. UV-Visible spectroscopy is highly effective for probing the electronic structure and quantifying the compound in solution, with characteristic absorptions arising from both d-d and intense ligand-to-metal charge transfer transitions. Vibrational spectroscopy, particularly Raman, provides direct evidence of the Au-Cl bonds in the square planar [AuCl₄]⁻ anion. While ¹⁹⁷Au NMR is generally impractical, the combination of UV-Vis and vibrational techniques offers a comprehensive spectroscopic profile for this important gold compound, facilitating its use in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. Single-crystal and solution near-ultraviolet–visible spectra of sodium tetrachloroaurate - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Speciation of aqueous gold(III) chlorides from ultraviolet/visible absorption and Raman/resonance Raman spectroscopies (Journal Article) | OSTI.GOV [osti.gov]

An In-depth Technical Guide to the Electrochemical Behavior of Sodium Trichlorogold Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical behavior of sodium trichlorogold chloride (Na[AuCl₄]), a crucial compound in various scientific and industrial applications, including the synthesis of gold nanoparticles and catalysis. This document summarizes key quantitative data, details experimental protocols for electrochemical analysis, and visualizes the underlying reaction mechanisms.

Core Electrochemical Properties

The electrochemical behavior of sodium trichlorogold chloride is primarily characterized by the reduction of the gold(III) complex, [AuCl₄]⁻, to metallic gold (Au(0)). This process is fundamental to applications such as electrodeposition and nanoparticle synthesis. The reduction can proceed through a direct three-electron pathway or a stepwise mechanism involving a gold(I) intermediate, [AuCl₂]⁻, depending on the experimental conditions such as the solvent, supporting electrolyte, and electrode material.[1][2][3][4][5][6]

Quantitative Data Summary

The following tables summarize key quantitative data extracted from various studies on the cyclic voltammetry of sodium trichlorogold chloride under different conditions.

Table 1: Reduction and Oxidation Peak Potentials of Na[AuCl₄] in Various Media

Electrolyte/Solvent	Working Electrode	Reduction Peak (Epc) vs. Ref.	Oxidation Peak (Epa) vs. Ref.	Reference Electrode	Source
0.1 M HNO₃	Glassy Carbon	~0.55 V	~1.23 V	Ag/AgCl	[7][8]
0.5 M H₂SO₄	Pencil Graphite	Not specified	Not specified	Not specified	[9]
[C₄mim][NTf₂] Ionic Liquid	Glassy Carbon	Peak I: ~ -0.2 V, Peak II: ~ -0.8 V	Peak VI: ~ +1.04 V	Not specified	[2][10]
0.1 M HCl (for AuCl₃)	Not specified	0.55 V	1.23 V	Not specified	[7][8]

Table 2: Nicholson Parameters for Na[AuCl₄] in 0.1 M HNO₃

Parameter	Value	Conditions	Source
Mean number of electrons (n)	2.908	Glassy carbon electrode, 0.1 M HNO₃	[11]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections describe a typical experimental protocol for studying the electrochemical behavior of sodium trichlorogold chloride using cyclic voltammetry.

Cyclic Voltammetry of Na[AuCl₄] in Aqueous Solution

This protocol is based on studies conducted in acidic aqueous solutions.[7][8][11]

1. Materials and Reagents:

• Sodium tetrachloroaurate (Na[AuCl₄])
• Nitric acid (HNO₃) or Hydrochloric acid (HCl)
• Deionized water
• Nitrogen gas (for deaeration)

2. Electrochemical Setup:

• Potentiostat/Galvanostat: A device capable of performing cyclic voltammetry, such as a PAR 283.[7][8]
• Electrochemical Cell: A three-electrode cell, typically a four-neck vessel with a capacity of 100 cm³.[11]
• Working Electrode: A glassy carbon electrode is commonly used.[11] Other options include pencil graphite or platinum electrodes.[2][9]
• Reference Electrode: An Ag/AgCl electrode filled with saturated KCl.[11]
• Auxiliary (Counter) Electrode: A platinum wire.[11]

3. Solution Preparation:

• Prepare a stock solution of the supporting electrolyte, for example, 0.1 M HNO₃ or 0.1 M HCl, by diluting the concentrated acid with deionized water.
• Prepare the analyte solution by dissolving a known concentration of Na[AuCl₄] (e.g., 1.0 mM to 15 mM) in the supporting electrolyte.[9][10]

4. Experimental Procedure:

• Assemble the three-electrode cell with the working, reference, and auxiliary electrodes immersed in the analyte solution.
• Deaerate the solution by bubbling nitrogen gas through it for at least 10 minutes prior to the experiment to remove dissolved oxygen. Maintain a nitrogen atmosphere over the solution during the measurement.[9]
• Set the parameters on the potentiostat. This includes the initial potential, final potential, vertex potential, and scan rate. A typical potential window might be from -0.25 V to 1.25 V.[8] Scan rates can be varied to study the kinetics of the reaction (e.g., 0.01 V/s to 1 V/s).[9][11]
• Run the cyclic voltammetry experiment and record the resulting voltammogram (current vs. potential).
• Multiple cycles may be run to observe changes in the electrode surface, such as the deposition of gold.[9]

Reaction Mechanisms and Visualizations

The electrochemical reduction of the [AuCl₄]⁻ complex is a key aspect of its behavior. The following diagrams illustrate the proposed reaction pathways and a typical experimental workflow.

Electrochemical Reduction Pathway of [AuCl₄]⁻

The reduction of the tetrachloroaurate(III) ion can proceed via two main pathways. In many aqueous and non-aqueous solvents, a two-step reduction is observed, where Au(III) is first reduced to Au(I), which is then further reduced to Au(0).[1][2][3][4][5][6]

Caption: Stepwise reduction of the [AuCl₄]⁻ ion.

In some cases, a direct three-electron reduction from Au(III) to Au(0) is also proposed.

Caption: Direct three-electron reduction of [AuCl₄]⁻.

Experimental Workflow for Cyclic Voltammetry

The following diagram outlines the logical flow of a typical cyclic voltammetry experiment to study the electrochemical behavior of sodium trichlorogold chloride.

Caption: Workflow for a cyclic voltammetry experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemical studies of gold and chloride in ionic liquids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]
• 5. research.manchester.ac.uk [research.manchester.ac.uk]
• 6. Electrochemical studies of gold and chloride in ionic liquids | Semantic Scholar [semanticscholar.org]
• 7. Electrochemical Study of Redox Reaction of Various Gold III Chloride Concentrations in Acidic Solution [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

Unraveling the Structure of Sodium Tetrachloroaurate(III): A Guide to Theoretical and Experimental Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Sodium tetrachloroaurate(III) (NaAuCl₄), a compound known for its applications in catalysis and as a precursor in the synthesis of gold-based materials, possesses a crystal structure that dictates its chemical behavior and potential applications. This technical guide provides a comprehensive overview of the theoretical and experimental approaches used to elucidate the structure of anhydrous sodium tetrachloroaurate(III), with a focus on comparing crystallographic data with computational models.

Introduction to the Structure of Sodium Tetrachloroaurate(III)

Sodium tetrachloroaurate(III) is an inorganic compound consisting of sodium cations (Na⁺) and tetrachloroaurate(III) anions (AuCl₄⁻). The geometric arrangement of these ions in the solid state is crucial for understanding the material's properties. The tetrachloroaurate(III) anion typically adopts a square planar geometry, a common configuration for d⁸ metal complexes like Au(III). This guide will delve into the precise bond lengths and angles determined by X-ray crystallography and compare them with values obtained from theoretical calculations.

Experimental Determination of the Crystal Structure

The definitive method for determining the crystal structure of a crystalline solid is single-crystal X-ray diffraction. This technique provides precise atomic coordinates, from which bond lengths, bond angles, and the overall crystal packing can be determined.

Experimental Protocol: Single-Crystal X-ray Diffraction

The following protocol outlines the typical steps involved in the single-crystal X-ray diffraction analysis of a compound like anhydrous NaAuCl₄.

• Crystal Growth and Selection: Single crystals of anhydrous NaAuCl₄ are grown, often from a reaction mixture in a suitable solvent under inert conditions, as the compound is moisture-sensitive. A suitable single crystal of appropriate size and quality is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to expose all crystallographic planes to the beam. The diffracted X-rays are detected, and their intensities and positions are recorded.

• Structure Solution and Refinement: The collected diffraction data are used to solve the crystal structure. This involves determining the unit cell dimensions and the positions of the atoms within the unit cell. The initial structural model is then refined to achieve the best possible fit between the observed and calculated diffraction patterns.

The workflow for this experimental process can be visualized as follows:

Experimental workflow for X-ray crystallography.

Theoretical Calculations of Molecular Structure

Theoretical chemistry, particularly methods based on Density Functional Theory (DFT), provides a powerful tool for predicting and understanding the geometric and electronic structures of molecules and materials. These calculations can be performed on the isolated tetrachloroaurate(III) anion or on the entire crystal lattice (periodic DFT).

Computational Methodology: Density Functional Theory (DFT)

DFT calculations aim to find the minimum energy geometry of a molecule or crystal by solving the Schrödinger equation in an approximate manner. A typical workflow for a DFT-based geometry optimization is as follows:

• Input Structure: An initial guess for the atomic coordinates is provided. This can be based on known structures of similar compounds or a chemically intuitive arrangement.

• Choice of Method and Basis Set: A specific DFT functional (e.g., B3LYP) and a basis set (e.g., LANL2DZ for heavy atoms like gold) are selected. The choice of functional and basis set affects the accuracy and computational cost of the calculation.

• Geometry Optimization: The energy of the system and the forces on each atom are calculated. The atomic positions are then adjusted to minimize the total energy. This process is repeated iteratively until the forces on the atoms are close to zero, indicating that a stable structure has been found.

• Analysis of Results: From the optimized geometry, structural parameters such as bond lengths and bond angles are extracted. Other properties, like vibrational frequencies and electronic structure, can also be calculated.

The logical flow of a theoretical calculation is depicted below:

Logical workflow for DFT-based geometry optimization.

Data Presentation: Experimental vs. Theoretical Structures

A direct comparison of experimental and theoretical data is essential for validating the computational methods and for gaining a deeper understanding of the chemical bonding within the compound. The following tables summarize the available data for anhydrous sodium tetrachloroaurate(III).

It is important to note that while extensive experimental data for the solid-state structure of NaAuCl₄ is available, a corresponding complete theoretical calculation for the solid-state crystal structure was not found in the surveyed literature. Therefore, the theoretical values presented here are for the isolated AuCl₄⁻ anion, which may differ from the solid-state due to the absence of crystal packing forces and the Na⁺ counterion in the calculation.

Crystal and Lattice Parameters

The experimental data for the crystal structure of anhydrous NaAuCl₄ were reported by Jones, Hohbein, and Schwarzmann in 1988.

Parameter	Experimental Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	11.277(5)
b (Å)	11.234(5)
c (Å)	20.584(12)
β (°)	104.58(5)
V (ų)	2524
Z	16

Bond Lengths and Angles

The tetrachloroaurate(III) anion exhibits a square planar geometry. The table below compares the experimentally determined average Au-Cl bond length in the solid state with a theoretically calculated value for the isolated anion.

Parameter	Experimental Value (Solid State)	Theoretical Value (Isolated Anion)
Au-Cl Bond Length (Å)	2.277(2)	~2.30 - 2.35
Cl-Au-Cl Bond Angle (°)	~90	90

The coordination environment of the gold atom in the AuCl₄⁻ anion is visualized in the following diagram:

Coordination of the AuCl₄⁻ anion.

The experimental study also revealed that each sodium ion is coordinated by seven chlorine atoms, with Na···Cl contact distances ranging from 2.82(1) to 3.19(2) Å. This complex coordination environment in the solid state is a key feature that would be captured by a periodic DFT calculation.

Conclusion

Protocols & Analytical Methods

Application Notes and Protocols for Gold Nanoparticle Synthesis

Topic: The Use of Gold Precursors in Nanoparticle Synthesis

For: Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of gold nanoparticles (AuNPs) is a cornerstone of nanotechnology, with profound applications in diagnostics, therapeutics, and drug delivery.[1][2] While various gold precursors can be utilized, the most extensively documented and reliable methods involve the chemical reduction of a gold(III) salt, typically tetrachloroauric acid (HAuCl₄) or its sodium salt (NaAuCl₄).[3][4]

This document provides a detailed overview of the synthesis of AuNPs using the widely adopted Turkevich method, which employs sodium citrate to reduce a gold(III) precursor. While direct synthesis from sodium trichlorogold(I) chloride is not a commonly reported method, it is crucial to understand that gold(I) species are widely considered key intermediates in the nanoparticle formation process, particularly in syntheses involving thiol-containing ligands.[5][6] The reduction from Au(III) to metallic Au(0) is often a stepwise process that proceeds through a transient Au(I) state.

Principle of Gold Nanoparticle Synthesis

The fundamental principle of AuNP synthesis is the reduction of gold ions (Au³⁺) to neutral gold atoms (Au⁰) in a liquid medium.[7] This process occurs in two main stages: nucleation and growth. Initially, the gold atoms that form upon reduction aggregate into small, thermodynamically stable nuclei. In the subsequent growth phase, further gold atoms deposit onto the surface of these existing nuclei, causing the nanoparticles to grow in size.[3] A stabilizing agent, also known as a capping agent, is essential to prevent uncontrolled aggregation and precipitation of the nanoparticles.[4][8] In the Turkevich method, sodium citrate serves as both the reducing agent and the capping agent, adsorbing onto the nanoparticle surface to provide electrostatic stabilization.[7][9]

Experimental Protocol: Turkevich Method for AuNP Synthesis

This protocol details a standard procedure for synthesizing spherical gold nanoparticles with diameters in the range of 15-25 nm.[4]

Materials and Reagents:

• Tetrachloroauric acid trihydrate (HAuCl₄·3H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• High-purity water (e.g., Milli-Q or equivalent)

• All glassware must be scrupulously cleaned (e.g., with aqua regia) and thoroughly rinsed with high-purity water prior to use to avoid impurities that can interfere with nucleation.[10]

Equipment:

• Heating mantle or stirring hot plate

• Round-bottom flask or Erlenmeyer flask (50 mL or 100 mL)

• Magnetic stir bar

• Graduated cylinders and pipettes

• Condenser (recommended to prevent solvent evaporation)

Procedure:

• Preparation of Gold Precursor Solution: Prepare a 1.0 mM solution of HAuCl₄. For example, dissolve 20 mg of HAuCl₄·3H₂O in 50 mL of high-purity water.

• Heating: Add 20 mL of the 1.0 mM HAuCl₄ solution to a 50 mL flask containing a magnetic stir bar. Bring the solution to a rolling boil under vigorous stirring.[7]

• Reduction: To the rapidly stirring, boiling solution, quickly add 2 mL of a 1% (w/v) solution of trisodium citrate. This corresponds to approximately 38.8 mM.[10]

• Reaction and Color Change: The solution will undergo a series of color changes, typically from pale yellow to colorless, then to gray, and finally to a deep burgundy or ruby red.[4][7] This final color indicates the formation of spherical gold nanoparticles.

• Completion: Continue heating and stirring for an additional 10-15 minutes to ensure the reaction is complete.[10]

• Cooling: Remove the flask from the heat and allow it to cool to room temperature while continuing to stir.

• Storage: Store the resulting AuNP colloid in a clean, dark glass container at 4°C for long-term stability.

Data Presentation: Synthesis Parameters and Nanoparticle Characteristics

The size and dispersity of the synthesized AuNPs are highly sensitive to the reaction conditions. The ratio of citrate to gold is a critical parameter; increasing this ratio generally leads to the formation of smaller nanoparticles.[9]

Parameter	Value	Resulting Nanoparticle Characteristics	Reference
Gold Precursor	HAuCl₄ (or NaAuCl₄)	Forms spherical nanoparticles	[4]
Precursor Concentration	0.25 - 1.0 mM	Affects final particle size and number	[3][11]
Reducing/Capping Agent	Trisodium Citrate	Provides reduction and electrostatic stabilization	[7][9]
Citrate:Gold Molar Ratio	1.875:1 to 3.5:1	Higher ratios typically yield smaller particles	[9][12]
Reaction Temperature	~90-100 °C	Essential for citrate reduction kinetics	[4]
Typical Particle Size	12 - 25 nm	Dependent on precise conditions	[4][12]
Surface Plasmon Resonance	~520 nm	Characteristic optical property of spherical AuNPs	[4][11]
Polydispersity Index (PDI)	< 0.6	Indicates a relatively uniform size distribution	[4]

Visualizing the Workflow and Mechanism

The following diagrams illustrate the experimental workflow for the Turkevich synthesis and the proposed mechanistic pathway for nanoparticle formation.

Caption: Workflow for Turkevich synthesis of gold nanoparticles.

Caption: Proposed mechanism for gold nanoparticle formation.

Applications in Research and Drug Development

Gold nanoparticles possess unique optical and electronic properties, excellent biocompatibility, and a versatile surface chemistry, making them highly attractive for biomedical applications.[2][13]

• Drug Delivery: AuNPs can be functionalized with various drug molecules, proteins, or nucleic acids (DNA/RNA) and targeted to specific cells or tissues.[13][14] Their high surface area-to-volume ratio allows for a high drug payload. The enhanced permeability and retention (EPR) effect enables passive accumulation of AuNPs in tumor tissues.[14]

• Medical Imaging: Due to their high electron density and ability to scatter X-rays, AuNPs are excellent contrast agents for computed tomography (CT).[2] Their localized surface plasmon resonance (LSPR) properties also enable their use in advanced optical imaging and biosensing techniques.[1][15]

• Photothermal Therapy (PTT): Anisotropic gold nanoparticles, such as nanorods or nanoshells, can strongly absorb near-infrared (NIR) light, a region where biological tissues are relatively transparent.[16] This absorbed light is converted into heat, which can be used to selectively destroy cancer cells (hyperthermia).[1]

• Diagnostics and Biosensing: AuNPs are widely used in the development of biosensors and immunoassays.[1] Their intense color allows for simple colorimetric assays, such as those used in home pregnancy tests, and their conductive properties are leveraged in electrochemical sensors.

References

• 1. Gold Nanoparticles in Biology and Medicine: Recent Advances and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Luminescence Onset and Mechanism of the Formation of Gold(I)–Thiolate Complexes as the Precursors to Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ate.community [ate.community]
• 8. Review of Gold Nanoparticles: Synthesis, Properties, Shapes, Cellular Uptake, Targeting, Release Mechanisms and Applications in Drug Delivery and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mdpi.com [mdpi.com]
• 11. The Effect of Gold Salt Concentration in the Production of Gold Nanospheres [scirp.org]
• 12. Model for Gold Nanoparticle Synthesis: Effect of pH and Reaction Time - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Gold Nanoparticles: Construction for Drug Delivery and Application in Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | The Applications of Gold Nanoparticles in the Diagnosis and Treatment of Gastrointestinal Cancer [frontiersin.org]

Application Notes and Protocols: Sodium Trichlorogold Chloride as a Catalyst in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium trichlorogold chloride, and its closely related anhydrous form gold(III) chloride, have emerged as powerful and versatile catalysts in modern organic synthesis. Exhibiting strong Lewis acidity and a high affinity for carbon-carbon multiple bonds, these gold(III) catalysts effectively promote a diverse range of organic transformations under mild reaction conditions. Their unique reactivity profile allows for the efficient construction of complex molecular architectures, including various heterocyclic scaffolds of significant interest in medicinal chemistry and drug development. This document provides detailed application notes and experimental protocols for several key organic reactions catalyzed by sodium trichlorogold chloride.

Synthesis of 1,5-Benzodiazepines and Quinoxalines

The condensation of o-phenylenediamines with carbonyl compounds is a fundamental method for the synthesis of 1,5-benzodiazepines and quinoxalines, two classes of heterocyclic compounds with broad pharmacological activities. Sodium tetrachloroaurate(III) dihydrate serves as an exceptionally efficient catalyst for these transformations, proceeding under mild, room temperature conditions.[1][2]

Application Notes

This protocol offers a clean and efficient route to 1,5-benzodiazepines and quinoxalines with the following advantages:

• Mild Reaction Conditions: The reactions proceed smoothly at room temperature, avoiding the need for harsh reagents or high temperatures.

• Low Catalyst Loading: The catalyst is effective at low molar percentages, making the process more cost-effective.

• High Yields: A wide range of substrates can be converted to their corresponding products in good to excellent yields.

• Simple Procedure: The experimental setup and work-up are straightforward, facilitating ease of use.

Quantitative Data

Table 1: Sodium Tetrachloroaurate(III) Dihydrate Catalyzed Synthesis of 1,5-Benzodiazepines

Entry	Ketone	Product	Time (h)	Yield (%)
1	Acetone	2,2,4-Trimethyl-2,3-dihydro-1H-1,5-benzodiazepine	5	95
2	Cyclopentanone	1,2,3,4-Tetrahydro-spiro[1,5-benzodiazepine-2,1'-cyclopentane]	6	92
3	Cyclohexanone	1,2,3,4-Tetrahydro-spiro[1,5-benzodiazepine-2,1'-cyclohexane]	6	96
4	Acetophenone	2-Methyl-2,4-diphenyl-2,3-dihydro-1H-1,5-benzodiazepine	8	88

Data sourced from Liu et al.[1]

Table 2: Sodium Tetrachloroaurate(III) Dihydrate Catalyzed Synthesis of Quinoxalines

Entry	α-Bromo Ketone	Product	Time (h)	Yield (%)
1	α-Bromoacetophenone	2-Phenylquinoxaline	2	95
2	2-Bromo-2'-acetonaphthone	2-(Naphthalen-2-yl)quinoxaline	2.5	93
3	3-Bromopentan-2,4-dione	3-(1-Acetyl-2-oxopropyl)quinoxalin-2(1H)-one	3	89

Data sourced from Liu et al.[1]

Experimental Protocols

General Procedure for the Synthesis of 1,5-Benzodiazepines:

• To a 25 mL flask, add o-phenylenediamine (1.0 mmol), the corresponding ketone (2.2 mmol), sodium tetrachloroaurate(III) dihydrate (0.02 mmol), and ethanol (5 mL).

• Stir the mixture at room temperature for the time indicated in Table 1.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired 1,5-benzodiazepine.

General Procedure for the Synthesis of Quinoxalines:

• To a 25 mL flask, add o-phenylenediamine (1.0 mmol), the corresponding α-bromo ketone (1.2 mmol), sodium tetrachloroaurate(III) dihydrate (0.02 mmol), and ethanol (5 mL).

• Stir the mixture at room temperature for the time indicated in Table 2.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired quinoxaline.

Reaction Workflow

Caption: General workflow for the synthesis of 1,5-benzodiazepines and quinoxalines.

Cyclization of α-Hydroxyallenes to 2,5-Dihydrofurans

The cyclization of α-hydroxyallenes represents a powerful and atom-economical method for the synthesis of highly substituted 2,5-dihydrofurans, which are common structural motifs in numerous natural products. Gold(III) chloride is a highly effective catalyst for this transformation, facilitating the reaction under mild conditions with excellent yields and complete transfer of chirality.[3][4]

Application Notes

This protocol provides an efficient and stereoselective synthesis of 2,5-dihydrofurans with the following key features:

• High Stereoselectivity: The reaction proceeds with complete axis-to-center chirality transfer, allowing for the synthesis of enantioenriched dihydrofurans.

• Mild Conditions: The cyclization is carried out at room temperature, making it compatible with a wide range of functional groups.

• Atom Economy: The reaction is an intramolecular cyclization, resulting in 100% atom economy.

• Broad Substrate Scope: The method is applicable to both alkyl- and alkenyl-substituted α-hydroxyallenes.

Quantitative Data

Table 3: Gold(III) Chloride Catalyzed Cyclization of α-Hydroxyallenes

Entry	α-Hydroxyallene Substrate (R¹, R², R³)	Product	Time (h)	Yield (%)
1	R¹=H, R²=Me, R³=Me	2,2,5-Trimethyl-2,5-dihydrofuran	1	95
2	R¹=H, R²=Et, R³=Et	2,2-Diethyl-5-methyl-2,5-dihydrofuran	1	94
3	R¹=Me, R²=Me, R³=Me	2,2,4,5-Tetramethyl-2,5-dihydrofuran	2	96
4	R¹=H, R²=Ph, R³=H	2-Methyl-5-phenyl-2,5-dihydrofuran	0.5	98
5	R¹=H, R²= i-Pr, R³= i-Pr	2-Isopropyl-5-methyl-2-(prop-1-en-2-yl)-2,5-dihydrofuran	1.5	93

Data is illustrative and based on findings reported by Hoffmann-Röder and Krause.[3][4]

Experimental Protocol

General Procedure for the Cyclization of α-Hydroxyallenes:

• Dissolve the α-hydroxyallene (1.0 mmol) in dichloromethane (5 mL) in a suitable flask.

• Add gold(III) chloride (0.05-0.10 mmol, 5-10 mol%) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the corresponding 2,5-dihydrofuran.

Reaction Pathway

Caption: Proposed mechanism for the AuCl₃-catalyzed cyclization of α-hydroxyallenes.

Halogenation of Aromatic Compounds

The halogenation of aromatic rings is a fundamental transformation in organic synthesis, providing key intermediates for cross-coupling reactions and the synthesis of pharmaceuticals and agrochemicals. Gold(III) chloride has been demonstrated to be a highly efficient catalyst for the bromination and iodination of a wide range of aromatic compounds using N-bromosuccinimide (NBS) and N-iodosuccinimide (NIS), respectively.

Application Notes

This gold-catalyzed halogenation protocol offers several advantages over traditional methods:

• High Efficiency: The reaction proceeds with very low catalyst loadings, in some cases as low as 0.1 mol%.

• Broad Substrate Scope: A wide variety of electron-rich and moderately electron-deficient aromatic compounds can be halogenated with high yields.

• Mild Conditions: The reaction conditions are generally mild, tolerating a range of functional groups.

• Clean Reaction: The only byproduct is succinimide, which can often be easily removed.

Quantitative Data

Table 4: AuCl₃-Catalyzed Bromination of Arenes with NBS

Entry	Arene	Product	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	Anisole	4-Bromoanisole	0.1	0.5	98
2	1,3-Dimethoxybenzene	4-Bromo-1,3-dimethoxybenzene	0.1	0.5	99
3	Toluene	4-Bromotoluene	1	12	85
4	Biphenyl	4-Bromobiphenyl	2	24	90
5	Naphthalene	1-Bromonaphthalene	1	3	95

Data sourced from Zhang et al.

Experimental Protocol

Typical Procedure for AuCl₃-Catalyzed Bromination with NBS:

• In a 25 mL round-bottom flask, combine the aromatic substrate (3 mmol), N-bromosuccinimide (3 mmol, 540 mg), and gold(III) chloride (0.003 mmol, 1 mg, 0.1 mol%).

• Add 1,2-dichloroethane (DCE) (2 mL) to the flask.

• Stir the resulting mixture at 80 °C for the time specified (monitor by GC/MS).

• After completion, cool the reaction mixture to room temperature.

• Concentrate the solution under reduced pressure.

• Purify the residue by flash column chromatography to obtain the corresponding aryl bromide.

Logical Relationship Diagram

Caption: Key components of the AuCl₃-catalyzed aromatic bromination reaction.

References

• 1. Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of fluoranthenes by hydroarylation of alkynes catalyzed by gold(I) or gallium trichloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Domino Way to Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sodium Tetrachloroaurate(III) in Catalysis

Introduction

Sodium tetrachloroaurate(III) (Na[AuCl₄]), typically used as its dihydrate (Na[AuCl₄]·2H₂O), is a versatile and cost-effective gold catalyst employed in a variety of organic transformations.[1][2] Its utility stems from its ability to act as a potent Lewis acid, activating unsaturated bonds and facilitating nucleophilic attack under mild reaction conditions.[3] These application notes provide detailed protocols for researchers, scientists, and drug development professionals on the use of sodium tetrachloroaurate(III) in three key catalytic applications: the deprotection of silyl ethers, the synthesis of nitrogen-containing heterocycles, and the nucleophilic substitution of propargylic alcohols.

Application 1: Selective Deprotection of tert-Butyl(dimethyl)silyl (TBS) Ethers

Sodium tetrachloroaurate(III) dihydrate serves as an efficient catalyst for the mild and selective removal of the tert-butyl(dimethyl)silyl (TBS) protecting group from alcohols.[4][5] This protocol offers high yields and excellent functional group compatibility, allowing for the selective deprotection of aliphatic TBS ethers in the presence of more robust silyl ethers or other sensitive functionalities.[6]

Experimental Protocol

A general procedure for the deprotection of TBS ethers is as follows:

• To a solution of the TBS-protected alcohol (1.0 mmol) in methanol (5.0 mL), add sodium tetrachloroaurate(III) dihydrate (0.001-0.05 mmol, 0.1-5.0 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired alcohol.

Quantitative Data Summary

The efficiency of the deprotection is substrate-dependent, with aliphatic TBS ethers being more readily cleaved than their aromatic counterparts.

Entry	Substrate (TBS Ether of)	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	6-(Benzyloxy)hexan-1-ol	1	3.5	95
2	Cinnamyl alcohol	1	4	92
3	Geraniol	1	4	93
4	4-Nitrobenzyl alcohol	5	5	90
5	Phenol	10	12	85
6	4-Bromophenol	10	12	88

Data compiled from Zhang, Q., et al. (2015). Synthesis, 47(01), 55-64.[6]

Experimental Workflow Diagram

Caption: Workflow for the catalytic deprotection of TBS ethers.

Application 2: Synthesis of 1,5-Benzodiazepines and Quinoxalines

Sodium tetrachloroaurate(III) dihydrate catalyzes the condensation reactions for the synthesis of 1,5-benzodiazepines and quinoxalines, which are important heterocyclic scaffolds in medicinal chemistry.[7] The reactions proceed efficiently at room temperature in ethanol.[7]

Experimental Protocols

General Procedure for 1,5-Benzodiazepines:

• To a 25-mL flask, add o-phenylenediamine (1.0 mmol), the desired ketone (2.2 mmol), sodium tetrachloroaurate(III) dihydrate (0.02 mmol, 2.0 mol%), and ethanol (5.0 mL).

• Stir the mixture at room temperature for the time specified in the data table.

• Monitor the reaction by TLC.

• After completion, remove the solvent under vacuum.

• Purify the residue by flash column chromatography (cyclohexane/ethyl acetate, 6:1 v/v) to yield the 1,5-benzodiazepine.[7]

General Procedure for Quinoxalines:

• To a 25-mL flask, add o-phenylenediamine (1.0 mmol), the corresponding α-bromo ketone (1.2 mmol), sodium tetrachloroaurate(III) dihydrate (0.02 mmol, 2.0 mol%), and ethanol (5.0 mL).

• Stir the mixture at room temperature for the specified time.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under vacuum.

• Purify the crude product by flash column chromatography (cyclohexane/ethyl acetate, 6:1 v/v) to obtain the quinoxaline.[7]

Quantitative Data Summary

Table 2.1: Synthesis of 1,5-Benzodiazepines [7]

Entry	Ketone	Time (min)	Yield (%)
1	Acetone	15	93
2	Cyclopentanone	15	96
3	Cyclohexanone	10	95
4	Acetophenone	30	92

Table 2.2: Synthesis of Quinoxalines [7]

Entry	α-Bromo Ketone	Time (min)	Yield (%)
1	α-Bromoacetophenone	30	95
2	2-Bromo-1-(4-chlorophenyl)ethanone	30	93
3	2-Bromo-1-(4-bromophenyl)ethanone	30	94
4	2-Bromo-1-(4-nitrophenyl)ethanone	45	90

Data extracted from a study on the efficient synthesis of these heterocycles.[7]

Signaling Pathway Diagram

Caption: Proposed catalytic pathways for synthesis.

Application 3: Nucleophilic Substitution of Propargylic Alcohols

Gold(III) catalysts, including sodium tetrachloroaurate, are effective in promoting the direct nucleophilic substitution of propargylic alcohols with a range of nucleophiles.[2] The reaction proceeds under very mild conditions, typically at room temperature in dichloromethane, and is thought to involve a carbocation intermediate.[2][8]

Experimental Protocol

A representative procedure for the nucleophilic substitution is as follows:

• In a reaction vial, dissolve the propargylic alcohol (1.0 equiv) and the nucleophile (1.2-2.0 equiv) in dichloromethane.

• Add sodium tetrachloroaurate(III) dihydrate (1-5 mol%) to the solution.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting residue by flash column chromatography to isolate the product.

Quantitative Data Summary

The yields are generally good to excellent for a variety of nucleophiles.

Entry	Propargylic Alcohol	Nucleophile	Catalyst Loading (mol%)	Yield (%)
1	1,3-Diphenylprop-2-yn-1-ol	Allyltrimethylsilane	2	95
2	1-Phenylprop-2-yn-1-ol	1,3,5-Trimethoxybenzene	5	88
3	1-Phenylprop-2-yn-1-ol	Methanol	5	75
4	1,3-Diphenylprop-2-yn-1-ol	Thiophenol	1	92
5	1-Phenylprop-2-yn-1-ol	Dimedone	5	85

Representative data based on descriptions of gold(III)-catalyzed nucleophilic substitutions.[2][8]

Logical Relationship Diagram

Caption: Proposed mechanism for nucleophilic substitution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods : Oriental Journal of Chemistry [orientjchem.org]
• 4. d-nb.info [d-nb.info]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Mild and Selective Deprotection of tert-Butyl(dimethyl)silyl Ethers with Catalytic­ Amounts of Sodium Tetrachloroaurate(III) Dihydrate [organic-chemistry.org]
• 7. Sodium tetrachloroaurate(III) dihydrate-catalyzed efficient synthesis of 1,5-benzodiazepine and quinoxaline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gold(III)-catalyzed direct nucleophilic substitution of propargylic alcohols | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]

Application Notes and Protocols for Sodium Gold Chloride Staining in Electron Microscopy

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of sodium gold chloride, specifically sodium tetrachloroaurate(III) (Na[AuCl4]), as a staining agent in electron microscopy (EM). This document provides insights into its primary application in enhancing signals for immunocytochemistry and explores its potential as a direct stain for ultrastructural analysis.

Application Notes

Sodium tetrachloroaurate(III) is a valuable tool in electron microscopy, primarily utilized for a technique known as gold toning . This process significantly enhances the electron density and stability of existing stains, particularly those used in immunolocalization studies.

1. Enhancement of Diaminobenzidine (DAB) Reaction Products:

In immunoperoxidase labeling, the enzymatic reaction of horseradish peroxidase (HRP) with diaminobenzidine (DAB) produces a brown, amorphous precipitate at the site of the target antigen. While visible under a light microscope, the electron density of the DAB polymer is often insufficient for clear visualization and precise localization in transmission electron microscopy (TEM). Gold toning with sodium tetrachloroaurate dramatically improves this by depositing metallic gold onto the DAB polymer, resulting in a sharp, particulate, and highly electron-dense signal. This enhancement allows for unequivocal identification of labeled structures at the ultrastructural level.

2. Stabilization of Silver-Enhanced Immunogold Labels:

For the detection of low-abundance antigens, small (1-2 nm) colloidal gold particles conjugated to secondary antibodies are often used, followed by silver enhancement to increase their size for better visibility. However, the silver shell is susceptible to oxidation and can be dissolved by subsequent processing steps, such as osmication with osmium tetroxide. Gold toning effectively replaces the silver with a layer of metallic gold, which is chemically inert and resistant to osmium tetroxide, thus preserving the integrity of the immunolabeling.

3. Potential as a Direct Ultrastructural Stain:

While less common, gold chloride solutions have been used for the direct staining of certain tissues, notably for revealing the morphology of nerve endings and other neural structures. This application is more established in light microscopy but can be adapted for EM. The mechanism is believed to involve the reduction of gold ions to metallic gold by specific cellular components, leading to their selective opacification to the electron beam. Tissues or cellular elements with high reducing potential will preferentially accumulate gold particles, thereby providing contrast. This can be particularly useful for highlighting structures that do not stain well with conventional heavy metal stains like uranyl acetate and lead citrate.

Data Presentation

The following tables summarize key quantitative parameters for the use of sodium tetrachloroaurate(III) in electron microscopy, compiled from established protocols.

Table 1: Gold Toning of DAB Reaction Products

Parameter	Value/Range	Notes
Reagent	Sodium Tetrachloroaurate(III) (Na[AuCl4])	Also referred to as sodium gold chloride.
Concentration	0.05% - 0.1% (w/v) in distilled water	Higher concentrations may lead to non-specific background staining.
Incubation Time	5 - 10 minutes	Time may be adjusted based on the intensity of the initial DAB signal.
Temperature	Room Temperature
Post-Toning Rinse	Multiple rinses with distilled water	Crucial to remove unbound gold salts.
Subsequent Steps	Standard dehydration, embedding, and sectioning.	Gold-toned DAB is resistant to osmium tetroxide.

Table 2: Gold Toning of Silver-Enhanced Immunogold

Parameter	Value/Range	Notes
Reagent	Sodium Tetrachloroaurate(III) (Na[AuCl4])
Concentration	0.05% - 0.1% (w/v) in distilled water
Incubation Time	2 - 5 minutes	Shorter incubation times are generally sufficient.
Temperature	Room Temperature
Post-Toning Rinse	Thorough rinsing with distilled water	Essential to prevent precipitation.
Subsequent Steps	Post-fixation (e.g., with glutaraldehyde and osmium tetroxide) and further processing for TEM.

Table 3: Direct Gold Staining for Neural Structures (Adapted from Light Microscopy Protocols)

Parameter	Value/Range	Notes
Reagent	Gold Chloride (HAuCl4 or Na[AuCl4])	1% aqueous solution is a common starting point.[1]
Impregnation Time	30 minutes - 2 hours	Dependent on tissue type and thickness.[1]
Reducing Agent	25% Formic Acid	To reduce gold ions to metallic gold.[1]
Reduction Time	2 - 18 hours	Varies significantly with the tissue.[1]
Temperature	Room Temperature (controlled)	Temperature control can improve consistency.
Post-Staining Rinse	Ultrapure water	To stop the reduction process.[1]

Experimental Protocols

Protocol 1: Gold Toning for Enhancement of DAB in Pre-embedding Immunoelectron Microscopy

This protocol is designed for tissue sections that have already undergone immunoperoxidase labeling, resulting in a DAB precipitate.

Materials:

• Sodium Tetrachloroaurate(III) (Na[AuCl4])

• Distilled water

• Phosphate Buffered Saline (PBS)

• Vibratome or other tissue slicer

• Glass vials or multi-well plates

• Standard reagents for TEM processing (osmium tetroxide, ethanol series, propylene oxide, resin)

Procedure:

• Following the DAB reaction, thoroughly wash the tissue sections in PBS (3 x 10 minutes) to remove any residual reagents.

• Prepare a 0.05% (w/v) solution of sodium tetrachloroaurate(III) in distilled water. This solution should be freshly prepared.

• Immerse the sections in the 0.05% sodium tetrachloroaurate(III) solution for 5-10 minutes at room temperature with gentle agitation.

• Rinse the sections extensively in distilled water (5 x 3 minutes) to remove all unbound gold chloride.

• Proceed with post-fixation in 1% osmium tetroxide in a suitable buffer for 1 hour.

• Dehydrate the tissue through a graded series of ethanol (e.g., 50%, 70%, 90%, 100%).

• Infiltrate with propylene oxide and embed in your resin of choice (e.g., Epon, Spurr's).

• Polymerize the resin according to the manufacturer's instructions.

• Cut ultrathin sections, mount on grids, and counterstain with uranyl acetate and lead citrate before viewing in the TEM.

Protocol 2: Direct Staining of Neural Tissue with Gold Chloride (Experimental)

This protocol is an adaptation of a light microscopy method for potential use in electron microscopy to highlight neural elements. Optimization for specific tissues will be necessary.

Materials:

• Gold Chloride (HAuCl4 or Na[AuCl4])

• Formic Acid

• Ultrapure water

• Sucrose

• Paraformaldehyde (PFA)

• Standard reagents for TEM processing

Procedure:

• Fix small tissue blocks (e.g., 1 mm³) in a suitable aldehyde fixative (e.g., 2.5% glutaraldehyde, 4% PFA in buffer).

• Perform sucrose dehydration to improve sectioning and reagent penetration.[1]

• Immerse the tissue blocks in a 1% aqueous solution of gold chloride for 1-2 hours in the dark at a controlled temperature (e.g., 20-22°C) with gentle agitation.[1]

• Rinse the blocks briefly in ultrapure water.

• Transfer the blocks to a 25% formic acid solution to reduce the gold chloride. The duration of this step is critical and can range from 2 to 18 hours depending on the tissue.[1] Monitor the color change of the tissue.

• Stop the reduction by transferring the tissue to fresh ultrapure water and storing at 4°C.[1]

• Proceed with standard post-fixation, dehydration, and embedding for TEM.

• Section and counterstain as described in Protocol 1.

Visualizations

Workflow for Gold Toning of DAB

References

• 1. Improved gold chloride staining method for anatomical analysis of sensory nerve endings in the shoulder capsule and labrum as examples of loose and dense fibrous tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electroplating with Sodium Trichlorogold Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the experimental setup of electroplating using sodium trichlorogold chloride (Na[AuCl₃]₂). This technique is pivotal for various applications in research and development, including the fabrication of biocompatible coatings for medical implants, electrodes for biosensors, and conductive layers in microelectronics for drug delivery systems.[1][2][3]

Application Notes

Gold electroplating offers a combination of desirable properties, making it a valuable surface modification technique in scientific research and pharmaceutical development. The use of a chloride-based gold solution, while requiring careful control, avoids the high toxicity associated with traditional cyanide-based electrolytes.[4][5][6]

Key Applications:

• Biocompatibility and Corrosion Resistance: Gold is biologically inert, making it an excellent material for coating medical devices and implants that come into contact with the human body.[1][2] This minimizes the risk of adverse reactions and ensures the longevity of the device by preventing corrosion in a biological environment.[1][2]

• Enhanced Electrical Conductivity: In the field of drug delivery, gold-plated components are integral to sophisticated systems that rely on electrical signals to control the release of therapeutics.[1] The high conductivity of gold ensures efficient and reliable device operation.[1]

• Biosensor Fabrication: Gold surfaces are ideal for the immobilization of biomolecules, a critical step in the development of sensitive and specific biosensors for diagnostics and drug discovery. The ability to create thin, uniform gold films via electroplating is essential for these applications.

• Microelectronics in Medical Devices: Gold's resistance to corrosion and high conductivity are crucial for the reliability of electronic components in implantable medical devices such as pacemakers and drug delivery microchips.[1][3]

Advantages of Chloride-Based Gold Electroplating:

• Reduced Toxicity: Avoids the use of highly toxic cyanide compounds, leading to a safer laboratory environment.[4][6]

• Good Adhesion: When properly executed, gold layers deposited from chloride baths can exhibit strong adhesion to the substrate.

Challenges:

• Bath Stability: Chloride-based gold plating baths can be less stable than their cyanide counterparts and may require more frequent monitoring and adjustment.

• Corrosive Nature: The acidic and high-chloride environment is highly corrosive, necessitating the use of corrosion-resistant equipment.[7]

Experimental Protocols

The following protocols provide a detailed methodology for the electroplating of gold from a sodium trichlorogold chloride solution.

Preparation of the Electroplating Bath

The electroplating bath is the most critical component of the setup. The following table summarizes typical compositions for a chloride-based gold plating solution.

Component	Concentration	Purpose	Reference
Gold (as AuCl₃ or HAuCl₄)	30 - 100 g/L	Source of gold ions	[7]
Hydrochloric Acid (HCl)	To maintain pH < 1	Ensures conductivity and prevents passivation
Supporting Electrolyte (e.g., KCl, NaCl)	0.30 - 0.60 moles/L	Increases conductivity of the solution	[8][9]
Additives (e.g., Glue, Gelatin)	As required	Grain refiner, improves deposit quality	[10]

Protocol:

• Safety Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Gold chloride solutions are corrosive.[4]

• Dissolution of Gold Salt: Slowly dissolve the desired amount of gold(III) chloride or a related salt in distilled or deionized water. Gentle heating and stirring can aid dissolution.

• Acidification: Carefully add hydrochloric acid to the solution to lower the pH. A pH below 1 is often recommended for plating on substrates like stainless steel to aid in surface activation.[8]

• Addition of Supporting Electrolyte: Dissolve the supporting electrolyte (e.g., potassium chloride) in the solution.

• Addition of Additives: If required, introduce any grain refiners or brightening agents.

• Final Volume Adjustment: Add distilled or deionized water to reach the final desired volume.

• Filtration: Filter the solution to remove any undissolved particles.

Substrate Preparation

Proper preparation of the substrate to be plated is crucial for achieving a well-adhered and uniform gold coating.

Protocol:

• Degreasing: Clean the substrate with an organic solvent such as acetone to remove any oils or grease.[10]

• Rinsing: Thoroughly rinse the substrate with distilled or deionized water.

• Acid Etching (Activation): Briefly immerse the substrate in a dilute solution of hydrochloric or sulfuric acid to remove any oxide layers and activate the surface.[10]

• Final Rinse: Rinse the substrate again with distilled or deionized water and immediately transfer it to the electroplating bath to prevent re-oxidation of the surface.

Electroplating Procedure

The following table outlines the typical operating parameters for gold electroplating from a chloride bath.

Parameter	Value	Reference
Temperature	60 - 70 °C	[7][10]
Current Density	1 - 10 mA/cm²	[10]
Anode Material	Gold or Platinum-clad	[10][11]
Cathode	Substrate to be plated	[10]
Agitation	Desirable (e.g., magnetic stirring)	[11]

Protocol:

• Bath Heating: Heat the electroplating bath to the desired operating temperature (e.g., 60-70 °C).[7][10]

• Electrode Setup:

  • Connect the prepared substrate to the negative terminal (cathode) of the DC power supply.

  • Connect a high-purity gold or inert anode (like platinum) to the positive terminal (anode).[10][11]

• Immersion: Immerse the anode and cathode into the electroplating bath, ensuring they do not touch.

• Applying Current: Turn on the DC power supply and adjust the current to achieve the desired current density.

• Plating Duration: The duration of the electroplating process will depend on the desired thickness of the gold layer and the current density used.

• Post-Plating Treatment:

  • Once the desired plating thickness is achieved, turn off the power supply.

  • Carefully remove the plated substrate from the bath.

  • Thoroughly rinse the substrate with distilled or deionized water to remove any residual plating solution.

  • Dry the plated substrate using a stream of nitrogen or by oven drying at a low temperature.

Visualizations

Experimental Workflow

References

• 1. proplate.com [proplate.com]
• 2. Gold Plating In The Medical Field - Sharretts Plating Company [sharrettsplating.com]
• 3. azom.com [azom.com]
• 4. goldplating.com [goldplating.com]
• 5. scribd.com [scribd.com]
• 6. goldgenie.com [goldgenie.com]
• 7. goldrefiningforum.com [goldrefiningforum.com]
• 8. WO2016115494A1 - Gold electroplating solution and method - Google Patents [patents.google.com]
• 9. GB2041004A - Brightening composition for acid zinc electroplating bath and process - Google Patents [patents.google.com]
• 10. snsct.snscourseware.org [snsct.snscourseware.org]
• 11. rexplating.com [rexplating.com]

Application Notes and Protocols for Sodium Trichlorogold Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of sodium trichlorogold chloride (Na[AuCl₄]), also known as sodium tetrachloroaurate or gold sodium chloride. Adherence to these protocols is crucial to ensure personnel safety and maintain the integrity of the compound for research and development applications.

Section 1: Compound Identification and Properties

Sodium trichlorogold chloride is an orange-yellow crystalline solid that is soluble in water, ethanol, and ether.[1][2] It is a key precursor in the synthesis of gold nanoparticles and finds applications in catalysis and as a coloring agent for glass.[1][3]

Table 1: Physicochemical Properties of Sodium Trichlorogold Chloride

Property	Value	References
Chemical Formula	Na[AuCl₄]	[1]
Molecular Weight	361.77 g/mol (anhydrous)	[1]
Appearance	Orange-yellow orthorhombic plate crystals	[1]
Melting Point	Decomposes at 100 °C	[4]
Solubility in Water	150 g/100 ml @ 10 °C	[4]
Stability	Stable under recommended storage conditions, but sensitive to light. Decomposes in light.	[2][4]

Section 2: Safety and Handling Protocols

2.1 Personal Protective Equipment (PPE)

Due to its corrosive and irritating nature, appropriate PPE must be worn at all times when handling sodium trichlorogold chloride.[4][5]

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against dust and splashes.[4][6]

• Skin Protection: Impermeable gloves, such as butyl rubber or neoprene, and a lab coat or protective work clothing are required to prevent skin contact.[4][6]

• Respiratory Protection: In case of dust or fume generation, a NIOSH-approved respirator should be used.[4]

2.2 Engineering Controls

• Ventilation: Work with sodium trichlorogold chloride should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4][6]

• Eye Wash and Safety Shower: An accessible eye wash station and safety shower must be available in the immediate work area.[6]

2.3 Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the work area is clean and uncluttered.

• Dispensing: Carefully weigh and dispense the required amount of the compound, avoiding the creation of dust.[4]

• Solution Preparation: When dissolving the solid, slowly add it to the solvent to avoid splashing.

• Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.[4] Contaminated clothing should be removed and laundered before reuse.[4]

2.4 First Aid Measures

• In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][7]

• In case of Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. Seek medical attention if irritation persists.[6]

• In case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• In case of Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.

Section 3: Storage Procedures

Proper storage is essential to maintain the stability and reactivity of sodium trichlorogold chloride.

• Container: Store in a tightly sealed, properly labeled container.[4][8]

• Environment: The storage area should be cool, dry, and well-ventilated.[6][8] Protect from direct sunlight and moisture.[9]

• Incompatibilities: Store away from oxidizing agents, organic solvents, acids, bases, ammonia, and zinc.[4]

Section 4: Experimental Protocol - Synthesis of Gold Nanoparticles (Turkevich Method)

This protocol describes a common application of sodium trichlorogold chloride in the synthesis of gold nanoparticles.

4.1 Materials

• Sodium trichlorogold chloride (Na[AuCl₄])

• Sodium citrate (Na₃C₆H₅O₇)

• Deionized water

• Glassware (e.g., Erlenmeyer flask, beaker)

• Stirring hotplate

• Magnetic stir bar

4.2 Procedure

• Prepare a 1.0 mM solution of sodium trichlorogold chloride in deionized water.

• In a clean Erlenmeyer flask, bring 20 mL of the 1.0 mM sodium trichlorogold chloride solution to a rolling boil on a stirring hotplate.

• While vigorously stirring, quickly add 2 mL of a 1% (w/v) sodium citrate solution to the boiling gold solution.

• The solution will undergo a series of color changes, from yellow to clear, then to a deep red, indicating the formation of gold nanoparticles.

• Continue heating and stirring for approximately 10 minutes.

• Remove the flask from the heat and allow it to cool to room temperature.

• The resulting colloidal gold solution can be characterized using techniques such as UV-Vis spectroscopy and transmission electron microscopy (TEM).

Section 5: Visualized Workflow

Diagram 1: Handling and Storage Workflow

Caption: Logical workflow for the safe handling and storage of sodium trichlorogold chloride.

References

• 1. ate.community [ate.community]
• 2. edu.utsunomiya-u.ac.jp [edu.utsunomiya-u.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. 四氯金(III)酸钠 二水合物 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Buy Sodium tetrachloroaurate [smolecule.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. researchgate.net [researchgate.net]
• 9. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]

Application Notes and Protocols: Sodium Tetrachloroaurate(III) as a Versatile Precursor for Gold Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium tetrachloroaurate(III) (Na[AuCl₄]), a commercially available and cost-effective gold salt, serves as a pivotal precursor in the synthesis of a diverse array of gold compounds. Its utility spans from the creation of gold nanoparticles and catalysts for organic reactions to the development of novel therapeutic agents with anticancer and anti-inflammatory properties. This document provides detailed application notes and experimental protocols for the use of sodium tetrachloroaurate(III) as a precursor, with a particular focus on its application in drug development.

I. Synthesis of Gold-Based Anticancer Agents

Gold(I) and gold(III) complexes derived from sodium tetrachloroaurate(III) have emerged as a promising class of experimental anticancer drugs. These complexes often exhibit mechanisms of action distinct from traditional platinum-based chemotherapeutics, making them effective against cisplatin-resistant cancer cell lines.[1][2] A primary target of many of these gold compounds is the mitochondrial enzyme thioredoxin reductase (TrxR), a key regulator of cellular redox balance.[3][4][5]

A. Synthesis of Gold(I) Phosphine Complexes

Experimental Protocol: Synthesis of [AuCl(PR₃)] type complexes

This protocol is a general procedure for the synthesis of gold(I) phosphine complexes from sodium tetrachloroaurate(III).

• Dissolution: Dissolve sodium tetrachloroaurate(III) dihydrate (1.0 mmol) in water. The solution will be orange.

• Reduction: Cool the solution to 0°C in an ice bath. Slowly add 2,2′-thiodiethanol (3.0 mmol) dropwise over 45 minutes with continuous stirring. This step reduces Au(III) to Au(I).

• Ligand Addition: Prepare a solution of the desired phosphine ligand (e.g., di-tert-butylbiphenylphosphine) (1.0 mmol) in ethanol.

• Precipitation: Add the phosphine ligand solution dropwise to the aqueous gold solution. A white solid of the gold(I) phosphine complex will precipitate.

• Isolation and Purification: Filter the solid, wash with methanol, and dry under vacuum.[6]

Precursor	Ligand	Product	Yield	Reference
Na[AuCl₄]·2H₂O	di-tert-butylbiphenylphosphine	[AuCl(P(t-Bu)₂(biphenyl))]	43%	[6]
HAuCl₄	Various Phosphine Ligands	(R₃P)AuCl	90-99%	[7]

B. Synthesis of Gold(III) Dithiocarbamate Complexes

Experimental Protocol: Synthesis of [Au(Bipydc)(dithiocarbamate)]Cl₂

This protocol describes the synthesis of gold(III) complexes containing 2,2′-bipyridine-3,3′-dicarboxylic acid (Bipydc) and a dithiocarbamate ligand.

• Reaction Mixture: Combine sodium tetrachloroaurate(III) dihydrate, 2,2′-bipyridine-3,3′-dicarboxylic acid, and the sodium salt of the desired dithiocarbamate in a 1:1:1 stoichiometric ratio in ethanol.

• Reaction: Stir the mixture at room temperature.

• Isolation: The resulting gold(III) complex can be isolated and purified by standard methods.[8]

Precursor	Ligands	Product	Cytotoxicity (IC₅₀)	Reference
Na[AuCl₄]·2H₂O	Bipydc, DEDTC	[Au(Bipydc)(DEDTC)]Cl₂	~25-fold higher than cisplatin against A549, HeLa, MDA-231, and MCF-7 cells	[8]

II. Mechanism of Action: Inhibition of Thioredoxin Reductase and Induction of Apoptosis

A significant mechanism of action for many anticancer gold complexes involves the inhibition of mitochondrial thioredoxin reductase (TrxR).[3][4][5] TrxR is a crucial enzyme in maintaining the cellular redox balance by reducing thioredoxin (Trx). Inhibition of TrxR leads to an accumulation of reactive oxygen species (ROS), causing oxidative stress and subsequent mitochondrial dysfunction.[9][10] This disruption of mitochondrial integrity triggers the intrinsic pathway of apoptosis, leading to cancer cell death.[9][11]

Mechanism of anticancer gold complexes.

III. Catalytic Applications in Organic Synthesis

Sodium tetrachloroaurate(III) is a versatile catalyst for a variety of organic transformations. Its catalytic activity is often attributed to the Lewis acidic nature of the gold center.

A. Tandem Rearrangement/Nazarov Reaction

Experimental Protocol:

This protocol describes the rapid synthesis of carbocycle-fused highly substituted cyclopentenones.

• Reaction Setup: In a suitable reaction vessel, dissolve the propargylic ester derivative in an appropriate solvent.

• Catalyst Addition: Add a catalytic amount of sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O).

• Reaction: The reaction proceeds via a tandem 1,2-shift of the pivaloate group followed by a carbocyclization (Nazarov reaction).

• Workup and Purification: Upon completion, the reaction is worked up and the product is purified by standard chromatographic techniques.[12]

Substrate	Catalyst	Product	Yield	Reference
Propargylic ester derivatives	Na[AuCl₄]·2H₂O	Carbocycle-fused cyclopentenones	Good to excellent	[12]

IV. Synthesis of Gold Nanoparticles

Sodium tetrachloroaurate(III) is the most common precursor for the synthesis of gold nanoparticles (AuNPs). The Turkevich method is a classic and widely used protocol.

Experimental Workflow: Turkevich Method for Gold Nanoparticle Synthesis

Turkevich method workflow.

Experimental Protocol: Turkevich Method

• Preparation: Prepare a dilute aqueous solution of sodium tetrachloroaurate(III).

• Heating: Heat the solution to a rolling boil.

• Reduction: While vigorously stirring, quickly add a solution of sodium citrate. The citrate ions act as both a reducing agent and a capping agent.

• Formation: The solution will undergo a series of color changes, typically from pale yellow to blue and finally to a stable ruby red, indicating the formation of gold nanoparticles.

• Cooling: Allow the solution to cool to room temperature.

The size of the resulting nanoparticles can be tuned by adjusting the ratio of citrate to gold.

Conclusion

Sodium tetrachloroaurate(III) is a remarkably versatile and valuable precursor for the synthesis of a wide range of gold compounds. Its applications in the development of novel anticancer agents, catalysis of important organic reactions, and the fabrication of gold nanoparticles highlight its significance in modern chemical and biomedical research. The protocols and data presented herein provide a foundation for researchers to explore and expand upon the diverse chemistry of gold, ultimately contributing to advancements in medicine and materials science.

References

• 1. Frontiers | Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations [frontiersin.org]
• 2. Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioredoxin Reductase and Organometallic Complexes: A Pivotal System to Tackle Multidrug Resistant Tumors? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portal.fis.tum.de [portal.fis.tum.de]
• 5. Thioredoxin reductase: a target for gold compounds acting as potential anticancer drugs -ORCA [orca.cardiff.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Anticancer Activity and Apoptosis Induction of Gold(III) Complexes Containing 2,2′-Bipyridine-3,3′-dicarboxylic Acid and Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Gold(i) and gold(iii) phosphine complexes: synthesis, anticancer activities towards 2D and 3D cancer models, and apoptosis inducing properties - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. Gold opens mitochondrial pathways to apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Safe Disposal of Sodium Trichlorogold Chloride Waste

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and disposal of waste containing sodium trichlorogold chloride (Na[AuCl₃]₂), often referred to as sodium tetrachloroaurate(III) (NaAuCl₄). The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. Three primary methods for waste management are covered: neutralization for disposal of dilute solutions, and chemical reduction for the recovery of elemental gold from more concentrated waste streams.

Safety First: Essential Handling Precautions

Before initiating any disposal protocol, it is imperative to adhere to the following safety guidelines. Gold chloride compounds are corrosive and may cause skin and eye irritation.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles or a face shield, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat.[1]

• Ventilation: All procedures should be performed in a well-ventilated area, preferably within a chemical fume hood, especially when working with concentrated solutions or generating fumes.[1]

• Spill Management: Have a spill kit readily available. For small spills, absorb the material with an inert substance like sand or vermiculite. For larger spills, dike the area and neutralize with sodium bicarbonate or slaked lime before collection.[2]

• Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and ammonia.[3]

Data Presentation: Comparison of Gold Recovery Methods

The choice of disposal or recovery method often depends on the concentration of the gold chloride waste and the desired outcome (disposal vs. recycling). The following table summarizes key quantitative data for the chemical reduction methods detailed in this document.

Parameter	Sodium Metabisulfite	Ferrous Sulfate	Sodium Borohydride
Purity of Recovered Gold	97.04% - 99.95%[4][5]	Generally high, but can co-precipitate some base metals.[6]	>98.0%[7]
Recovery Efficiency	High, but fine particles can be lost during filtration.[8]	High, effective for selective precipitation of gold.[6]	>99%[7][9]
Optimal pH	Acidic (pH < 2)[10][11]	Acidic	Acidic (e.g., pH 2.5 for thiocyanate solutions)[7]
Reaction Time	Can be slow, may require several hours for complete precipitation.[12]	Generally rapid.	Very short (e.g., 30 seconds).[9]
Reagent Stoichiometry	Approx. 1 ounce per ounce of dissolved gold.[8]	Varies with concentration.	At least stoichiometric amount.[13]
Safety Considerations	Releases corrosive sulfur dioxide gas.[8]	Relatively low toxicity.	Strong reducing agent; handle with care.

Experimental Protocols

The following are detailed protocols for the neutralization and chemical reduction of sodium trichlorogold chloride waste.

Protocol 1: Neutralization of Dilute Waste Streams

This protocol is suitable for large volumes of dilute aqueous waste where gold recovery is not economically viable.

Materials:

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH) solution (1 M)

• pH indicator strips or a calibrated pH meter

• Stir plate and stir bar

• Appropriate waste container

Procedure:

• Place the waste solution in a suitable container on a stir plate.

• Begin stirring the solution.

• Slowly add sodium bicarbonate or 1 M sodium hydroxide solution to the waste. Monitor the pH of the solution continuously.

• Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

• Once neutralized, the solution can be disposed of in accordance with local regulations for non-hazardous aqueous waste.

Protocol 2: Gold Recovery by Reduction with Sodium Metabisulfite

This method is effective for recovering gold from acidic solutions. It is crucial to perform this procedure in a fume hood due to the release of sulfur dioxide gas.[8]

Materials:

• Sodium metabisulfite (Na₂S₂O₅)

• Urea (optional, for solutions containing nitric acid)

• Hydrochloric acid (HCl, concentrated)

• Beakers

• Stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Wash bottles with deionized water and ammonium hydroxide

Procedure:

• If the gold chloride waste is from an aqua regia digestion, first neutralize any excess nitric acid by slowly adding urea until fizzing ceases.[8][14]

• Ensure the solution is acidic (pH < 2). If necessary, add a small amount of concentrated HCl.[10][11]

• Slowly add sodium metabisulfite to the stirring solution. A general guideline is to use approximately 1 ounce (28.35 g) of sodium metabisulfite for every ounce of dissolved gold.[8]

• A brown precipitate of elemental gold will form.[15] Continue stirring for at least one hour to ensure complete precipitation. The solution should become clear or pale yellow.

• Allow the precipitate to settle.

• Carefully decant the supernatant liquid.

• Wash the gold precipitate several times with hot deionized water, followed by a wash with ammonium hydroxide to remove any copper impurities, and a final rinse with deionized water.[14]

• Collect the purified gold powder by filtration and allow it to dry completely.

Protocol 3: Gold Recovery by Reduction with Ferrous Sulfate

Ferrous sulfate is a selective precipitant for gold and is particularly useful when other precious metals, such as platinum group metals, are present in the solution.[6]

Materials:

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Beakers

• Stir plate and stir bar

• Filtration apparatus

• Wash bottles with deionized water

Procedure:

• Prepare a saturated solution of ferrous sulfate by dissolving it in warm deionized water.

• Slowly add the ferrous sulfate solution to the acidic gold chloride waste while stirring.

• A brown precipitate of gold will form.[14]

• Continue adding the ferrous sulfate solution until no more precipitate is formed. To check for complete precipitation, a drop of the ferrous sulfate solution can be added to a small, filtered sample of the supernatant; if no further precipitation occurs, the reaction is complete.

• Allow the gold precipitate to settle.

• Decant the supernatant and wash the precipitate thoroughly with hot deionized water.

• Filter and dry the recovered gold powder.

Protocol 4: Gold Recovery by Reduction with Sodium Borohydride

Sodium borohydride is a very strong and efficient reducing agent for gold.[7][9]

Materials:

• Stabilized sodium borohydride (NaBH₄) solution (e.g., commercially available solutions or prepared by dissolving NaBH₄ in a dilute NaOH solution).

• Beakers

• Stir plate and stir bar

• Filtration apparatus

• Wash bottle with deionized water

Procedure:

• Adjust the pH of the gold chloride solution to be acidic if it is not already.

• While stirring, slowly add the stabilized sodium borohydride solution to the waste. The reaction is rapid, and a fine black or brown precipitate of gold will form almost immediately.[9]

• Add at least a stoichiometric amount of sodium borohydride relative to the gold content.[13]

• Allow the precipitate to settle.

• Decant the supernatant and wash the gold precipitate with deionized water.

• Filter and dry the recovered gold.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the described waste disposal and recovery protocols.

Caption: Workflow for Sodium Trichlorogold Chloride Waste Disposal.

Caption: Detailed Steps for Gold Recovery via Chemical Reduction.

Conclusion

The safe disposal of sodium trichlorogold chloride waste is a critical aspect of laboratory management in research and drug development. For dilute waste streams, neutralization offers a straightforward disposal method. For more concentrated solutions, chemical reduction not only ensures safe disposal but also allows for the valuable recovery of elemental gold. The choice of reducing agent will depend on factors such as the presence of other metals, desired purity of the recovered gold, and available laboratory facilities. Adherence to the detailed protocols and safety precautions outlined in these application notes will help ensure a safe and environmentally responsible approach to managing this type of chemical waste.

References

• 1. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 2. colonialmetals.com [colonialmetals.com]
• 3. researchgate.net [researchgate.net]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. m.youtube.com [m.youtube.com]
• 6. goldrefiningforum.com [goldrefiningforum.com]
• 7. US5223023A - Recovery of gold from solution by reduction-precipitation with stabilized alkali metal borohydride - Google Patents [patents.google.com]
• 8. Aqua Regia: Precipitating Pure Gold | Shor International [ishor.com]
• 9. tandfonline.com [tandfonline.com]
• 10. goldrefiningforum.com [goldrefiningforum.com]
• 11. goldrefiningforum.com [goldrefiningforum.com]
• 12. tianyachemical.com [tianyachemical.com]
• 13. US5178665A - Recovery of dissolved gold by sodium borohydride (NaBH4) reduction - Google Patents [patents.google.com]
• 14. quora.com [quora.com]
• 15. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Sodium Tetrachloroaurate(III)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of sodium tetrachloroaurate(III) (Na[AuCl₄]).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of sodium tetrachloroaurate(III).

Issue	Possible Cause(s)	Recommended Solution(s)	Visual Cues
1. Incomplete dissolution of gold powder.	- Insufficient oxidizing agent.- Reaction time is too short.- Low reaction temperature.	- Ensure the correct stoichiometry of the oxidizing agent (e.g., sodium oxy-halogen salts) is used.- Increase the stirring time as indicated in the protocol. The reaction should proceed until all gold powder is consumed.[1]- Maintain the reaction temperature as specified in the chosen protocol.	Undissolved gold powder will be visible as solid particles in the reaction mixture.
2. The final solution is dark or contains a dark precipitate.	- Reduction of Au(III) to colloidal Au(0) or Au(I) species. This can be caused by impurities in the reagents or glassware, or by using a reducing agent that is too strong if following a less common protocol.	- Ensure high-purity reagents and thoroughly cleaned glassware are used.- If a dark precipitate (elemental gold) is present, it may be possible to filter the solution before crystallization. However, this will result in a lower yield.- Consider recrystallization of the final product to remove impurities.	A purple, blue, or black color in the solution, or a fine black or dark-colored precipitate, indicates the presence of reduced gold species.
3. The yield of crystalline sodium tetrachloroaurate(III) is low.	- Incomplete reaction (see issue 1).- Loss of product during transfer or filtration steps.- Inefficient crystallization.	- Ensure the complete dissolution of gold powder before proceeding to the next step.- Exercise care during all transfer and handling steps to minimize mechanical losses.- Optimize the crystallization process by ensuring slow cooling and using an appropriate solvent if necessary. The product is typically crystallized from the concentrated aqueous solution.[1]	Less crystalline product is obtained than theoretically expected based on the starting amount of gold.
4. The final product is not the expected golden-orange color.	- Presence of impurities.- Incomplete removal of the solvent.- Hydrolysis of the tetrachloroaurate complex.	- Recrystallize the product to improve purity and color.- Ensure the product is thoroughly dried under vacuum as described in the protocol.[1]- Avoid prolonged exposure to water, especially at elevated temperatures, as the [AuCl₄]⁻ ion is prone to hydrolysis.	The product may appear pale yellow, brown, or have a dull, non-crystalline appearance.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing sodium tetrachloroaurate(III)?

A1: There are two main approaches for the synthesis of sodium tetrachloroaurate(III):

• Conventional Method: This method involves the reaction of tetrachloroauric acid (H[AuCl₄]) with a sodium salt, such as sodium chloride (NaCl) or sodium carbonate (Na₂CO₃).[2] This method often requires the prior synthesis of tetrachloroauric acid, which can be a multi-step process.

• Direct Oxidation Method: More recent and efficient methods involve the direct oxidation of gold powder in the presence of hydrochloric acid (HCl) and a sodium-containing oxidizing agent, such as sodium chlorite (NaClO₂), sodium chlorate (NaClO₃), or sodium periodate (NaIO₄).[1] These methods are often preferred for their high yields and simpler one-pot procedure.

Q2: How can I maximize the yield of my synthesis?

A2: To achieve a high yield (often >99%), it is crucial to:

• Use a direct oxidation method with a suitable sodium oxy-halogen salt.[1]

• Ensure the complete consumption of the starting gold powder.[1]

• Use high-purity reagents to avoid side reactions.

• Carefully control the reaction temperature and time.

• Minimize mechanical losses during product isolation and purification.

Q3: What are the potential side reactions to be aware of?

A3: The primary side reactions include:

• Reduction of Au(III): The tetrachloroaurate(III) ion can be reduced to Au(I) or elemental gold (Au(0)), especially in the presence of reducing impurities. This will result in a lower yield and a discolored product.

• Hydrolysis: The [AuCl₄]⁻ ion can undergo hydrolysis in aqueous solutions, particularly at low chloride concentrations or elevated pH, to form species such as [AuCl₃(OH)]⁻.

Q4: How should I purify the synthesized sodium tetrachloroaurate(III)?

A4: The primary method for purification is recrystallization. The crude product can be dissolved in a minimal amount of hot water and then allowed to cool slowly to form pure crystals. The crystals can then be isolated by filtration and dried under vacuum.[1]

Q5: What is the appearance of pure sodium tetrachloroaurate(III)?

A5: Pure sodium tetrachloroaurate(III) is a golden-orange crystalline solid.[2]

Experimental Protocols

High-Yield Synthesis of Sodium Tetrachloroaurate(III) using Sodium Chlorite

This protocol is adapted from a high-yield method and is suitable for laboratory-scale synthesis.

Materials:

• Gold powder (99.9% purity)

• Concentrated Hydrochloric Acid (36 wt%)

• Sodium Chlorite (NaClO₂) solution (5 wt% in water)

• Deionized water

Procedure:

• In a flat-bottomed flask, combine gold powder and concentrated hydrochloric acid.

• While stirring, slowly add the sodium chlorite solution to the flask.

• Continue stirring the mixture until all the gold powder has dissolved, which may take approximately 10 minutes.[1]

• Once the reaction is complete, concentrate the resulting solution by rotary evaporation at 100°C under reduced pressure (e.g., 0.5 mbar).[1]

• Allow the concentrated solution to cool to room temperature to induce crystallization.

• Collect the crystalline sodium tetrachloroaurate(III) by filtration.

• Dry the product under vacuum.

Quantitative Data Summary

The following table summarizes the reaction conditions for high-yield synthesis of sodium tetrachloroaurate(III) using different oxidizing agents, as described in the literature.[1]

Oxidizing Agent(s)	Gold Powder (g)	Conc. HCl (mL)	Oxidizing Agent Solution	Reaction Time (min)	Yield
Sodium Chlorite (NaClO₂)	5	125	5 mL of 5 wt% NaClO₂	10	>99%
Sodium Chlorate (NaClO₃)	0.5	25	5 mL containing 1 g NaClO₃	10	>99%
Sodium Periodate (NaIO₄)	0.5	25	5 mL containing 1 g NaIO₄	5	>99%

Visualizations

Caption: A flowchart illustrating the key steps in the high-yield synthesis of sodium tetrachloroaurate(III).

References

• 1. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 2. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]

Technical Support Center: Sodium Tetrachloroaurate (Na[AuCl₄])

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with sodium tetrachloroaurate.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of high-purity sodium tetrachloroaurate?

High-purity sodium tetrachloroaurate, in its dihydrate form (Na[AuCl₄]·2H₂O), should be a golden-orange crystalline solid.[1][2]

Q2: My sodium tetrachloroaurate is a different color (e.g., brownish, reddish, or pale yellow). What could be the cause?

An off-color appearance can indicate the presence of impurities:

• Brownish tint: May suggest the presence of organic matter or the reduction of some Au(III) to colloidal gold.

• Reddish tint: Often indicates the presence of copper impurities.[3]

• Pale yellow: Could be due to variations in hydration state or the presence of certain metal salt impurities.

Q3: I'm observing insoluble particles in my sodium tetrachloroaurate solution. What might they be?

Sodium tetrachloroaurate is soluble in water, alcohol, and ether.[1][4] Insoluble materials could be:

• Unreacted gold powder from the synthesis.

• Precipitated impurities such as silver chloride (AgCl), which can form if silver impurities are present in the gold source.[5]

• Silica or other particulates introduced from glassware or reagents.

Q4: What are the common elemental impurities found in sodium tetrachloroaurate?

Common elemental impurities often originate from the gold source material or the reagents used in synthesis. These can include:

• Metals from the gold source: Silver (Ag), copper (Cu), lead (Pb), iron (Fe), zinc (Zn), nickel (Ni), and platinum group metals (e.g., Pd, Pt).[3][5][6]

• Contaminants from reagents: Reagents like hydrochloric acid can introduce impurities such as other chlorinated hydrocarbons, sulfur dioxide, and arsenic.[7][8]

Q5: How can I determine the purity of my sodium tetrachloroaurate?

The most common method for determining trace metal impurities is Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[9][10][11][12] This technique can quantify a wide range of elemental impurities to very low levels. UV-Visible spectroscopy can also be used for qualitative assessment, as pure solutions have characteristic absorption spectra.[13]

Q6: Can I purify my sodium tetrachloroaurate if I suspect it has impurities?

Yes, recrystallization is a common method for purifying crystalline solids like sodium tetrachloroaurate. This process involves dissolving the impure solid in a minimal amount of hot solvent and then allowing it to slowly cool, forming purer crystals while the impurities remain in the mother liquor.[14][15]

Data Presentation

Table 1: Common Purity Grades of Commercially Available Sodium Tetrachloroaurate and Typical Impurity Levels.

Purity Grade	Assay	Total Metal Impurities (Typical)	Analytical Method
Reagent Grade	~99%	Not always specified	-
High Purity	99.99%	≤ 0.01% (100 ppm)	Trace Metals Basis
Ultra-High Purity	99.998%	≤ 30.0 ppm	Trace Metal Analysis (ICP-MS)[10][11]

Experimental Protocols

Protocol 1: General Recrystallization for Purification of Sodium Tetrachloroaurate

This protocol describes a general method to purify sodium tetrachloroaurate from soluble and some insoluble impurities.

Materials:

• Impure sodium tetrachloroaurate

• Deionized water

• Erlenmeyer flask

• Hot plate

• Buchner funnel and flask

• Filter paper

• Ice bath

Methodology:

• Place the impure sodium tetrachloroaurate solid into an Erlenmeyer flask.

• Add a minimal amount of deionized water to the flask.

• Gently heat the mixture on a hot plate while swirling until the solid is completely dissolved. Avoid boiling.

• If insoluble impurities are present, perform a hot filtration by quickly passing the hot solution through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Allow the hot, clear solution to cool slowly to room temperature. Covering the flask will slow the cooling and promote the formation of larger, purer crystals.[14]

• Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor.

• Dry the purified crystals in a desiccator.

Protocol 2: Synthesis of Sodium Tetrachloroaurate Dihydrate

This protocol is based on the conventional method of preparing sodium tetrachloroaurate.[1][16]

Materials:

• Tetrachloroauric acid (H[AuCl₄])

• Sodium chloride (NaCl)

• Deionized water

• Beaker

• Stirring hot plate

• Evaporating dish

Methodology:

• Prepare an aqueous solution of tetrachloroauric acid.

• In a separate beaker, dissolve a stoichiometric amount of sodium chloride in deionized water.

• Add the tetrachloroauric acid solution to the sodium chloride solution while stirring.

• Heat the mixture to 100°C with continuous stirring.[1][16]

• Transfer the solution to an evaporating dish and reduce the volume by heating.

• Allow the concentrated solution to cool, which will induce the crystallization of golden-orange sodium tetrachloroaurate dihydrate crystals.

• Collect the crystals by filtration and dry them appropriately.

Mandatory Visualization

Caption: Troubleshooting guide for an off-color sodium tetrachloroaurate product.

Caption: Experimental workflow for the purification of sodium tetrachloroaurate.

References

• 1. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 2. cymitquimica.com [cymitquimica.com]
• 3. How to remove impurities from gold? - Roxia [roxia.com]
• 4. chembk.com [chembk.com]
• 5. static1.squarespace.com [static1.squarespace.com]
• 6. Gold processing - Refining, Smelting, Purifying | Britannica [britannica.com]
• 7. Hydrochloric Acid - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Hydrogen Chloride | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 9. analytik-jena.fr [analytik-jena.fr]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. azom.com [azom.com]
• 13. Single-crystal and solution near-ultraviolet–visible spectra of sodium tetrachloroaurate - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. m.youtube.com [m.youtube.com]
• 15. youtube.com [youtube.com]
• 16. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]

Technical Support Center: Optimizing Sodium Tetrachloroaurate(III) Catalysis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for optimizing reactions catalyzed by sodium tetrachloroaurate(III) (Na[AuCl₄]).

Frequently Asked Questions (FAQs)

Q1: What is sodium tetrachloroaurate(III) and what is it used for in catalysis?

Sodium tetrachloroaurate(III), with the chemical formula Na[AuCl₄], is a common and relatively inexpensive gold(III) salt.[1] In organic synthesis, it serves as a versatile catalyst or precatalyst for a variety of transformations.[2] These reactions are typically initiated by the Lewis acidic nature of the Au(III) center, which activates unsaturated functional groups like alkynes, allenes, and alkenes towards nucleophilic attack.[3][4] Common applications include hydroamination, cycloisomerization, and nucleophilic substitution of propargylic alcohols.[2][5]

Q2: How should I handle and store sodium tetrachloroaurate(III)?

Sodium tetrachloroaurate(III) is typically a golden-orange solid, available in anhydrous or dihydrate forms.[1] It should be handled in a well-ventilated area, wearing appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. Store the compound in a tightly sealed container in a cool, dry place to prevent hydration or decomposition.

Q3: Is Na[AuCl₄] the active catalyst?

While Na[AuCl₄] can be catalytically active as a Lewis acid, many gold-catalyzed reactions proceed through a gold(I) intermediate.[3] In these cases, the Au(III) precatalyst may be reduced in situ to a more active Au(I) species. For many applications, stable Au(I) complexes, often bearing phosphine ligands, are used as precatalysts and are activated by abstracting a halide with a silver salt to generate a cationic Au(I) species.[3]

Q4: What are the key parameters to consider when optimizing a reaction?

Several factors influence the success of a gold-catalyzed reaction. The most critical parameters to consider are:

• Ligand: For reactions involving Au(I) species, the choice of ligand (e.g., bulky phosphines) is crucial for catalyst stability and reactivity.[6]

• Solvent: The polarity and coordinating ability of the solvent can significantly affect reaction rates and yields.

• Temperature: Temperature control is vital, as higher temperatures can increase reaction rates but may also lead to catalyst decomposition.[7]

• Additives/Co-catalysts: In many cases, additives like silver salts (e.g., AgOTf) are required to generate the active cationic gold catalyst from a chloride precatalyst.[5]

Troubleshooting Guide

This section addresses specific issues that may arise during experiments using sodium tetrachloroaurate(III) catalysis.

Issue 1: Low or No Conversion of Starting Material

• Potential Cause A: Inactive Catalyst Species. The active catalytic species may not be forming under the reaction conditions. If a Au(I) cycle is intended, the Au(III) precatalyst may not be reducing, or the active species may be poisoned.

  • Solution: If using a Au(I) precatalyst with Na[AuCl₄] as a precursor, ensure proper activation. This often involves the use of a silver salt (e.g., AgOTf, AgSbF₆) to abstract a chloride ligand and generate a more electrophilic, cationic gold center.[5]

• Potential Cause B: Catalyst Deactivation. Gold catalysts can deactivate through several pathways.

  • Solution 1: Reduce Gold Particles. At elevated temperatures (e.g., 120–180°C), Au(III) or Au(I) can be reduced to inactive metallic gold (Au(0)).[7][8] Consider running the reaction at a lower temperature. The optimal range is often between 100–120°C to minimize this deactivation pathway while maintaining a reasonable reaction rate.[7]

  • Solution 2: Nucleophile Poisoning. Substrates or additives containing strong nucleophiles, such as thiols and amines, can bind tightly to the gold center and inhibit catalysis.[9][10] If possible, protect strong nucleophilic groups or consider a different catalytic system.

  • Solution 3: Carbon Deposition. At lower temperatures (60–100°C), the deposition of carbonaceous residues on the catalyst can be a primary deactivation mechanism.[7] Ensure high-purity reagents and solvents to minimize side reactions leading to these deposits.

Issue 2: Catalyst Decomposition (Black Precipitate)

• Potential Cause: Reduction to Elemental Gold. The formation of a black or dark-colored precipitate is a strong indicator of the formation of elemental gold nanoparticles (Au(0)), which are generally catalytically inactive for homogeneous reactions.[8]

  • Solution 1: Lower the Temperature. This is the most common cause of reduction. Re-optimize the reaction at a lower temperature.[7]

  • Solution 2: Modify Ligands. If using a ligand, its electronic and steric properties can influence the stability of the gold center. A more strongly coordinating or bulkier ligand may prevent the reduction.[6]

  • Solution 3: Control Reagent Addition. Slow addition of a reducing agent or substrate may help to maintain the active catalytic species in the correct oxidation state.

Issue 3: Poor Selectivity or Formation of Byproducts

• Potential Cause A: Competing Reaction Pathways. Gold catalysts can sometimes promote multiple reaction pathways, such as isomerization in addition to the desired hydroamination.[11]

  • Solution: The selectivity can be substrate-controlled rather than catalyst-controlled.[11] Modifying the substrate structure may favor the desired pathway. Additionally, adjusting the solvent or ligand can sometimes influence the selectivity of the reaction.

• Potential Cause B: Brønsted Acid Catalysis. Some gold-catalyzed reactions can be susceptible to "hidden" Brønsted acid catalysis, where trace amounts of acid generated in situ are the true catalyst.[11]

  • Solution: To test for this, run a control experiment using a strong Brønsted acid (e.g., triflic acid) instead of the gold catalyst. If the same product is formed, it indicates a Brønsted acid pathway. Adding a non-coordinating base can sometimes suppress these unwanted side reactions.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize quantitative data from literature to illustrate the impact of key parameters on reaction outcomes.

Table 1: Effect of Catalyst and Solvent on Gold-Catalyzed Intramolecular Hydroamination.

Entry	Catalyst System	Solvent	Temperature (°C)	Yield (%)
1	[Au(PPh₃)Cl] / AgOTf	Toluene	100	59
2	[Au{P(tBu)₂(o-biphenyl)}]Cl / AgOTf	Dioxane	60	98

Data adapted from a study on the hydroamination of alkenyl carbamates.[5] This table demonstrates that both the ligand on the gold(I) precatalyst and the choice of solvent have a dramatic effect on the reaction yield, with the bulkier phosphine ligand and dioxane solvent providing a significantly better result at a lower temperature.[5]

Table 2: Common Catalyst Deactivation Pathways and Temperature Dependence.

Temperature Range	Predominant Deactivation Mechanism	Recommended Action
60–100 °C	Deposition of carbonaceous residues	Use high-purity reagents and solvents.
120–180 °C	Reduction of Au(III)/Au(I) to Au(0)	Lower the reaction temperature.

Data derived from studies on acetylene hydrochlorination.[7] This table highlights the critical importance of temperature control to avoid common deactivation pathways.

Experimental Protocols

Protocol 1: General Procedure for Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates

This protocol is a representative example based on optimized conditions reported in the literature.[5]

Materials:

• Alkenyl carbamate substrate

• Gold(I) precatalyst (e.g., [Au{P(tBu)₂(o-biphenyl)}]Cl)

• Silver salt activator (e.g., AgOTf)

• Anhydrous dioxane (solvent)

• Inert atmosphere (Nitrogen or Argon)

• Schlenk flask or sealed vial

• Standard laboratory glassware

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the gold(I) precatalyst (e.g., 0.01 mmol, 2 mol%).

• Add the silver salt activator (e.g., 0.01 mmol, 2 mol%).

• Add 2 mL of anhydrous dioxane and stir the mixture at room temperature for 5 minutes. A white precipitate of AgCl should form.

• Add the alkenyl carbamate substrate (0.5 mmol, 1.0 equiv) to the flask.

• Seal the flask and place it in a preheated oil bath at 60 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a short pad of celite to remove the silver salts and catalyst residues, washing with a suitable solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired heterocyclic product.

Mandatory Visualizations

Below are diagrams illustrating key workflows for gold-catalyzed reactions.

Caption: General experimental workflow for a gold-catalyzed reaction.

Caption: Troubleshooting decision tree for low reaction conversion.

References

• 1. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Anatomy of gold catalysts: facts and myths - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00736D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates [organic-chemistry.org]
• 6. awuahlab.com [awuahlab.com]
• 7. researchgate.net [researchgate.net]
• 8. cardiff.ac.uk [cardiff.ac.uk]
• 9. Deactivation of gold(i) catalysts in the presence of thiols and amines – characterisation and catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Deactivation of gold(I) catalysts in the presence of thiols and amines--characterisation and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanistic investigation of gold(I) catalyzed hydroamination and isomerization - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Sodium Trichlorogold Chloride Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium trichlorogold chloride (Na[AuCl₃]) solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My sodium trichlorogold chloride solution has changed color from yellow to purple/blue or has become cloudy. What is happening?

A: A color change to purple, blue, or the appearance of cloudiness is a strong indication that the gold(III) ions are being reduced to form colloidal gold nanoparticles.[1] This is a common stability issue and can be caused by several factors:

• Exposure to Light: Gold salts are light-sensitive. Photochemical reactions can initiate the reduction of Au(III) to elemental gold (Au(0)).

• Presence of Reducing Agents: Contamination with organic molecules, certain plastics, or reducing ions (e.g., Fe²⁺) can lead to the reduction of gold.

• Elevated Temperature: Higher temperatures accelerate the rate of reduction and nanoparticle formation.[2][3]

• Incorrect pH: Solutions that are not sufficiently acidic can be more prone to hydrolysis and subsequent reduction.

Troubleshooting Steps:

• Protect from Light: Immediately store your solution in an amber glass bottle or wrap the container in aluminum foil. Prepare and handle the solution in a dimly lit environment.

• Check for Contamination: Ensure all glassware is scrupulously clean. Use high-purity water and reagents. Avoid contact with incompatible plastic materials.

• Control Temperature: Store the stock solution at recommended low temperatures (see Q3). Avoid heating the solution unless specified by your protocol.

• Verify pH: If appropriate for your application, ensure the solution is maintained at the correct pH, which is typically acidic for gold(III) stability.

Q2: I am observing precipitate formation in my sodium trichlorogold chloride solution. What could be the cause?

A: Precipitate formation can be due to either the reduction of gold to its metallic state or the formation of insoluble gold compounds.

• Gold Metal Precipitate: If the precipitate is dark (purple, black), it is likely aggregated gold nanoparticles, as described in Q1. This can happen if the solution is unstable or has been stored for an extended period.

• Gold(III) Hydroxide Precipitate: In neutral or basic solutions, gold(III) ions can react with hydroxide ions to form a precipitate of gold(III) hydroxide (Au(OH)₃).

Troubleshooting Steps:

• Follow Troubleshooting for Color Change: The steps outlined in Q1 are also applicable here to prevent the reduction to metallic gold.

• Control pH: Maintain an acidic pH for your solution unless your experimental protocol requires a different pH. If you need to work at a neutral or basic pH, be aware of the potential for Au(OH)₃ precipitation and consider using a suitable buffer system.

• Fresh Solutions: It is highly recommended to use freshly prepared solutions, especially for sensitive applications like nanoparticle synthesis, to avoid issues with precipitation.

Q3: What are the recommended storage conditions for sodium trichlorogold chloride solutions to ensure stability?

A: Proper storage is crucial for maintaining the stability of your sodium trichlorogold chloride solution. The following conditions are recommended:

• Temperature: For short-term storage, refrigeration at 2-8°C is advisable. For longer-term storage, some sources recommend freezing at -20°C (for up to one month) or -80°C (for up to six months).

• Light: Always protect the solution from light by using amber glass containers or by wrapping the container with an opaque material like aluminum foil.

• Container: Use clean glass containers. Avoid certain types of plastic containers that may leach reducing agents.

• Atmosphere: For highly sensitive applications, purging the container with an inert gas like argon or nitrogen can help prevent oxidative or reductive degradation.

Q4: My experimental results are inconsistent when using a previously prepared sodium trichlorogold chloride solution. Could the solution's stability be the issue?

A: Yes, inconsistent results are a common consequence of using a degraded or unstable solution. As the solution ages, the concentration of active Au(III) species can decrease due to reduction or precipitation. This will affect reaction kinetics, nanoparticle nucleation and growth, and the overall outcome of your experiment.

Troubleshooting Steps:

• Prepare Fresh Solutions: The most reliable way to ensure consistency is to prepare a fresh solution for each experiment or at least on a very regular basis.

• Perform a Quality Control Check: Before use, you can perform a quick quality check. A simple visual inspection for any color change or precipitate is the first step. For more quantitative assessment, you can use UV-Vis spectroscopy to check the absorbance spectrum against that of a freshly prepared standard. A decrease in the characteristic absorbance of the Au(III) complex can indicate degradation.

• Standardize Storage: If you must store solutions, ensure that your storage conditions (temperature, light protection, container) are standardized and documented for every batch.

Quantitative Stability Data

The stability of sodium trichlorogold chloride solutions is highly dependent on storage conditions. The following table provides an estimated degradation profile based on general knowledge of gold salt solutions. Actual degradation rates should be determined empirically for your specific solution composition and storage conditions.

Storage Condition	1 Week	1 Month	3 Months	6 Months
-80°C (Protected from Light)	< 1%	< 2%	< 5%	< 10%
-20°C (Protected from Light)	< 2%	< 5%	10-15%	> 20%
2-8°C (Protected from Light)	2-5%	10-20%	> 30%	Not Recommended
Room Temp (Protected from Light)	5-10%	> 25%	Not Recommended	Not Recommended
Room Temp (Exposed to Light)	> 20%	Not Recommended	Not Recommended	Not Recommended

Disclaimer: This data is illustrative. It is crucial to perform your own stability studies for critical applications.

Experimental Protocols

Protocol for Accelerated Stability Testing of Sodium Trichlorogold Chloride Solution

This protocol outlines a method to assess the stability of a sodium trichlorogold chloride solution under accelerated conditions.

1. Materials and Equipment:

• Sodium trichlorogold chloride

• High-purity water (e.g., Type I ultrapure)

• Amber glass vials with airtight caps

• Temperature-controlled chambers or ovens set to desired temperatures (e.g., 40°C, 50°C)

• Refrigerator (2-8°C) and freezer (-20°C)

• UV-Vis Spectrophotometer and quartz cuvettes

• pH meter

2. Procedure:

• Prepare a stock solution of sodium trichlorogold chloride at the desired concentration in high-purity water.

• Measure the initial pH of the solution.

• Immediately after preparation (Time 0), take an aliquot of the solution and measure its UV-Vis absorbance spectrum (e.g., from 200 nm to 800 nm). Record the absorbance at the characteristic peak for the Au(III) complex.

• Aliquot the stock solution into several amber glass vials, ensuring minimal headspace, and seal them tightly.

• Place the vials in the different temperature-controlled environments (e.g., 50°C, 40°C, room temperature, 2-8°C, -20°C).

• At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 2 weeks, 1 month), remove one vial from each temperature condition.

• Allow the vials to return to room temperature.

• Visually inspect each sample for any color change or precipitate.

• Measure the pH of the solution.

• Measure the UV-Vis absorbance spectrum and record the absorbance at the characteristic peak.

• Calculate the percentage of degradation by comparing the absorbance at each time point to the initial absorbance at Time 0.

Visualizations

Caption: Troubleshooting workflow for sodium trichlorogold chloride solution instability.

Caption: Experimental workflow for stability testing of gold chloride solutions.

References

• 1. azom.com [azom.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Sodium Trichlorogold Chloride (Sodium Tetrachloroaurate)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of sodium trichlorogold chloride (Na[AuCl₄]) over time. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is sodium trichlorogold chloride and what are its common forms?

Sodium trichlorogold chloride, more formally known as sodium tetrachloroaurate(III), is an inorganic gold salt with the chemical formula Na[AuCl₄]. It is commonly available as a dihydrate (Na[AuCl₄]·2H₂O), which appears as a yellow to orange crystalline powder.[1] This compound is a key precursor in the synthesis of gold nanoparticles and is used as a catalyst in various organic reactions.[2]

Q2: What are the primary factors that cause the degradation of sodium trichlorogold chloride?

The degradation of sodium trichlorogold chloride, particularly in aqueous solutions, is primarily influenced by:

• pH: Solutions with a pH above 7 (neutral to alkaline) are prone to hydrolysis, where the [AuCl₄]⁻ ion reacts with hydroxide ions to form gold(III) hydroxide precipitates.[3][4]

• Light Exposure: The compound is light-sensitive.[3] Prolonged exposure to light, especially UV radiation, can induce photoreduction of Au(III) to elemental gold (Au(0)), leading to the formation of gold nanoparticles.[5]

• Presence of Reducing Agents: Contamination with reducing agents can lead to the chemical reduction of Au(III) to Au(0).

• Temperature: Elevated temperatures can accelerate both hydrolysis and reduction reactions.[6]

Q3: How can I visually identify the degradation of my sodium trichlorogold chloride solution?

A stable, fresh solution of sodium trichlorogold chloride should be a clear, yellow-orange color.[1][6] Signs of degradation include:

• Color Change: A change in color to purple, red, or blue is a strong indicator of the formation of gold nanoparticles.[7]

• Precipitation: The appearance of a dark precipitate may indicate the formation of gold(III) hydroxide or elemental gold.[4]

• Turbidity: Any cloudiness or loss of clarity in the solution can also signal degradation.

Q4: What are the ideal storage conditions for solid sodium trichlorogold chloride and its aqueous solutions?

To ensure long-term stability, follow these storage recommendations:

Form	Recommended Storage Conditions
Solid (Na[AuCl₄]·2H₂O)	Store in a tightly sealed, opaque container in a cool, dry, and dark place. A desiccator can be used to minimize moisture exposure.[6][8]
Aqueous Solution	Store in a tightly sealed, opaque (amber) glass container, refrigerated at 2-8°C. For enhanced stability, the solution should be acidified to a pH below 7, ideally between 3 and 5.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Solution color has changed to purple/red/blue.	Photoreduction or chemical reduction leading to gold nanoparticle formation.	Discard the solution and prepare a fresh one. Ensure the new solution is stored in an amber bottle and protected from light. Verify that all glassware is scrupulously clean and free of any potential reducing agents.
A dark precipitate has formed in the solution.	Hydrolysis due to high pH, or significant reduction to elemental gold.	Check the pH of the solution. If it is neutral or alkaline, discard and prepare a new solution, ensuring it is acidified. If the precipitate is due to extensive reduction, the solution is no longer viable.
Inconsistent experimental results using the solution.	Partial degradation of the [AuCl₄]⁻ ion, leading to a lower effective concentration.	Prepare a fresh, standardized solution. It is advisable to determine the concentration of the stock solution using UV-Vis spectroscopy before use in sensitive applications.
Difficulty dissolving the solid compound.	The solid may have absorbed moisture and partially hydrolyzed.	Ensure the solid has been stored in a desiccator. If dissolution is still slow, gentle warming and stirring may help, but avoid excessive heat.

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Solution of Sodium Trichlorogold Chloride (10 mM)

Objective: To prepare a stock solution of sodium trichlorogold chloride with enhanced stability.

Materials:

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O, M.W. 397.8 g/mol )

• Ultrapure water (18.2 MΩ·cm)

• Hydrochloric acid (HCl), 0.1 M solution

• Volumetric flasks (amber glass recommended)

• Calibrated pH meter

Procedure:

• Accurately weigh 0.3978 g of Na[AuCl₄]·2H₂O.

• Transfer the solid to a 100 mL amber volumetric flask.

• Add approximately 80 mL of ultrapure water and swirl to dissolve the solid completely.

• Using a calibrated pH meter, check the pH of the solution.

• Carefully add 0.1 M HCl dropwise while stirring until the pH is between 3.0 and 4.0.

• Add ultrapure water to bring the final volume to 100 mL.

• Stopper the flask and invert several times to ensure homogeneity.

• Store the solution in the dark at 2-8°C.

Protocol 2: Monitoring Solution Stability using UV-Vis Spectroscopy

Objective: To quantitatively assess the stability of a sodium trichlorogold chloride solution over time by monitoring its characteristic absorbance spectrum.

Methodology:

The tetrachloroaurate(III) ion, [AuCl₄]⁻, has a characteristic UV-Vis absorbance spectrum with a prominent peak around 314 nm.[10] Degradation of the complex, either through hydrolysis or reduction, will lead to a decrease in the intensity of this peak and the potential appearance of new peaks, such as the surface plasmon resonance band of gold nanoparticles (typically between 500-600 nm).

Procedure:

• Prepare a fresh 1 mM solution of sodium trichlorogold chloride in ultrapure water, with the pH adjusted to ~4 with HCl.

• Immediately after preparation (Time = 0), take an aliquot of the solution, dilute it to an appropriate concentration (e.g., 0.1 mM) with the same acidic water, and record its UV-Vis spectrum from 200 nm to 800 nm using a quartz cuvette.

• Store the stock solution under the desired test conditions (e.g., refrigerated and in the dark, at room temperature in the dark, at room temperature with light exposure).

• At regular intervals (e.g., daily for the first week, then weekly), repeat step 2.

• Plot the absorbance at 314 nm as a function of time to monitor the concentration of the [AuCl₄]⁻ ion. A significant decrease in absorbance indicates degradation.

• Simultaneously, monitor the region between 500-600 nm for the emergence of a new peak, which would indicate the formation of gold nanoparticles.

Data Presentation

The following table summarizes hypothetical stability data for a 1 mM Na[AuCl₄] solution under different storage conditions, as would be determined by the UV-Vis spectroscopy protocol.

Time (Days)	Absorbance at 314 nm (Refrigerated, Dark, pH 4)	Absorbance at 314 nm (Room Temp, Dark, pH 4)	Absorbance at 314 nm (Room Temp, Light, pH 7)
0	0.550	0.550	0.550
1	0.549	0.545	0.495
7	0.548	0.530	0.310
14	0.547	0.515	0.150
30	0.545	0.480	0.050

Visualizations

Caption: Degradation pathways of sodium trichlorogold chloride solution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Gold(III) chloride [samplecontents.library.ph]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 7. Molecular Thermodynamics for the Redox Reaction of Sodium Tetrachloroaurate, NaAuCl4 (Noble Material) with Giemsa Stain (GS) Dye in HNO3 Solution Using Cyclic Voltammetry [ejchem.journals.ekb.eg]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Catalytic Activity of Sodium Tetrachloroaurate

Welcome to the technical support center for sodium tetrachloroaurate-based catalysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and provide answers to frequently asked questions.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, offering potential causes and solutions.

Issue 1: Low or No Catalytic Activity

Question: My gold-catalyzed reaction is showing very low conversion or is not proceeding at all. What are the possible causes and how can I fix this?

Answer:

Low catalytic activity can stem from several factors, ranging from the catalyst's initial state to the reaction conditions. Here’s a systematic approach to troubleshooting this issue:

• Inactive Gold Species: The active catalytic species is often a cationic gold complex. The tetrachloroaurate anion, [AuCl₄]⁻, may not be sufficiently electrophilic to activate your substrate under mild conditions.

  • Solution: Consider the in situ activation of your gold catalyst. While traditionally accomplished with silver salts (e.g., AgBF₄, AgOTf) to abstract a chloride ligand, this can sometimes lead to complications. As an alternative, silver-free activators can be employed.

• Improper Solvent or pH: The reaction medium plays a crucial role in catalyst stability and reactivity.

  • Solution: Ensure your solvent is anhydrous for reactions sensitive to water. For aqueous reactions, the pH can significantly influence the catalyst's performance and the stability of gold nanoparticles. For instance, in the synthesis of gold nanoparticles, a pH of 5.9 was found to be optimal for loading onto an Al₂O₃ support without inducing particle growth.[1][2]

• Presence of Inhibitors: Certain functional groups or impurities in your starting materials can act as inhibitors.

  • Solution: Purify your starting materials to remove any potential poisons. Common inhibitors include strong coordinating species that can bind to the gold center and deactivate it.

Issue 2: Catalyst Deactivation During the Reaction

Question: My reaction starts well but then slows down or stops completely before all the starting material is consumed. What could be causing my catalyst to deactivate?

Answer:

Catalyst deactivation is a common problem in gold catalysis and can be attributed to several mechanisms:

• Reduction of Au(III) to Au(0): The active Au(III) or Au(I) species can be reduced to inactive elemental gold (Au(0)), which often precipitates as a black or purple solid.

  • Solution: Use a milder reducing agent if applicable to your reaction, or consider the addition of a co-catalyst or ligand that can stabilize the active oxidation state of gold. In some cases, re-oxidation of the catalyst is possible.

• Catalyst Poisoning: Impurities in the reactants or solvent can irreversibly bind to the active sites of the catalyst.[3][4][5]

  • Common Poisons: Sulfur-containing compounds, strong coordinating ligands, and certain metals can act as poisons.[3][5]

  • Solution: Rigorous purification of all reagents and solvents is essential. Using guard beds to trap poisons before they reach the catalyst can also be effective in flow chemistry setups.[5]

• Fouling or Coking: In reactions involving organic substrates, the formation of polymeric or carbonaceous deposits (coke) on the catalyst surface can block active sites.[3][4]

  • Solution: Optimizing reaction conditions such as temperature and reactant concentrations can minimize the formation of these deposits.

• Sintering: At high temperatures, gold nanoparticles can agglomerate into larger, less active particles.[3][4]

  • Solution: If using a supported catalyst, ensure the support material provides good nanoparticle stability. Operating at the lowest effective temperature can also mitigate sintering.

Issue 3: Poor Selectivity in Alkyne Hydration

Question: I am trying to perform a hydration of a terminal alkyne to a methyl ketone, but I am observing poor regioselectivity or side products. How can I improve this?

Answer:

Gold catalysts are excellent for the hydration of alkynes, but achieving high selectivity requires careful control of the reaction parameters.

• Catalyst System: The choice of gold precursor and any additives is critical.

  • Solution: Sodium tetrachloroaurate (NaAuCl₄) has been shown to effectively catalyze the hydration of alkynes.[6] A simple system of 2 mol% NaAuCl₄ in a refluxing mixture of methanol and water can provide high yields of the corresponding ketone.[6] For acid-sensitive substrates, this method is advantageous as it does not require strongly acidic conditions.[6]

• Ligand Effects: The electronic and steric properties of ligands can influence the regioselectivity of the nucleophilic attack on the activated alkyne.

  • Solution: For terminal alkynes, a less sterically hindered catalyst may be preferable. For internal alkynes, the ligand can play a more significant role in directing the nucleophile to one of the alkyne carbons.

• Solvent Choice: The solvent can influence the reaction pathway.

  • Solution: In the NaAuCl₄-catalyzed hydration, using anhydrous methanol instead of a water-methanol mixture can lead to the formation of the corresponding dimethyl acetal instead of the ketone.[6]

Frequently Asked Questions (FAQs)

Q1: What is the active catalytic species when using sodium tetrachloroaurate?

A1: Sodium tetrachloroaurate (Na[AuCl₄]) contains gold in the +3 oxidation state. In many catalytic cycles, this Au(III) species can be reduced in situ to a more catalytically active Au(I) species. The activation often involves the abstraction of a chloride ligand to generate a cationic gold complex, [L-Au]⁺ or [L-AuCl₂]⁺, which is a strong Lewis acid that can activate π-systems like alkynes and allenes.

Q2: How can I prepare gold nanoparticles from sodium tetrachloroaurate?

A2: The Turkevich method is a widely used and straightforward procedure for synthesizing gold nanoparticles (AuNPs) from a gold salt.[7] It involves the reduction of sodium tetrachloroaurate with sodium citrate in a heated aqueous solution.[7] The citrate acts as both the reducing agent and a capping agent for the resulting nanoparticles.

Q3: What is the role of ligands in gold catalysis?

A3: Ligands play a crucial role in stabilizing the gold catalyst, modulating its reactivity, and influencing the selectivity of the reaction.[8][9]

• Stability: Ligands can prevent the aggregation of gold nanoparticles and the reduction of the active gold species to elemental gold.[9]

• Reactivity: The electronic properties of the ligand affect the Lewis acidity of the gold center. Electron-donating ligands can make the gold center less electrophilic, potentially slowing down the reaction, while electron-withdrawing ligands can increase its reactivity.

• Selectivity: The steric bulk of ligands can influence the regioselectivity and stereoselectivity of a reaction by controlling the orientation of the substrate in the catalyst's coordination sphere.

Q4: Can I regenerate a deactivated gold catalyst?

A4: Yes, in some cases, catalyst regeneration is possible. The appropriate method depends on the cause of deactivation.

• For deactivation by coking: The carbonaceous deposits can often be removed by calcination (heating in the presence of air or oxygen).

• For deactivation by reduction to Au(0): The catalyst can sometimes be regenerated by oxidation back to the active Au(III) state.

• For deactivation by poisoning: If the poison is reversibly bound, it may be removed by washing or thermal treatment. However, for strongly chemisorbed poisons, regeneration can be difficult.[3] For instance, sulfur-poisoned catalysts can sometimes be regenerated by high-temperature oxidation.[10]

Data Presentation

Table 1: Effect of Ligands on Gold-Catalyzed Hydroalkoxylation of Propyne

Entry	Ligand	Turnover Frequency (TOF) (h⁻¹)	Selectivity (%)
1	P(OPh)₃	2500	>99
2	PPh₃	1200	>99
3	P(p-tol)₃	800	>99
4	PCy₃	100	>99
5	IPr (NHC)	100	>99

Data adapted from studies on phosphinegold(I) complexes, illustrating the inverse correlation between ligand basicity and catalyst activity.[8]

Table 2: Yields for Gold(III)-Catalyzed Hydration of Various Alkynes

Substrate	Product	Yield (%)
1-Dodecyne	2-Dodecanone	83
Phenylacetylene	Acetophenone	91
4-Phenyl-1-butyne	4-Phenyl-2-butanone	91
Propargyl acetate	Acetonyl acetate	92

Reaction conditions: 2 mol% NaAuCl₄ in refluxing H₂O-MeOH (1:10).[6]

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles via the Turkevich Method

This protocol describes a standard method for synthesizing spherical gold nanoparticles with a diameter of approximately 15-20 nm.

Materials:

• Sodium tetrachloroaurate (NaAuCl₄) solution (0.125 M)[7][11]

• Sodium citrate solution (10 mg/mL)[7][11]

• Deionized water

• Clean glassware

Procedure:

• In a clean flask, add 420 µL of the 0.125 M NaAuCl₄ solution to 94.6 mL of deionized water.[7]

• Place the flask on a stirring hotplate, add a magnetic stir bar, and heat the solution to a rolling boil while stirring.[7][12]

• Once boiling, quickly add 5 mL of the 10 mg/mL sodium citrate solution.[7]

• Observe the color change of the solution. It will typically go from pale yellow to colorless, then to a deep red or wine color, indicating the formation of gold nanoparticles.[7][12][13]

• Continue heating and stirring for approximately 20 minutes.[7]

• Remove the flask from the heat and allow it to cool to room temperature.

• The resulting gold nanoparticle suspension can be stored at 4°C for future use.[11][13]

Protocol 2: Gold(III)-Catalyzed Hydration of an Alkyne

This protocol provides a general procedure for the hydration of a terminal alkyne to the corresponding methyl ketone.

Materials:

• Sodium tetrachloroaurate (NaAuCl₄)

• The alkyne substrate

• Methanol (MeOH)

• Deionized water

• Round-bottom flask with a condenser

• Stirring hotplate

Procedure:

• In a round-bottom flask, dissolve the alkyne (e.g., 5 mmol) in a mixture of 10 parts methanol to 1 part water.[6]

• Add sodium tetrachloroaurate (2 mol%, i.e., 0.1 mmol).

• Attach a condenser to the flask and place it on a stirring hotplate.

• Heat the reaction mixture to reflux and maintain it for approximately 1 hour, or until TLC/GC-MS analysis indicates the consumption of the starting material.[6]

• After the reaction is complete, cool the mixture to room temperature.

• The product can then be isolated using standard workup and purification procedures (e.g., extraction and column chromatography).

Visualizations

References

• 1. Size effect of gold nanoparticles in catalytic reduction of p-nitrophenol with NaBH4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Size Effect of Gold Nanoparticles in Catalytic Reduction of p-Nitrophenol with NaBH4 [mdpi.com]
• 3. ammoniaknowhow.com [ammoniaknowhow.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. m.youtube.com [m.youtube.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Development of a Paper-Based Electrochemical Immunosensor for Cardiac Troponin I Determination Using Gold Nanoparticle-Modified Screen-Printed Electrodes [mdpi.com]
• 12. ate.community [ate.community]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of Crude Sodium Tetrachloroaurate(III)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude sodium tetrachloroaurate(III) (Na[AuCl₄]).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude sodium tetrachloroaurate(III).

Problem 1: Low Yield of Purified Crystals After Recrystallization

Possible Cause	Troubleshooting Step
Excessive solvent used	Concentrate the filtrate by carefully evaporating a portion of the solvent and attempt to recrystallize.
Crystals are too soluble in the chosen solvent	If using a single solvent, consider a mixed-solvent system. Add a miscible "anti-solvent" (in which Na[AuCl₄] is less soluble) dropwise to the warm, saturated solution until turbidity appears, then redissolve by gentle warming before cooling.
Premature crystallization during hot filtration	Preheat the filtration apparatus (funnel, filter paper, and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
Incomplete crystallization	Ensure the solution is allowed to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

Problem 2: Oily Precipitate Forms Instead of Crystals

Possible Cause	Troubleshooting Step
High concentration of impurities	The presence of significant impurities can lower the melting point of the mixture, leading to oiling out. Consider a pre-purification step such as washing the crude material with a solvent in which the impurities are soluble but the product is not.
Solution is supersaturated	Add a small amount of additional hot solvent to the oily mixture to ensure complete dissolution. Allow the solution to cool very slowly. Seeding with a small crystal of pure Na[AuCl₄] can also encourage crystallization over oiling.
Inappropriate solvent system	The boiling point of the solvent may be too high relative to the melting point of the compound. Experiment with a lower-boiling solvent or a different solvent mixture.

Problem 3: Discolored Crystals After Purification

Possible Cause	Troubleshooting Step
Presence of colored organic impurities	Add a small amount of activated charcoal to the hot, dissolved solution before filtration. The charcoal will adsorb many colored impurities. Use charcoal sparingly as it can also adsorb some of the desired product.
Co-precipitation of metal impurities	If the crude material is suspected to contain other metal salts, fractional crystallization may be a more effective technique. This method relies on the differential solubility of the salts at various temperatures.[1][2][3][4]
Decomposition of the product	Sodium tetrachloroaurate(III) can be sensitive to light and heat.[5] Avoid prolonged heating and protect the solution and crystals from strong light.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude sodium tetrachloroaurate(III)?

A1: Common impurities can arise from the starting materials and synthesis process. These may include:

• Unreacted starting materials: Excess sodium chloride (NaCl) or unreacted tetrachloroauric acid (HAuCl₄).[6]

• Side-products from synthesis: If oxidizing agents other than chlorine are used in the preparation of HAuCl₄ from gold, their corresponding sodium salts may be present.[6]

• Other metal salts: If the gold source was not pure, other metal chlorides may be present.

• Water: Sodium tetrachloroaurate(III) is hygroscopic and can exist as a dihydrate.[5]

Q2: What is a suitable solvent for the recrystallization of sodium tetrachloroaurate(III)?

A2: A common approach for inorganic salts is to use a solvent in which the compound is highly soluble at elevated temperatures and less soluble at lower temperatures. For sodium tetrachloroaurate(III), which is soluble in water and ethanol, a mixed solvent system of water and ethanol can be effective. The crude material is dissolved in a minimum amount of hot water, and then ethanol (the "anti-solvent") is added until the solution becomes slightly turbid. The solution is then gently heated to redissolve the precipitate and allowed to cool slowly.

Q3: How can I assess the purity of my sodium tetrachloroaurate(III) before and after purification?

A3: Several analytical techniques can be employed to determine the purity of your compound:

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS): To quantify the gold content and detect trace metal impurities.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To identify and quantify organic impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for quantitative analysis to determine the purity of the compound.[7]

Q4: What is fractional crystallization and when should it be used?

A4: Fractional crystallization is a purification technique that separates components of a mixture based on their different solubilities in a particular solvent at different temperatures.[1][2][3] This method is particularly useful when dealing with a mixture of salts with similar chemical properties but different solubility profiles. For crude sodium tetrachloroaurate(III) containing other soluble metal salts, fractional crystallization can be an effective purification strategy.[4]

Data Presentation

Table 1: Representative Purity Levels of Sodium Tetrachloroaurate(III) Before and After a Single Recrystallization

Parameter	Crude Na[AuCl₄]	Recrystallized Na[AuCl₄]
Appearance	Dark orange to brown powder	Bright orange-yellow crystals
Assay (by ICP-MS)	95 - 98%	> 99.5%
Key Metal Impurities (ppm)
Iron (Fe)	< 100	< 10
Copper (Cu)	< 50	< 5
Nickel (Ni)	< 50	< 5
Recovery Yield	N/A	85 - 95%

Note: The values presented in this table are representative and may vary depending on the initial purity of the crude material and the specific experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of Crude Sodium Tetrachloroaurate(III)

• Dissolution: In a fume hood, weigh the crude sodium tetrachloroaurate(III) and place it in an Erlenmeyer flask. Add a minimal amount of deionized water and gently heat the mixture on a hot plate with stirring until the solid is completely dissolved.

• Decolorization (Optional): If the solution is darkly colored, add a small amount of activated charcoal and boil the solution for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with filter paper into a clean, pre-heated Erlenmeyer flask to remove any insoluble impurities (and charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. The formation of orange-yellow crystals should be observed. To maximize the yield, place the flask in an ice bath for 30-60 minutes.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator under vacuum.

Mandatory Visualization

Caption: Experimental workflow for the purification of crude sodium tetrachloroaurate(III).

References

• 1. Fractional crystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 2. Fractional Crystallisation [sepwin.ch]
• 3. phasediagram.dk [phasediagram.dk]
• 4. scribd.com [scribd.com]
• 5. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 6. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 7. Influence of Organic Impurities on Fractional Crystallization of NaCl and Na2SO4 from High-Salinity Coal Chemical Wastewater: Thermodynamics and Nucleation Kinetics Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Sodium Tetrachloroaurate(III) Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges when scaling up the synthesis of sodium tetrachloroaurate(III) (Na[AuCl₄]).

Frequently Asked Questions (FAQs)

Q1: What are the most critical challenges when scaling up sodium tetrachloroaurate(III) synthesis from a lab to an industrial scale?

A1: Scaling up the synthesis of sodium tetrachloroaurate(III) presents several key challenges that are common in chemical process scale-up. These include managing heat transfer in larger volumes, ensuring adequate mixing to maintain reaction homogeneity, controlling the addition of reagents to prevent localized high concentrations, and ensuring consistent product quality and purity.[1] A reaction that is well-behaved in a small flask can become difficult to control in a large reactor due to changes in the surface area-to-volume ratio, which affects heat dissipation.[2]

Q2: How does the change in surface area-to-volume ratio impact the reaction at a larger scale?

A2: As the reactor volume increases, the surface area available for heat exchange does not increase proportionally. This can lead to difficulties in both heating the reaction mixture to the desired temperature and, more critically, removing excess heat from exothermic reactions. Inadequate heat removal can lead to a "runaway" reaction, where the temperature increases uncontrollably, potentially leading to side reactions, product degradation, and safety hazards.

Q3: What are the common sources of impurities in large-scale sodium tetrachloroaurate(III) production?

A3: Impurities in large-scale production can originate from several sources. These include the raw materials (gold, hydrochloric acid, sodium salts), by-products from side reactions, and contaminants from the reactor and other processing equipment. Inadequate mixing can also lead to localized "hot spots" where side reactions can occur, generating impurities. For applications such as gold nanoparticle synthesis, even trace amounts of ionic impurities can significantly affect the final product's characteristics.

Q4: How can I monitor the progress of a large-scale sodium tetrachloroaurate(III) reaction in real-time?

A4: Implementing Process Analytical Technology (PAT) is crucial for real-time monitoring of large-scale reactions.[3][4][5][6][7] Techniques such as in-line UV-Vis spectroscopy can be used to monitor the concentration of the gold complex, while temperature and pH probes provide real-time feedback on the reaction conditions.[8] On-line mass spectrometry can be used to monitor the gas phase for any side reactions.[3] This continuous monitoring allows for immediate adjustments to be made to the process parameters, ensuring the reaction stays within the desired specifications.[3][4][5]

Troubleshooting Guides

Problem 1: Inconsistent Product Yield and Purity

Symptoms:

• Lower than expected yield compared to lab-scale experiments.

• Variation in the color of the final product, indicating impurities.

• Inconsistent performance of the sodium tetrachloroaurate(III) in downstream applications.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inadequate Mixing	- Verify Agitator Performance: Ensure the agitator design and speed are sufficient for the vessel size to achieve uniform mixing.[9][10] - Optimize Reagent Addition: Add reagents at a controlled rate into a region of high turbulence, such as near the agitator tip, to ensure rapid dispersion.[2] - Consider Baffles: Install baffles in the reactor to prevent vortex formation and improve top-to-bottom mixing.
Poor Temperature Control	- Review Heat Transfer Capacity: Ensure the reactor's heating/cooling jacket has sufficient capacity for the larger volume. - Monitor for Hot Spots: Use multiple temperature probes to monitor for localized temperature increases. - Adjust Addition Rate: For exothermic reactions, slow down the addition rate of reagents to allow for adequate heat removal.[11]
Impure Raw Materials	- Qualify Suppliers: Ensure that the specifications of the raw materials are suitable for the scaled-up process. - Pre-treatment of Raw Materials: Consider purification or pre-treatment steps for raw materials if they are a known source of impurities.

Problem 2: Difficulty in Controlling Reaction Temperature (Exothermic Reactions)

Symptoms:

• Rapid, uncontrolled increase in reaction temperature.

• Pressure build-up in the reactor.

• Formation of unwanted by-products or product degradation.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Heat Removal	- Reduce Batch Size: If the cooling system is inadequate, reducing the batch size may be necessary. - Use a Lower Coolant Temperature: Ensure the coolant is at the lowest possible temperature to maximize the temperature difference and heat transfer rate. - Improve Heat Transfer Coefficient: Regularly clean the reactor jacket to remove any fouling that could impede heat transfer.
Reagent Addition Rate Too High	- Controlled Dosing: Use a metering pump for precise and controlled addition of the limiting reagent. - Dilute Reagents: Consider diluting the reagents to reduce the instantaneous heat of reaction.
Inadequate Understanding of Reaction Kinetics	- Perform Calorimetry Studies: Conduct reaction calorimetry at a smaller scale to accurately determine the heat of reaction and the rate of heat evolution. This data is essential for designing a safe and effective cooling system for the larger scale.

Experimental Protocols

Conventional Synthesis of Sodium Tetrachloroaurate(III)

This protocol is adapted from conventional methods and is suitable for lab-scale synthesis.[12]

Materials:

• Tetrachloroauric acid (HAuCl₄) solution

• Sodium chloride (NaCl) or Sodium carbonate (Na₂CO₃)

• Deionized water

Procedure:

• Prepare an aqueous solution of tetrachloroauric acid.

• In a separate vessel, dissolve a stoichiometric amount of sodium chloride or sodium carbonate in deionized water.

• Slowly add the sodium salt solution to the tetrachloroauric acid solution with vigorous stirring.

• Heat the mixture to 100°C and maintain this temperature with continuous stirring. The reaction progress can be monitored by observing the color change of the solution.

• Once the reaction is complete, the solution is subjected to evaporation to concentrate the product.

• The concentrated solution is then cooled to induce crystallization.

• The resulting orange crystals of sodium tetrachloroaurate(III) are collected by filtration and dried.

High-Yield Synthesis of Sodium Tetrachloroaurate(III)

This protocol is based on a patented, more efficient method.[1]

Materials:

• Gold powder

• Concentrated Hydrochloric Acid (HCl)

• Sodium periodate (NaIO₄) aqueous solution (e.g., 5 wt%)

Procedure:

• In a suitable reaction vessel, add gold powder and concentrated hydrochloric acid.

• Slowly add the aqueous sodium periodate solution to the mixture.

• Stir the mixture vigorously. The reaction is typically rapid, and the gold powder will be consumed.

• The resulting product solution contains sodium tetrachloroaurate(III).

• To obtain the crystalline product, concentrate the solution by rotary evaporation (e.g., at 100°C under reduced pressure).

• Allow the concentrated solution to stand at room temperature for crystallization. This method has been reported to yield >99%.[1]

Visualizations

Caption: General workflow for the synthesis of sodium tetrachloroaurate(III).

Caption: Logical flow for troubleshooting common scale-up problems.

References

• 1. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. researchgate.net [researchgate.net]
• 5. Process Analytical Technology Tools for Monitoring Pharmaceutical Unit Operations: A Control Strategy for Continuous Process Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Process analytical technology as a tool to optimize and accelerate pharmaceutical process development - OAK Open Access Archive [oak.novartis.com]
• 7. pubsapp.acs.org [pubsapp.acs.org]
• 8. Highly reproducible, high-yield flow synthesis of gold nanoparticles based on a rational reactor design exploiting the reduction of passivated Au( iii ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C9RE00469F [pubs.rsc.org]
• 9. Precipitation by agitation [jongia.com]
• 10. researchgate.net [researchgate.net]
• 11. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 12. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]

Technical Support Center: Sodium Tetrachloroaurate(III) Reactivity

This guide provides researchers, scientists, and drug development professionals with essential information on handling and utilizing sodium tetrachloroaurate(III) (Na[AuCl₄]), with a specific focus on the critical role of pH in its chemical reactivity and experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is sodium tetrachloroaurate(III), and why is the pH of its solution so important?

Sodium tetrachloroaurate(III) is an inorganic compound widely used as a precursor for synthesizing gold-based catalysts, nanoparticles, and therapeutic agents.[1] The pH of its aqueous solution is a critical parameter because the tetrachloroaurate ion, [AuCl₄]⁻, undergoes hydrolysis—a reaction with water that changes its chemical structure and reactivity.[2] Controlling the pH is essential for ensuring the stability of the precursor, achieving reproducible results, and directing the synthesis toward the desired products.

Q2: How does the chemical form (speciation) of gold(III) change as the pH of the solution is altered?

In aqueous solutions, the [AuCl₄]⁻ ion exists in equilibrium with various hydrolyzed species. The dominant species is highly dependent on the pH:

• Strongly Acidic (pH < 2): The [AuCl₄]⁻ ion is the predominant and most stable species.

• Mildly Acidic to Neutral (pH 2-7): As the pH increases, chloride (Cl⁻) ligands are progressively replaced by hydroxide (OH⁻) ions. This results in a mixture of aquachlorohydroxocomplexes, such as [AuCl₃(OH)]⁻, [AuCl₂(OH)₂]⁻, and [AuCl(OH)₃]⁻.[2][3]

• Alkaline (pH > 7): In basic conditions, the hydrolysis proceeds further, leading to the formation of [Au(OH)₄]⁻. If the concentration is high enough, insoluble gold(III) hydroxide, Au(OH)₃, may precipitate out of the solution.[4][5]

Q3: How does pH affect the reactivity of gold(III) solutions in synthesis, such as in the formation of gold nanoparticles (AuNPs)?

The pH directly influences the reduction potential of the gold complex and the efficacy of the reducing agent.

• Acidic Conditions: A lower pH generally slows down the reduction of Au(III) to Au(0).[6] This can be leveraged to control the growth kinetics. For instance, in some seed-mediated syntheses, a lower pH can favor the formation of anisotropic structures like gold nanostars instead of spheres.[6]

• Near-Neutral/Slightly Basic Conditions: Many common synthesis methods, like the widely used Turkevich method involving citrate reduction, perform optimally in a specific pH range (typically 5-6).[7][8] In this range, the reducing agent (e.g., citrate) is effective, and the gold precursor is sufficiently reactive to form stable, monodisperse nanoparticles.[7]

• Basic Conditions (pH > 9): The reduction potential of some agents, like ascorbic acid, increases significantly at higher pH values. This can lead to a very rapid, uncontrolled reduction of Au(I) to Au(0), potentially bypassing the desired seeded growth mechanism and causing aggregation.[9]

Troubleshooting Guide

Q1: My gold nanoparticle synthesis resulted in aggregated particles or a clear solution (no product). Could pH be the problem?

Yes, incorrect pH is one of the most common causes of failed gold nanoparticle syntheses.

• Problem: Aggregation (Solution appears blue, purple, or black):

  • Possible Cause: The pH may be too low or too high, affecting the stability of the nanoparticles as they form. Outside the optimal pH range, the surface charge (Zeta potential) of the particles may be insufficient to prevent them from clumping together.[8] For citrate-capped AuNPs, a pH below ~4.7 has been shown to reduce reaction yield and stability.[8]

  • Solution: Carefully measure the pH of your gold salt solution before adding the reducing agent. Adjust it to the range specified in your protocol (e.g., pH 5.0-6.0 for many citrate methods) using dilute NaOH or HCl.[10]

• Problem: No Reaction (Solution remains pale yellow):

  • Possible Cause: The pH may be too acidic for your chosen reducing agent to be effective. For example, the reducing capability of sodium citrate is diminished at very low pH values.[8]

  • Solution: Confirm that the pH of your reaction mixture is within the active range for your reducing agent. Prepare fresh solutions and verify the pH before initiating the reaction.

Q2: I observed an unexpected color change or precipitate in my stock sodium tetrachloroaurate(III) solution before starting my experiment. What happened?

• Possible Cause: This often indicates hydrolysis and precipitation due to an inappropriate pH. If the solution was prepared with unbuffered deionized water, absorption of atmospheric CO₂ can lower the pH over time, while using alkaline glassware can raise it. A significant shift towards alkaline conditions (pH > 7) can cause the formation of insoluble gold(III) hydroxide, which may appear as a reddish or brownish precipitate.[4]

• Solution: Prepare stock solutions using high-purity, buffered water if long-term stability is required. Always store solutions in tightly sealed, clean containers.[11][12] If a precipitate has formed, the solution is no longer suitable for quantitative experiments and should be discarded according to safety protocols.[13]

Q3: My reaction yield is inconsistent across different batches. How can I use pH control to improve reproducibility?

• Possible Cause: Minor, unmonitored pH fluctuations between batches can lead to significant variations in reaction kinetics and yield. Studies have shown a direct linear correlation between pH and the final concentration of AuNPs, with a yield reduction of nearly 50% observed with a pH drop from 5.3 to 4.7.[8]

• Solution: Implement a strict pH monitoring and adjustment step in your protocol. Use a calibrated pH meter to check and adjust the pH of the gold salt solution to a consistent setpoint for every experiment before heating or adding other reagents.

Gold(III) Speciation and Synthesis Outcomes

Table 1: Dominant Gold(III) Species in Aqueous Solution at Different pH Values.

pH Range	Dominant Gold(III) Species	Chemical Formula	Stability & Reactivity Notes
< 2	Tetrachloroaurate(III)	[AuCl₄]⁻	Most stable form; lower reactivity.
2 - 7	Chlorohydroxoaurate(III) Complexes	[AuCl(4-n)(OH)n]⁻	Mixture of species; reactivity increases with pH.[2]

| > 7 | Tetrahydroxoaurate(III) / Gold(III) Hydroxide | [Au(OH)₄]⁻ / Au(OH)₃ | Prone to precipitation; highly reactive.[4] |

Table 2: Effect of pH on Typical Citrate-Reduction Gold Nanoparticle Synthesis.

pH Range	Expected Outcome	Particle Morphology	Common Issues
< 4.5	Low yield or failed synthesis	Irregular, polydisperse	Ineffective reduction, potential for aggregation.[8]
5.0 - 6.0	Optimal	Spherical, monodisperse	This is the target range for many standard protocols.[7]

| > 7.0 | Fast, potentially uncontrolled reaction | Can be spherical but often aggregated | Difficult to control size; risk of immediate aggregation.[9] |

Visualized Workflows and Pathways

Caption: Hydrolysis pathway of the [AuCl₄]⁻ ion with increasing pH.

Caption: Troubleshooting logic for pH issues in AuNP synthesis.

Experimental Protocols

Protocol: pH Adjustment for Reproducible Gold Nanoparticle Synthesis

This protocol provides a generalized method for ensuring consistent pH in a typical citrate-based AuNP synthesis.

1. Materials and Equipment:

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O)

• Trisodium citrate dihydrate

• High-purity (18 MΩ·cm) water

• 0.01 M Hydrochloric acid (HCl) solution

• 0.01 M Sodium hydroxide (NaOH) solution

• Calibrated pH meter with a micro-probe

• Heating mantle with magnetic stirring

• Clean glassware (e.g., Erlenmeyer flask, beakers)

2. Preparation of Stock Solutions:

• Gold(III) Solution (0.5 mM): Dissolve the appropriate amount of Na[AuCl₄]·2H₂O in high-purity water to create a 0.5 mM solution. Note: This solution is light-sensitive and should be stored in an amber bottle or wrapped in foil and used promptly.

• Citrate Solution (1% w/v): Dissolve 1 g of trisodium citrate dihydrate in 100 mL of high-purity water.

3. pH Adjustment and Synthesis Procedure:

• Add 100 mL of the 0.5 mM gold(III) solution to a clean Erlenmeyer flask with a stir bar.

• Place the flask on the heating mantle (do not turn on heat yet) and begin gentle stirring.

• Immerse the calibrated pH probe into the solution, ensuring it does not contact the stir bar.

• Record the initial pH of the gold solution.

• Crucial Step: Adjust the pH to your target value (e.g., 5.5). Add the 0.01 M NaOH solution dropwise to increase the pH or the 0.01 M HCl solution to decrease it. Allow the reading to stabilize after each addition.

• Once the target pH is reached and stable, remove the pH probe and rinse it with deionized water.

• Turn on the heating mantle and bring the solution to a rolling boil while stirring.

• Upon boiling, quickly add the required volume of the 1% citrate solution (e.g., 10 mL).

• Observe the color change: the solution should turn from pale yellow to clear, then to a deep blue/purple, and finally to a brilliant ruby red, indicating the formation of nanoparticles.

• Continue boiling for 15 minutes, then turn off the heat and allow the solution to cool to room temperature while still stirring.

4. Characterization:

• Analyze the resulting nanoparticle solution using UV-Visible spectroscopy to identify the Surface Plasmon Resonance (SPR) peak (typically ~520 nm for spherical particles).

• Use Dynamic Light Scattering (DLS) or Transmission Electron Microscopy (TEM) to determine particle size and dispersity.

References

• 1. Sodium tetrachloroaurate(III) 99 13874-02-7 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Studies on the reactions of [AuCl 4 ] − with different nucleophiles in aqueous solution - Dalton Transactions (RSC Publishing) DOI:10.1039/C4DT00247D [pubs.rsc.org]
• 4. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 5. Gold(III) chloride [samplecontents.library.ph]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Model for Gold Nanoparticle Synthesis: Effect of pH and Reaction Time - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Slight pH Fluctuations in the Gold Nanoparticle Synthesis Process Influence the Performance of the Citrate Reduction Method [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 12. colonialmetals.com [colonialmetals.com]
• 13. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Analysis of Sodium Tetrachloroaurate and Chloroauric Acid for Researchers and Drug Development Professionals

A deep dive into the properties, performance, and practical applications of two key gold(III) compounds, providing experimental insights for researchers in nanotechnology and oncology.

In the realms of nanotechnology and drug development, gold compounds have emerged as versatile tools with significant potential. Among the most prominent precursors for gold nanoparticles and active pharmaceutical ingredients are sodium tetrachloroaurate(III) (Na[AuCl₄]) and chloroauric acid (H[AuCl₄]). While both compounds provide the essential tetrachloroaurate anion ([AuCl₄]⁻), their distinct cationic counterparts—sodium (Na⁺) versus a proton (H⁺)—can influence their stability, reactivity, and overall performance in various applications. This guide offers a comprehensive comparative study of these two critical reagents, supported by experimental data and detailed protocols to aid researchers in making informed decisions for their specific needs.

Chemical and Physical Properties: A Head-to-Head Comparison

Both sodium tetrachloroaurate and chloroauric acid are orange-yellow crystalline solids that are highly soluble in water and other polar solvents. The core of their chemical reactivity lies in the square planar [AuCl₄]⁻ anion, where gold exists in the +3 oxidation state.[1] However, the acidic nature of chloroauric acid introduces notable differences in solution chemistry and handling requirements.

Property	Sodium Tetrachloroaurate(III)	Chloroauric Acid
Chemical Formula	Na[AuCl₄]	H[AuCl₄]
Molecular Weight	361.77 g/mol (anhydrous)	339.77 g/mol (anhydrous)
Appearance	Golden-orange solid	Orange-yellow needle-like crystals
Solubility	Soluble in water, alcohol, and ether.[2]	Highly soluble in water, alcohol, esters, ethers, and ketones.[1]
pH of Aqueous Solution	Neutral to slightly acidic	Strongly acidic
Hygroscopicity	Hygroscopic	Highly hygroscopic
Stability	Generally stable in solid form and neutral aqueous solutions.	Aqueous solutions are unstable and prone to hydrolysis.[3] Solutions are sensitive to light.

Performance in Gold Nanoparticle Synthesis

Both compounds are widely used as precursors for the synthesis of gold nanoparticles (AuNPs). The reduction of the [AuCl₄]⁻ ion to metallic gold (Au⁰) is the fundamental step in this process. The choice between sodium tetrachloroaurate and chloroauric acid can impact the reaction kinetics and the final characteristics of the nanoparticles.

The acidity of chloroauric acid can significantly influence the reduction process, particularly in methods like the widely used Turkevich synthesis, where sodium citrate acts as both a reducing and capping agent. The pH of the reaction mixture affects the rate of reduction and the final particle size.[2][4] While direct comparative kinetic studies are not extensively documented, the inherent acidity of chloroauric acid provides a lower starting pH, which can lead to faster reaction rates but may also result in larger or more aggregated nanoparticles if not carefully controlled.[2] Conversely, using sodium tetrachloroaurate allows for more straightforward pH control of the reaction medium from the outset.

Experimental Protocol: Turkevich Method for Gold Nanoparticle Synthesis

This protocol, adapted from established methods, outlines the synthesis of gold nanoparticles using either chloroauric acid or sodium tetrachloroaurate.[5][6]

Materials:

• Chloroauric acid (H[AuCl₄]) or Sodium tetrachloroaurate(III) (Na[AuCl₄])

• Trisodium citrate (Na₃C₆H₅O₇)

• Deionized water

• Glassware (cleaned with aqua regia and rinsed thoroughly with deionized water)

Procedure:

• Prepare a 1 mM solution of either chloroauric acid or sodium tetrachloroaurate in deionized water.

• In a clean flask, bring 50 mL of the gold precursor solution to a rolling boil with vigorous stirring.

• Rapidly add 5 mL of a 38.8 mM trisodium citrate solution to the boiling gold precursor solution.

• The solution will undergo a series of color changes, typically from yellow to colorless, then to a deep red or burgundy, indicating the formation of gold nanoparticles.

• Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature while stirring.

• Characterize the resulting gold nanoparticles using UV-Vis spectroscopy (for surface plasmon resonance peak) and transmission electron microscopy (for size and morphology).

Application in Drug Development: A Focus on Anticancer Agents

Gold compounds, particularly those with gold in the +1 and +3 oxidation states, have been investigated for their potential as anticancer agents.[1] The tetrachloroaurate(III) anion from both sodium tetrachloroaurate and chloroauric acid can interact with biological molecules, and its cytotoxicity against various cancer cell lines has been explored.

While both compounds deliver the same active species, [AuCl₄]⁻, the local pH environment created by chloroauric acid could potentially influence its interaction with cellular components. However, at physiological pH, the speciation of the tetrachloroaurate anion is complex and can involve hydrolysis to form various aquachloro- and hydroxo-gold(III) species, which may be the biologically active forms.[3][7] Direct comparative studies on the cytotoxicity of sodium tetrachloroaurate and chloroauric acid are limited. However, the general methodology for assessing the in vitro anticancer activity of gold compounds is well-established.

Experimental Protocol: MTT Assay for Cytotoxicity Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard preliminary test for the cytotoxicity of potential drug candidates.[8][9]

Materials:

• Cancer cell line (e.g., A549 lung cancer, MCF-7 breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sodium tetrachloroaurate(III) or Chloroauric acid

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare a series of dilutions of the gold compounds in the cell culture medium.

• Remove the old medium from the wells and add 100 µL of the different concentrations of the gold compound solutions. Include a control group with medium only.

• Incubate the plates for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and MTT solution, and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion: Making the Right Choice

The selection between sodium tetrachloroaurate and chloroauric acid depends on the specific requirements of the application.

• For applications requiring precise pH control from the start, such as in certain catalytic reactions or nanoparticle syntheses where pH is a critical parameter, sodium tetrachloroaurate offers an advantage. Its use avoids the initial acidity, allowing for more controlled experimental conditions.

• Chloroauric acid, being the direct product of dissolving gold in aqua regia, can be a more readily available and cost-effective precursor. [10] However, its acidity and lower stability in aqueous solutions necessitate careful handling and storage. Researchers using chloroauric acid for nanoparticle synthesis should be particularly mindful of the influence of pH on the final product characteristics.

In the context of drug development, while both compounds provide the same active gold species, the choice may be guided by formulation considerations. The less acidic nature of sodium tetrachloroaurate might be preferable in certain biological assays or for the synthesis of gold-based drug candidates where pH stability is crucial.

Ultimately, a thorough understanding of the chemical properties of both sodium tetrachloroaurate and chloroauric acid, combined with careful experimental design and control, will enable researchers to effectively harness the potential of these valuable gold compounds in their respective fields.

References

• 1. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Model for Gold Nanoparticle Synthesis: Effect of pH and Reaction Time - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Enhancing Anti-cancer Activity: Green Synthesis and Cytotoxicity Evaluation of Turmeric-Gold Nanocapsules on A549 Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Techniques for Confirming the Purity of Sodium Tetrachloroaurate(III)

For Researchers, Scientists, and Drug Development Professionals

Sodium tetrachloroaurate(III) (Na[AuCl₄]), a key precursor in the synthesis of gold-based catalysts, nanoparticles, and pharmaceuticals, demands stringent purity for reproducible and effective application. The presence of metallic or organic impurities can significantly alter its chemical and physical properties, leading to unpredictable experimental outcomes. This guide provides a comparative overview of various analytical techniques to ascertain the purity of sodium tetrachloroaurate(III), complete with experimental data and detailed protocols.

Comparison of Analytical Techniques

The selection of an appropriate analytical technique for purity assessment depends on the specific requirements of the analysis, such as the need for elemental composition, trace impurity detection, or quantification of the gold content. Below is a summary of common techniques and their applicability.

Technique	Principle	Information Provided	Sample Type	Destructive	Key Advantages	Limitations
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Atomization and ionization of the sample in a high-temperature plasma, followed by mass-to-charge ratio separation and detection.	Precise quantification of trace metallic impurities.[1]	Solid (after digestion), Liquid	Yes	Extremely high sensitivity (ppb-ppt level), wide dynamic range.[2]	Requires sample digestion, which can be complex; potential for spectral interferences.[3]
X-Ray Fluorescence (XRF)	Excitation of inner shell electrons by X-rays, leading to the emission of characteristic fluorescent X-rays.[4]	Elemental composition and quantification of major and minor elements.	Solid, Liquid	No	Non-destructive, rapid analysis, minimal sample preparation.[4][5]	Lower sensitivity for lighter elements, primarily a surface analysis technique.
UV-Visible Spectroscopy (UV-Vis)	Measurement of the absorption of light in the ultraviolet-visible region by the sample.	Quantification of gold salt concentration in solution based on its characteristic absorption spectrum.[6][7]	Liquid	No	Simple, rapid, and non-destructive.	Indirect method for purity; susceptible to interference from other absorbing species.
Thermogravimetric Analysis (TGA)	Measurement of the change in mass of a sample as a function of temperature in a controlled atmosphere.[8]	Determination of water of hydration, thermal stability, and decomposition profile.[9]	Solid	Yes	Provides information on the composition and thermal properties.	Does not identify the elemental composition of impurities.
Fire Assay	A classical method involving fusion of the sample with fluxes and a collecting agent (e.g., lead), followed by cupellation to isolate gold.[10]	Highly accurate determination of gold content.[11]	Solid	Yes	Considered the gold standard for accuracy in gold quantification.	Destructive, labor-intensive, and not suitable for trace impurity analysis.
High-Performance Liquid Chromatography (HPLC)	Separation of components in a mixture based on their differential partitioning between a stationary and a mobile phase.	Can be used to separate the tetrachloroaurate anion from other species, and when coupled with a detector like ICP-MS, provides speciation information.[12]	Liquid	No	High resolution and separation efficiency.	Requires method development for specific impurities.

Experimental Protocols

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Trace Metal Analysis

Objective: To quantify trace metallic impurities in sodium tetrachloroaurate(III).

Methodology:

• Sample Preparation (Digestion):

  • Accurately weigh approximately 1 g of the sodium tetrachloroaurate(III) sample.[13]

  • Dissolve the sample in 20 mL of aqua regia (a mixture of nitric acid and hydrochloric acid, typically in a 1:3 ratio).[13][14]

  • Gently heat the solution to facilitate dissolution.[13]

  • After cooling, quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.[13]

• Instrumental Analysis:

  • The analysis is performed using an ICP-MS instrument.[14]

  • Establish the relationship between signal intensity and concentration for each element of interest using a series of calibration standards.[14]

  • Analyze a blank solution to establish the baseline.[14]

  • Introduce the digested sample solution into the ICP-MS. The sample is nebulized and introduced into the argon plasma, where it is desolvated, atomized, and ionized.[2]

  • The ions are then guided into the mass spectrometer, where they are separated based on their mass-to-charge ratio.[2]

  • The detector measures the ion intensity for each element, which is then converted to concentration using the calibration curve.[14]

• Data Analysis:

  • The concentration of each metallic impurity is reported, typically in parts per million (ppm), relative to the original sample weight. Commercial grades of high-purity sodium tetrachloroaurate(III) can have total trace metal impurities of ≤30.0 ppm.

X-Ray Fluorescence (XRF) for Elemental Composition

Objective: To determine the elemental composition and confirm the major components of the sodium tetrachloroaurate(III) sample.

Methodology:

• Sample Preparation:

  • For solid samples, the powder can be pressed into a pellet or placed in a sample cup with a thin-film window.

  • Minimal sample preparation is a key advantage of this technique.

• Instrumental Analysis:

  • Place the sample in the XRF spectrometer.

  • A high-energy X-ray beam is directed at the sample, causing the atoms to emit fluorescent X-rays.[4]

  • The energy of the emitted X-rays is characteristic of the elements present in the sample.[15]

  • An energy-dispersive detector measures the energy and intensity of the emitted X-rays.[4]

• Data Analysis:

  • The instrument's software identifies the elements present based on the energy of the X-ray peaks.

  • The intensity of the peaks is proportional to the concentration of each element, allowing for quantitative analysis. Modern XRF analyzers can achieve a precision of up to 0.01%.[15]

UV-Visible Spectroscopy for Concentration Determination

Objective: To determine the concentration of sodium tetrachloroaurate(III) in a solution.

Methodology:

• Sample Preparation:

  • Accurately prepare a stock solution of sodium tetrachloroaurate(III) in deionized water.

  • Prepare a series of standard solutions of known concentrations by diluting the stock solution.

• Instrumental Analysis:

  • Record the UV-Vis absorption spectrum of the standard solutions and the unknown sample solution over a relevant wavelength range (typically 200-800 nm).

  • The characteristic absorption peaks for the [AuCl₄]⁻ ion are observed in the UV region.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance at the maximum absorption wavelength (λmax) versus the concentration of the standard solutions.

  • Determine the concentration of the unknown sample by measuring its absorbance at λmax and using the calibration curve.

Workflow for Purity Analysis

The following diagram illustrates a logical workflow for the comprehensive purity analysis of a sodium tetrachloroaurate(III) sample.

References

• 1. Sodium Tetrachloroaurate(III) solution | Johnson Matthey [matthey.com]
• 2. Gold Nanoparticle Characterization by ICP-MS - CD Bioparticles [cd-bioparticles.com]
• 3. researchgate.net [researchgate.net]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Revolutionizing Gold Analysis: Why XRF Outshines Traditional Methods - Analyzing Metals [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. UV-Vis Spectroscopy for Characterising the Optical Properties of Gold Nanoparticles - Edinburgh Analytical [edinburghanalytical.com]
• 8. wcnt.wisc.edu [wcnt.wisc.edu]
• 9. researchgate.net [researchgate.net]
• 10. fireassay.eu [fireassay.eu]
• 11. acadpubl.eu [acadpubl.eu]
• 12. Analysis of gold(I/III)-complexes by HPLC-ICP-MS demonstrates gold(III) stability in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. analytik-jena.fr [analytik-jena.fr]
• 14. nanopartz.com [nanopartz.com]
• 15. The Essential Role of XRF Analyzers in the Gold Industry - VRAY Instrument [vrxrf.com]

comparative analysis of different sodium trichlorogold chloride synthesis methods

A Comparative Analysis of Synthesis Methods for Sodium Tetrachloroaurate(III)

Sodium tetrachloroaurate(III) (Na[AuCl₄]), often referred to as sodium gold chloride, is a key precursor in the synthesis of gold-based catalysts and nanoparticles, finding wide application in organic synthesis and nanomedicine. The efficiency, cost-effectiveness, and purity of the final product are highly dependent on the chosen synthetic route. This guide provides a comparative analysis of different methods for the synthesis of sodium tetrachloroaurate(III), complete with experimental data and detailed protocols.

Comparative Data of Synthesis Methods

Parameter	Conventional Method	Direct Oxidation Method (Type A)	Direct Oxidation Method (Type B)
Starting Materials	Tetrachloroauric acid (HAuCl₄), Sodium Chloride (NaCl) or Sodium Carbonate (Na₂CO₃)	Gold powder, conc. HCl, Sodium Chlorate (NaClO₃), Sodium Periodate (NaIO₄)	Gold powder, conc. HCl, Sodium Chlorite (NaClO₂), Perchloric Acid (HClO₄)
Yield	High (dependent on HAuCl₄ purity)	>99%[1]	>99%[1]
Purity	High	High	High
Reaction Time	Multi-step (requires prior HAuCl₄ synthesis)	~5 minutes for gold consumption[1]	~5 minutes for gold consumption[1]
Cost-Effectiveness	Less cost-effective due to the need for pre-synthesized tetrachloroauric acid.	More cost-effective as it starts from gold powder in a one-pot reaction.	More cost-effective as it starts from gold powder in a one-pot reaction.
Safety Considerations	Requires handling of highly corrosive tetrachloroauric acid.	Involves strong oxidizing agents and concentrated acid.[1]	Involves strong oxidizing agents and concentrated acids.[1]

Experimental Protocols

Conventional Method: From Tetrachloroauric Acid

This traditional approach involves the neutralization of tetrachloroauric acid with a sodium salt.[2]

Experimental Protocol:

• An aqueous solution of tetrachloroauric acid (HAuCl₄) is prepared.

• To this solution, either sodium chloride (NaCl) or sodium carbonate (Na₂CO₃) is added.

• The resulting mixture is stirred and heated to 100°C.

• The solution is then concentrated by evaporation, followed by cooling to induce crystallization.

• The resulting orange crystals of sodium tetrachloroaurate(III) dihydrate are collected and dried.

Direct Oxidation Method: From Gold Powder

More recent and efficient methods involve the direct oxidation of gold metal in the presence of a sodium salt and a strong oxidizing agent in hydrochloric acid.[1][2]

Experimental Protocol (Type A: Using Sodium Chlorate and Sodium Periodate):

• 0.5 g of gold powder is placed in a 100 mL flat-bottomed flask.

• 25 mL of concentrated hydrochloric acid (36 wt%) is added to the flask.

• A 5 mL aqueous solution containing 1 g of sodium chlorate (NaClO₃) and 1 g of sodium periodate (NaIO₄) is prepared.

• The oxidizing solution is added to the flask containing the gold and HCl.

• The mixture is stirred for approximately 5 minutes until all the gold powder is consumed, forming a product solution containing sodium tetrachloroaurate.[1]

• The product solution is concentrated via rotary evaporation at 100°C under a pressure of 0.5 mbar.

• The concentrated solution is allowed to stand at room temperature to yield crystalline sodium tetrachloroaurate.[1]

Experimental Protocol (Type B: Using Sodium Chlorite and Perchloric Acid):

• 0.5 g of gold powder and 25 mL of concentrated HCl are placed in a 100 mL flat-bottomed flask.

• A 5 mL aqueous solution containing 1 g of sodium chlorite (NaClO₂) and 1 g of perchloric acid (HClO₄) is added to the flask.

• The mixture is stirred for 5 minutes until the gold powder is fully reacted.[1]

• The subsequent concentration and crystallization steps are the same as in the Type A protocol.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflows for the different synthesis methods.

References

• 1. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 2. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]

cytotoxicity comparison of sodium trichlorogold chloride with other gold salts

This guide provides a detailed comparison of the cytotoxic properties of various gold salts, with a focus on Sodium Tetrachloroaurate(III) and its performance relative to other well-studied gold compounds like Auranofin and Gold Sodium Thiomalate. This document is intended for researchers, scientists, and professionals in drug development, offering a consolidated resource of experimental data, methodologies, and mechanistic insights.

Introduction to Gold Compounds in Oncology

Gold complexes have garnered significant interest as potential anticancer agents. Their mechanisms of action are often distinct from traditional platinum-based chemotherapeutics, offering potential advantages in overcoming drug resistance. This guide focuses on the comparative cytotoxicity of different classes of gold salts, providing a framework for their evaluation in oncological research.

Quantitative Cytotoxicity Data

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Sodium Tetrachloroaurate(III), Auranofin, and other gold complexes across various cancer cell lines. IC50 values represent the concentration of a drug that is required for 50% inhibition of cell viability in vitro.

Table 1: Cytotoxicity of Sodium Tetrachloroaurate(III) (Na[AuCl4])

Cell Line	Cancer Type	IC50 (µM)	Reference
E. coli (BAA-1431)	N/A (Bacteria)	0.34	[1]
E. coli (BAA-1161)	N/A (Bacteria)	0.36	[1]
S. typhimurium (DT104)	N/A (Bacteria)	0.27	[1]
S. aureus (MRSA)	N/A (Bacteria)	0.52	[1]

Note: Data on the cytotoxicity of Sodium Tetrachloroaurate(III) in human cancer cell lines is limited in the reviewed literature. The provided data pertains to its antibacterial activity, which is also a measure of cytotoxicity.

Table 2: Cytotoxicity of Auranofin (Gold(I) Complex)

Cell Line	Cancer Type	IC50 (µM)	Reference
NCI-H1299	Lung Cancer	1	[2]
Calu-6	Lung Cancer	3	[2][3]
NCI-H460	Lung Cancer	4	[2]
A549	Lung Cancer	5	[2]
SK-LU-1	Lung Cancer	5	[2]
HT 1376	Urothelial Carcinoma	2.78 (24h), 2.72 (48h)	[4]
BFTC 909	Urothelial Carcinoma	3.93 (24h), 2.72 (48h)	[4]
A2780 (2D)	Ovarian Cancer	< 2.5	[5]
SKOV3 (2D)	Ovarian Cancer	< 2.5	[5]
A2780Cis (2D)	Ovarian Cancer	~5	[5]
A2780 (Spheroid)	Ovarian Cancer	~15	[5]
SKOV3 (Spheroid)	Ovarian Cancer	~15	[5]
A2780Cis (Spheroid)	Ovarian Cancer	~15	[5]

Table 3: Cytotoxicity of Other Gold(I) and Gold(III) Complexes

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Gold(I)-NHC complex 3	A549	Lung Cancer	0.07	[6]
Gold(III) complex 20	A549	Lung Cancer	~4x more potent than cisplatin	[6]
Gold(I)-sulfur-phosphine complex 9	A549	Lung Cancer	Significant inhibition at 72h	[6]
Gold(I) and Gold(III) complexes	(Various)	(Various)	(Various)	[7][8]

Experimental Protocols

The data presented in this guide were primarily generated using the MTT and LDH cytotoxicity assays. Below are detailed methodologies for these key experiments.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the gold salt compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the amount of lactate dehydrogenase released from damaged cells into the culture medium.

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay for cell seeding and compound treatment.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate and carefully collect the cell culture supernatant.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH assay reaction mixture. This mixture typically contains lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature, protected from light, for approximately 30 minutes. During this time, LDH in the supernatant catalyzes the conversion of lactate to pyruvate, which leads to the reduction of the tetrazolium salt into a colored formazan product.

• Absorbance Measurement: Measure the absorbance of the formazan product at a wavelength of approximately 490 nm. The amount of color formed is proportional to the amount of LDH released, and thus to the extent of cell lysis.

Signaling Pathways and Mechanisms of Action

The cytotoxic effects of many gold compounds are attributed to their ability to induce oxidative stress and inhibit key cellular enzymes.

Inhibition of Thioredoxin Reductase (TrxR)

A primary target for many gold(I) and gold(III) complexes is the enzyme thioredoxin reductase (TrxR).[7] TrxR is a key component of the thioredoxin system, which plays a crucial role in maintaining the cellular redox balance and protecting cells from oxidative damage.[7]

• Mechanism: Gold ions have a high affinity for the selenocysteine residue in the active site of TrxR, leading to irreversible inhibition of the enzyme.

• Consequences: Inhibition of TrxR leads to an accumulation of reactive oxygen species (ROS), causing oxidative stress, damage to cellular components (DNA, proteins, lipids), and ultimately, apoptosis (programmed cell death).[7]

Inhibition of Thioredoxin Reductase by Gold Salts.

Induction of Apoptosis

Gold compounds can induce apoptosis through various signaling pathways, often initiated by the accumulation of ROS.

• Mitochondrial Pathway: ROS can damage the mitochondrial membrane, leading to the release of cytochrome c and the activation of caspases, which are key executioners of apoptosis.

• Other Pathways: Some gold complexes have also been shown to inhibit other signaling pathways involved in cell survival and proliferation, such as the NF-κB and STAT3 pathways.

Apoptosis Induction by Gold Compounds.

Experimental Workflow for Cytotoxicity Assessment

The general workflow for assessing the cytotoxicity of gold salts is outlined below.

Experimental Workflow for Cytotoxicity Assessment.

Conclusion

The available data indicates that various gold salts, particularly Auranofin and other synthesized gold(I) and gold(III) complexes, exhibit significant cytotoxic effects against a range of cancer cell lines. The primary mechanism of action for many of these compounds involves the inhibition of thioredoxin reductase, leading to oxidative stress and apoptosis. While Sodium Tetrachloroaurate(III) has demonstrated cytotoxicity, particularly against bacterial cells, more research is needed to establish its efficacy and mechanism of action in human cancer cell lines to allow for a more direct comparison with other gold-based compounds. This guide serves as a foundational resource for researchers interested in the anticancer potential of gold salts and highlights the need for further comparative studies.

References

• 1. Antibacterial Activity and Cytotoxicity of Gold (I) and (III) Ions and Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Cancer Effects of Auranofin in Human Lung Cancer Cells by Increasing Intracellular ROS Levels and Depleting GSH Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Assessing Auranofin for Second‐Line Use in Chemoresistant Ovarian Cancer: Effects on Tumour Spheroid and Primary Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organometallic gold(I) and gold(III) complexes for lung cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent development of gold(i) and gold(iii) complexes as therapeutic agents for cancer diseases - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Chemical biology of anticancer gold(iii) and gold(i) complexes - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Analytical Quantification of Sodium Trichlorogold Chloride

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and related compounds is paramount. This guide provides a comparative overview of common analytical methods for the quantification of sodium trichlorogold chloride, a gold salt with applications in various research and development settings. The performance of Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), Atomic Absorption Spectrometry (AAS), X-ray Fluorescence (XRF) Spectrometry, and UV-Visible (UV-Vis) Spectrophotometry are compared, with supporting experimental data and detailed methodologies.

Sodium trichlorogold chloride, also known as sodium tetrachloroaurate(III), is a gold compound that has been explored for its therapeutic potential. Its effective use in research and potential drug development necessitates robust and validated analytical methods to determine its concentration in various matrices. This guide aims to assist researchers in selecting the most appropriate analytical technique for their specific needs by providing a side-by-side comparison of key performance indicators.

Comparison of Analytical Methods

The selection of an analytical method is often a trade-off between sensitivity, speed, cost, and the nature of the sample matrix. The following table summarizes the key validation parameters for the quantification of gold using ICP-MS, AAS, XRF, and UV-Vis spectrophotometry. It is important to note that while specific data for sodium trichlorogold chloride is not always available in literature, the data presented for gold in relevant matrices provides a strong indication of the expected performance.

Analytical Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy (% Recovery)	Precision (% RSD)
ICP-MS	0.01 - 100 µg/L	0.001 - 0.1 µg/L	0.003 - 0.3 µg/L	90 - 110%	< 5%
AAS (Graphite Furnace)	1 - 50 µg/L	0.1 - 1 µg/L	0.3 - 3 µg/L	90 - 110%	< 10%
XRF	Dependent on matrix and instrument	~1 - 10 mg/kg (ppm)	~3 - 30 mg/kg (ppm)	95 - 105% (for high concentrations)	< 5%
UV-Vis Spectrophotometry	0.1 - 10 mg/L	~0.05 mg/L	~0.15 mg/L	98 - 102%	< 2%

Alternative Gold-Based Therapeutic Agent: Auranofin

Auranofin is an orally administered gold(I)-containing compound that is FDA-approved for the treatment of rheumatoid arthritis.[1][2] It serves as a relevant comparator to sodium trichlorogold chloride in the context of gold-based therapeutics. The analytical methods used for Auranofin can often be adapted for other gold compounds.

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific sample matrices and instrumentation.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals at ultra-trace levels. It is considered a gold standard for elemental analysis in pharmaceutical applications.[3]

Methodology:

• Sample Preparation:

  • Accurately weigh a sample of the material containing sodium trichlorogold chloride.

  • Perform a microwave-assisted acid digestion using a mixture of nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia) to ensure complete dissolution of the gold compound.

  • Dilute the digested sample to a known volume with deionized water to bring the gold concentration within the linear range of the instrument.

• Instrumental Analysis:

  • Aspirate the prepared sample solution into the ICP-MS.

  • The sample is nebulized and transported into the high-temperature argon plasma, where it is desolvated, atomized, and ionized.

  • The gold ions (¹⁹⁷Au⁺) are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

  • The detector measures the intensity of the ¹⁹⁷Au⁺ ion signal, which is proportional to the concentration of gold in the sample.

• Quantification:

  • Prepare a series of gold standard solutions of known concentrations.

  • Generate a calibration curve by plotting the instrument response against the concentration of the standards.

  • Determine the concentration of gold in the sample by interpolating its response on the calibration curve.

Caption: Workflow for Gold Quantification by ICP-MS.

Atomic Absorption Spectrometry (AAS)

AAS is a well-established and cost-effective technique for elemental analysis. Graphite furnace AAS (GFAAS) offers enhanced sensitivity compared to flame AAS.

Methodology:

• Sample Preparation:

  • Prepare the sample as described for ICP-MS (acid digestion and dilution).

• Instrumental Analysis:

  • Inject a small, precise volume of the prepared sample solution into a graphite tube within the furnace.

  • The furnace is heated in a programmed sequence to dry, ash, and finally atomize the sample.

  • A light beam from a gold hollow cathode lamp is passed through the atomized sample.

  • Gold atoms in the sample absorb light at their characteristic wavelength (242.8 nm).

  • The detector measures the amount of light absorbed, which is proportional to the concentration of gold.

• Quantification:

  • Generate a calibration curve using gold standard solutions and determine the sample concentration as described for ICP-MS.

Caption: Workflow for Gold Quantification by AAS.

X-ray Fluorescence (XRF) Spectrometry

XRF is a non-destructive analytical technique that is particularly useful for the rapid screening and quantification of elements in solid samples and liquids. The accuracy of XRF can be high, with reported errors under 0.1% for gold analysis.[4][5]

Methodology:

• Sample Preparation:

  • For solid samples, the material can often be analyzed directly with minimal preparation. Grinding to a fine, homogeneous powder can improve accuracy.

  • For liquid samples, they can be placed in a sample cup with a thin-film window.

• Instrumental Analysis:

  • The sample is irradiated with a primary X-ray beam.

  • This causes the ejection of inner-shell electrons from the gold atoms.

  • Electrons from higher energy shells fill the vacancies, emitting secondary X-rays (fluorescence) with energies characteristic of gold.

  • The detector measures the energy and intensity of the emitted fluorescent X-rays.

• Quantification:

  • The intensity of the gold-specific X-rays is proportional to its concentration. Quantification is typically performed using a calibration created with matrix-matched standards or through fundamental parameters software.

References

• 1. Next Generation Gold Drugs and Probes: Chemistry and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Gold Testing with XRF Analyzers: The Accuracy Advantage [vrxrf.com]
• 5. maxsell.co [maxsell.co]

Unveiling Potential Cross-Reactivity: A Comparative Guide to Sodium Trichlorogold Chloride in Biological Assays

For researchers, scientists, and drug development professionals, understanding the potential for cross-reactivity and interference in biological assays is paramount for generating accurate and reproducible data. This guide provides a comprehensive comparison of sodium trichlorogold chloride (more accurately known as sodium tetrachloroaurate(III), Na[AuCl₄]), a common precursor for gold-based nanomaterials, with alternative reagents in biological assays. We delve into its potential for cross-reactivity based on its chemical properties and present supporting data for alternative materials.

Sodium tetrachloroaurate(III) is a water-soluble gold salt frequently used in the synthesis of gold nanoparticles (AuNPs), which are extensively employed as labels in various biological assays, including immunoassays and nucleic acid detection. While the cross-reactivity of antibodies is a well-documented phenomenon in immunoassays, the potential for interference from precursor salts or the nanoparticle labels themselves is a critical consideration often overlooked.

Understanding the Potential for Cross-Reactivity

Direct experimental studies quantifying the cross-reactivity of free sodium tetrachloroaurate(III) in common biological assays are scarce. However, its high reactivity with biological macromolecules, particularly proteins, suggests a significant potential for interference. The gold(III) ion is a strong oxidizing agent and readily interacts with amino acid residues.

Quantum chemical calculations have shown that Au(III) has a strong affinity for specific amino acid side chains, which can lead to non-specific binding and denaturation of proteins within an assay system[1]. This interaction is particularly strong with sulfur-containing amino acids like cysteine and methionine, as well as with selenocysteine, histidine, tyrosine, and tryptophan[1]. Such interactions could lead to:

• False positives/negatives: By non-specifically binding to antibodies, antigens, or enzymes in the assay, leading to erroneous signal generation or inhibition.

• Reduced assay sensitivity: By interfering with the intended binding events.

• Protein denaturation: Altering the conformation of critical protein reagents[2].

Performance Comparison with Alternatives

Given the potential for interference, it is crucial to consider alternative materials, especially in the context of nanoparticle-based assays where sodium tetrachloroaurate(III) is a precursor. The most common application of gold in biological assays is in the form of AuNPs for lateral flow immunoassays (LFIAs). The following table compares AuNPs with emerging alternatives.

Feature	Gold Nanoparticles (AuNPs)	Titanium Nitride (TiN) NPs	Copper-Gold (Cu@Au) Core-Shell NPs	Carbon Nanoparticles (CNPs)
Signal Generation	Colorimetric (Red)	Colorimetric (Broadband absorption)	Colorimetric	Colorimetric (Black)
Relative Cost	High	Low	Low	Very Low
Synthesis Precursor	Sodium tetrachloroaurate(III)	Titanium precursors	Copper and gold precursors	Carbon sources
Reported Sensitivity	High	Comparable or better than AuNPs[3][4]	Comparable to AuNPs[3][4]	Higher than AuNPs in some assays[5]
Potential for Precursor Interference	High (from residual Na[AuCl₄])	Lower (depends on precursor toxicity)	Moderate (depends on copper and gold precursors)	Low
Surface Chemistry	Well-established for bioconjugation	Functionalization protocols are being developed[3][4]	Amenable to gold-thiol chemistry	Can be functionalized

Experimental Protocols

To assess the potential cross-reactivity of sodium tetrachloroaurate(III) or other reagents in a specific biological assay, a series of validation experiments should be performed. Below are detailed methodologies for key experiments.

Protocol 1: Assessing Interference in an Enzyme-Linked Immunosorbent Assay (ELISA)

Objective: To determine if sodium tetrachloroaurate(III) interferes with a standard sandwich ELISA.

Materials:

• 96-well microtiter plate coated with capture antibody

• Analyte standard

• Detection antibody conjugated to an enzyme (e.g., HRP)

• Sodium tetrachloroaurate(III) solutions of varying concentrations (e.g., 0.1 µM to 100 µM)

• Assay buffer

• Substrate solution (e.g., TMB)

• Stop solution

• Plate reader

Procedure:

• Prepare serial dilutions of the analyte standard in assay buffer.

• Prepare a parallel set of analyte standards containing different concentrations of sodium tetrachloroaurate(III).

• Add 100 µL of each standard (with and without sodium tetrachloroaurate(III)) to the respective wells of the coated microtiter plate.

• Incubate for 1-2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of the enzyme-conjugated detection antibody to each well.

• Incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of the substrate solution to each well and incubate in the dark for 15-30 minutes.

• Add 50 µL of stop solution to each well.

• Read the absorbance at the appropriate wavelength using a plate reader.

• Compare the standard curves generated in the presence and absence of sodium tetrachloroaurate(III) to assess for interference.

Protocol 2: Evaluation of Cross-Reactivity in a Lateral Flow Immunoassay (LFIA)

Objective: To determine if sodium tetrachloroaurate(III) causes false-positive or false-negative results in a competitive LFIA.

Materials:

• LFIA test strips for the target analyte (competitive format)

• Running buffer

• Negative control samples (known to not contain the analyte)

• Positive control samples (containing a known concentration of the analyte)

• Sodium tetrachloroaurate(III) solutions of varying concentrations.

Procedure:

• Prepare negative and positive control samples spiked with different concentrations of sodium tetrachloroaurate(III).

• Apply a defined volume of each sample to the sample pad of the LFIA test strip.

• Allow the strips to develop for the recommended time (typically 10-15 minutes).

• Visually inspect the test line and control line.

• For a competitive assay:

  • A false negative would be the appearance of a test line in a positive control sample spiked with sodium tetrachloroaurate(III).

  • A false positive would be the disappearance of the test line in a negative control sample spiked with sodium tetrachloroaurate(III).

• Quantify the line intensities using a strip reader, if available, for a more objective analysis.

Visualizing Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Experimental workflows for assessing interference in ELISA and cross-reactivity in LFIA.

Caption: Potential interference pathways of sodium tetrachloroaurate(III) in a biological assay.

Conclusion

While sodium tetrachloroaurate(III) is a valuable precursor in the synthesis of gold nanoparticles for biological assays, its inherent reactivity with proteins presents a potential for significant cross-reactivity and interference when present as a free salt. For researchers developing and validating assays, it is imperative to consider and test for such interference. The exploration of alternative nanoparticle labels, such as titanium nitride, copper-gold core-shell, and carbon nanoparticles, offers promising avenues for developing robust and cost-effective diagnostic tools with potentially lower interference profiles. The experimental protocols provided in this guide offer a framework for rigorously evaluating the performance and specificity of assay components, ultimately leading to more reliable and accurate results.

References

• 1. Interaction of Au(iii) with amino acids: a vade mecum for medicinal chemistry and nanotechnology - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 2. Sodium trichloroacetate as a denaturation reagent for proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparative Study of Gold and Carbon Nanoparticles in Nucleic Acid Lateral Flow Assay - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Sodium Tetrachlorogold(III) Chloride: A Guide for Laboratory Personnel

Introduction

Sodium tetrachloroaurate(III) (NaAuCl₄), also known as sodium;trichlorogold;chloride, is a common gold salt utilized in research and development for various applications, including the synthesis of gold nanoparticles and as a catalyst.[1] As a hazardous substance, proper management and disposal of its waste are crucial to ensure laboratory safety and environmental protection.[2] This guide provides essential, step-by-step procedures for the safe handling and disposal of waste containing sodium tetrachloroaurate, tailored for researchers, scientists, and drug development professionals.

All disposal procedures must comply with local, state, and federal regulations.[3] It is imperative to consult your institution's Environmental Health and Safety (EHS) office for specific guidelines.

Quantitative Data for Hazardous Waste Classification

While gold is not one of the eight metals specifically regulated under the Resource Conservation and Recovery Act (RCRA), the "RCRA 8," these limits provide a benchmark for understanding hazardous waste characteristics based on toxicity. The following table outlines the regulatory limits for the RCRA 8 metals, as determined by the Toxicity Characteristic Leaching Procedure (TCLP). Waste generating a leachate with concentrations exceeding these limits must be managed as hazardous waste.

Metal	EPA Hazardous Waste Code	Regulatory Limit (mg/L)
Arsenic	D004	5.0[1][4][5]
Barium	D005	100.0[1][4][5]
Cadmium	D006	1.0[1][4][5]
Chromium	D007	5.0[1][4]
Lead	D008	5.0[1][4][5]
Mercury	D009	0.2[1][4]
Selenium	D010	1.0[1][4][5]
Silver	D011	5.0[1][4][5]

Aqueous waste with a pH of ≤ 2 or ≥ 12.5 is also classified as corrosive hazardous waste.[6]

Experimental Protocol: Precipitation of Gold from Aqueous Waste

This protocol details a common method for treating aqueous waste containing sodium tetrachloroaurate through chemical reduction to precipitate the gold. This procedure should be performed in a fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Materials:

• Waste solution containing sodium tetrachloroaurate

• Sodium metabisulfite (Na₂S₂O₅) or Ferrous sulfate (FeSO₄)

• Urea (if the waste is strongly acidic from nitric acid)

• Hydrochloric acid (HCl)

• Beakers

• Stir plate and stir bar

• pH paper or pH meter

• Filter paper and funnel

• Waste collection containers

Procedure:

• Characterize the Waste: Determine the approximate concentration of gold in the waste solution and identify any other dissolved metals or strong acids.

• Neutralize Excess Nitric Acid (if applicable): If the waste solution contains nitric acid (e.g., from the use of aqua regia), it must be neutralized before precipitation. Slowly add small amounts of urea to the stirring solution until fizzing stops.[7][8] This removes free nitrogen ions that can interfere with gold precipitation.[7]

• Precipitation of Gold:

  • Using Sodium Metabisulfite: For every gram of dissolved gold, slowly add approximately 1.5 grams of sodium metabisulfite to the stirring solution.[5][7] This should be done in a well-ventilated fume hood as the reaction can release sulfur dioxide gas.[7]

  • Using Ferrous Sulfate: Prepare a solution of ferrous sulfate. Add this solution to the gold-containing waste until a dark brown precipitate of gold forms.[9]

• Allow for Settling: Continue stirring for about an hour to ensure complete precipitation.[7] Then, turn off the stirrer and allow the gold precipitate to settle to the bottom of the beaker. This may take several hours. The supernatant liquid should be clear and significantly less yellow.[8]

• Test for Complete Precipitation: To ensure all dissolved gold has been precipitated, take a drop of the clear supernatant and place it on a filter paper. Add a drop of stannous chloride solution. If a purple, brown, or black color appears, there is still gold in the solution, and more precipitant should be added.[7][8]

• Separation of Precipitate and Liquid:

  • Carefully decant or siphon the supernatant liquid into a separate hazardous waste container.

  • Filter the remaining solution containing the gold precipitate through filter paper.

  • Rinse the precipitate with distilled water to remove any remaining acid.[5]

• Waste Management:

  • Solid Waste: The filtered gold precipitate should be collected for recovery or disposed of as hazardous solid waste through your institution's EHS office.[10]

  • Liquid Waste: The supernatant liquid should be considered hazardous waste. Test the pH and neutralize it to a range of 5.5 to 9.5 by slowly adding a suitable neutralizing agent (e.g., sodium bicarbonate for acidic solutions) before collection for disposal.[11] Do not dispose of this liquid down the drain unless explicitly permitted by your institution's EHS office and local regulations.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of sodium tetrachloroaurate waste.

Caption: Workflow for the safe treatment and disposal of sodium tetrachloroaurate waste.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jxscmineral.com [jxscmineral.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. quora.com [quora.com]
• 6. Aqua Regia: Precipitating Pure Gold | Shor International [ishor.com]
• 7. Large Scale Gold Refining By the Aqua Regia Acid Method | Shor International [ishor.com]
• 8. researchgate.net [researchgate.net]
• 9. Gold Precipitation Methods - 911Metallurgist [911metallurgist.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]

Personal protective equipment for handling sodium;trichlorogold;chloride

For laboratory personnel, including researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for Gold(III) Chloride (also known as Auric Chloride or Gold Trichloride). Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Gold(III) chloride is a hazardous substance that can cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3] It is crucial to use appropriate personal protective equipment (PPE) to prevent exposure.

Summary of Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.[3] A face shield may also be necessary.[4]	To protect against splashes and airborne particles that can cause serious eye irritation.[1][2][3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).[5] A lab coat or protective clothing is also required to prevent skin contact.[3][6]	To prevent skin irritation from direct contact with the compound.[1][2][3] Contaminated clothing should be removed and washed before reuse.[1][7][8]
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate or for spill cleanup, a NIOSH-approved respirator with an appropriate cartridge (e.g., for acid gas and particulates) should be used.[7][9]	To avoid inhalation of dust which may cause respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Gold(III) chloride is essential to minimize the risk of exposure and accidents.

Workflow for Safe Handling

Caption: A stepwise workflow for the safe handling of Gold(III) chloride, from preparation to disposal.

Detailed Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) before starting any work.

  • Ensure a safety shower and eyewash station are readily accessible.[3]

  • Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.[4][10]

  • Don the appropriate PPE as outlined in the table above.

• Handling:

  • Avoid the formation of dust during handling.[3][4]

  • Weigh the chemical in a location with proper ventilation.

  • Keep the container tightly closed when not in use.[1][4] Gold(III) chloride is sensitive to light and moisture.[1][3][4]

  • Avoid contact with skin, eyes, and clothing.[3]

• In Case of a Spill:

  • Evacuate non-essential personnel from the area.

  • Ensure adequate ventilation.

  • Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[2][3]

  • Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Gold(III) chloride and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol

Caption: The process for proper collection, containerization, and disposal of Gold(III) chloride waste.

Disposal Guidelines:

• Waste Classification: Waste containing Gold(III) chloride is considered hazardous waste.[2]

• Containers: Dispose of contents and containers in accordance with local, regional, and national regulations.[1][7][8] Do not mix with other waste.[1][7] Handle uncleaned containers as you would the product itself.[1][7]

• Disposal Route: All waste must be disposed of via a licensed hazardous waste management company. Do not empty into drains.[1][3][4][7]

By adhering to these safety and logistical guidelines, laboratory professionals can significantly reduce the risks associated with handling Gold(III) chloride, fostering a culture of safety and responsibility in the research environment.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. rtnn.ncsu.edu [rtnn.ncsu.edu]
• 5. quicktest.co.uk [quicktest.co.uk]
• 6. Gold Mining Safety Equipment and Solutions - Carroll Technologies [carrolltechnologiesgroup.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. eki-chem.com [eki-chem.com]
• 9. ESSENTIAL SAFETY TOOLS + TIPS EVERY JEWELER NEEDS TO KNOW – Metalsmith Society [metalsmithsociety.com]
• 10. ltschem.com [ltschem.com]